(3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane

• CAS: 1256643-17-0

Core Science & Biosynthesis

(3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane: A Technical Guide to Structure Elucidation

Abstract: This technical guide provides an in-depth exploration of the structure elucidation of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane, a key tropane alkaloid derivative with significant implications in medicinal chemistry and drug development. We delve into the strategic synthesis, comprehensive spectroscopic analysis, and the logical framework required to unambiguously confirm its unique bicyclic structure and stereochemistry. This document is intended for researchers, scientists, and professionals in the field of organic chemistry and drug discovery, offering both theoretical insights and practical, field-tested protocols.

Introduction: The Significance of the Tropane Scaffold

The 8-azabicyclo[3.2.1]octane skeleton, commonly known as the tropane ring system, is a privileged scaffold in medicinal chemistry.[1] It forms the core of numerous biologically active compounds, including cocaine and atropine.[2][3][4] The rigid, bicyclic nature of this framework imparts specific three-dimensional conformations that allow for precise interactions with biological targets, particularly in the central nervous system. The development of novel synthetic methods to access this scaffold enantioselectively is an area of active research.[1][5]

(3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane is a derivative of tropine, where the hydroxyl group at the C-3 position is replaced by a methoxy group in an endo configuration. The term endo refers to the substituent being closest to the longest bridge of the bicyclic system.[6] This seemingly minor modification can significantly alter the compound's pharmacological profile, including its binding affinity for receptors like the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET). Therefore, unambiguous confirmation of its structure, especially the endo stereochemistry, is paramount for advancing drug development programs.

This guide will walk through the logical and experimental workflow for its structural determination, emphasizing the "why" behind each methodological choice.

Synthetic Strategy: Building the Bicyclic Core

The most common and reliable synthesis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane starts from the readily available precursor, tropine ((3-Endo)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol). The Williamson ether synthesis is the method of choice due to its efficiency and stereochemical retention.[7][8][9][10][11] This reaction involves the deprotonation of an alcohol to form an alkoxide, which then acts as a nucleophile to attack an alkyl halide in an SN2 reaction.[7][8][9]

Rationale for Experimental Choices:

• Starting Material: Tropine is selected because it already contains the desired 8-azabicyclo[3.2.1]octane core and the C-3 hydroxyl group in the correct endo position.

• Base Selection: Sodium hydride (NaH) is a strong, non-nucleophilic base, ideal for deprotonating the alcohol to form the corresponding alkoxide.[7] Its use minimizes side reactions.

• Methylating Agent: Methyl iodide (CH₃I) is a highly reactive and efficient methylating agent for the Williamson ether synthesis.

• Solvent: A dry, aprotic solvent like tetrahydrofuran (THF) is crucial to prevent quenching of the strong base and to effectively dissolve the reactants.

Experimental Protocol: Synthesis

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert argon atmosphere, add tropine (1.0 eq).

• Dissolution: Dissolve the tropine in anhydrous THF.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (1.2 eq) portion-wise, allowing for the cessation of hydrogen gas evolution between additions.

• Alkylation: While maintaining the temperature at 0 °C, add methyl iodide (1.5 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Quenching & Extraction: Carefully quench the reaction with water. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product via column chromatography on silica gel.

This protocol provides a reliable method for obtaining the target compound with the desired stereochemistry preserved.

Spectroscopic Analysis: The Cornerstone of Structure Elucidation

The synthesized compound's identity and stereochemistry are confirmed through a suite of spectroscopic techniques.[12] Each method provides a unique piece of the structural puzzle.

3.1 Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound, offering the first confirmation of a successful synthesis. For tropane alkaloids, Liquid Chromatography-Mass Spectrometry (LC-MS) with positive ionization mode (ESI+) is a commonly used technique.[3][4]

• Expected Result: For C₉H₁₇NO, the expected exact mass for the protonated molecule [M+H]⁺ is approximately 156.1388 m/z.[13] High-resolution mass spectrometry (HRMS) is employed to confirm the elemental composition.

3.2 Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.[12]

• Key Diagnostic Peaks:

  • The disappearance of the broad O-H stretch (around 3300-3500 cm⁻¹) from the starting material (tropine) is a key indicator of a successful reaction.

  • The presence of C-O-C stretching vibrations (typically around 1070-1150 cm⁻¹) confirms the formation of the ether linkage.

  • C-H stretching peaks (aliphatic) will be observed around 2850-3000 cm⁻¹.

3.3 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the detailed structure, including connectivity and stereochemistry.[2][12] Advances in NMR spectroscopy have been crucial for the structural elucidation of complex polycyclic compounds.[14][15]

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane

Position	¹³C Shift (ppm)	¹H Shift (ppm)	¹H Multiplicity & Coupling
C1/C5	~60-65	~3.0-3.2	br s
C2/C4	~35-40	~1.8-2.1 (axial), ~1.5-1.7 (equatorial)	m
C3	~75-80	~3.1-3.3	t (J ≈ 2.5 Hz)
C6/C7	~25-30	~1.9-2.1 (exo), ~1.4-1.6 (endo)	m
N-CH₃	~40-45	~2.2-2.4	s
O-CH₃	~55-60	~3.2-3.4	s

Note: These are approximate chemical shifts. Actual values may vary depending on the solvent and instrument.

The ¹H NMR spectrum provides information about the chemical environment of each proton. The key to confirming the endo stereochemistry of the methoxy group lies in the multiplicity and coupling constant of the H3 proton.

• The H3 Proton: In the endo configuration, the H3 proton is in an exo position. It exhibits small coupling constants to the four adjacent protons on C2 and C4, resulting in a characteristic narrow triplet or multiplet. In contrast, an exo methoxy group would place the H3 proton in an endo position, leading to large axial-axial couplings and a much broader multiplet.

The ¹³C NMR spectrum reveals the number of unique carbon atoms and their chemical environments, confirming the presence of the 9 carbons in the molecule.[2] SpectraBase provides reference spectra for the parent alcohol, (3-Endo)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol, which can be used for comparison.[16][17]

2D NMR experiments are crucial for assembling the complete molecular structure by establishing correlations between nuclei.[18][19]

• COSY (Correlation Spectroscopy): This experiment identifies proton-proton (¹H-¹H) couplings within the same spin system. It will show correlations between H3 and the protons on C2 and C4, and between the bridgehead protons (H1/H5) and their adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment maps protons directly to the carbons they are attached to. It is used to definitively assign the proton signals to their corresponding carbon atoms in the skeleton.[18]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals long-range (2-3 bond) correlations between protons and carbons. This is invaluable for confirming the overall structure. For instance, a correlation between the protons of the O-CH₃ group and the C3 carbon provides definitive evidence of the ether linkage at that position. Similarly, correlations from the N-CH₃ protons to the bridgehead carbons (C1/C5) confirm the placement of the methyl group on the nitrogen atom.

Workflow for NMR-Based Structure Elucidation

The following diagram illustrates the logical flow of using different NMR experiments to build up the final structure.

Caption: Logical workflow for NMR-based structure elucidation.

Conclusion

The structure elucidation of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane is a systematic process that relies on a combination of logical synthesis and multi-faceted spectroscopic analysis. While techniques like MS and IR provide initial confirmation, it is the detailed, multi-dimensional analysis through ¹H, ¹³C, COSY, HSQC, and HMBC NMR that provides the unambiguous evidence required to confirm the molecular connectivity and, most critically, the endo stereochemistry. This rigorous approach is fundamental to ensuring the chemical integrity of compounds advancing through the drug discovery pipeline.

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An In-Depth Technical Guide to (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane

For Researchers, Scientists, and Drug Development Professionals

Foreword

The 8-azabicyclo[3.2.1]octane scaffold, the core of tropane alkaloids, represents a privileged structure in medicinal chemistry, renowned for its diverse pharmacological activities. This guide focuses on a key synthetic intermediate, (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane, providing a comprehensive overview of its chemical identity, synthesis, and critical role in the development of novel therapeutics, particularly in the realm of neuropharmacology. As a senior application scientist, the aim is to present this information with both technical precision and practical insight, highlighting the causal relationships behind synthetic strategies and the rationale for its application in drug discovery.

Compound Identification and Physicochemical Properties

(3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane is a bicyclic organic compound that serves as a crucial building block in the synthesis of a variety of biologically active molecules. The endo stereochemistry of the methoxy group is a key structural feature influencing the pharmacological profile of its derivatives.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	(1R,3s,5S)-3-Methoxy-8-azabicyclo[3.2.1]octane
CAS Number (Free Base)	1256643-17-0
CAS Number (HCl Salt)	1421254-66-1
Molecular Formula	C₈H₁₅NO
Molecular Weight	141.21 g/mol

Table 2: Physicochemical Data

Property	Value	Notes
Appearance	Expected to be a liquid or low-melting solid at room temperature.	Data for the free base is not widely published; often handled as the hydrochloride salt.
Solubility	The hydrochloride salt is expected to be soluble in water and polar protic solvents.[1]	The free base is likely soluble in a range of organic solvents.
Boiling Point	Not readily available.	-
Melting Point	Not readily available for the free base.	-

Synthesis and Purification: A Protocol Rooted in Stereochemical Control

The synthesis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane is not extensively detailed in publicly available literature as a standalone procedure. However, a logical and commonly employed synthetic strategy involves the O-methylation of the corresponding alcohol, (3-endo)-8-azabicyclo[3.2.1]octan-3-ol (also known as tropine). The Williamson ether synthesis is a classic and reliable method for this transformation.[2][3][4] The stereochemistry of the starting alcohol is crucial for obtaining the desired endo product.

Proposed Synthetic Workflow

The following protocol is a well-established method for ether synthesis and is highly applicable for the target molecule.

Caption: Proposed synthetic workflow for (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane.

Detailed Experimental Protocol

Materials:

• (3-endo)-8-Azabicyclo[3.2.1]octan-3-ol (N-protected if necessary)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF) or N,N-dimethylformamide (DMF)

• Methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Deprotonation: To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon), add a solution of (3-endo)-8-azabicyclo[3.2.1]octan-3-ol (1.0 equivalent) in anhydrous THF dropwise at 0 °C.

  • Expert Insight: The use of a strong, non-nucleophilic base like NaH is critical to ensure complete deprotonation of the alcohol to the corresponding alkoxide without competing side reactions. The reaction is performed at 0 °C to control the exothermic reaction and the evolution of hydrogen gas. Anhydrous conditions are paramount to prevent quenching of the base.

• Alkoxide Formation: Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium alkoxide.

• O-Methylation: Cool the reaction mixture back to 0 °C and add the methylating agent (1.1 equivalents) dropwise.

  • Expert Insight: Methyl iodide is a highly effective methylating agent in SN2 reactions. Dimethyl sulfate can also be used, but it is more toxic. The reaction is an SN2 displacement, where the alkoxide acts as the nucleophile.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield the pure (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane.

Spectroscopic Characterization

Table 3: Predicted Spectroscopic Data

Technique	Predicted Key Signals
¹H NMR	Signals for the methoxy group protons (~3.3 ppm, singlet, 3H). Protons on the bicyclic core would appear as complex multiplets in the region of 1.5-3.5 ppm. The bridgehead protons would likely be in the downfield region of the aliphatic signals.
¹³C NMR	A signal for the methoxy carbon (~56 ppm). Aliphatic carbons of the bicyclic system would appear in the range of 25-65 ppm. The carbon bearing the methoxy group would be in the more downfield region of the aliphatic signals.
Mass Spec (EI)	A molecular ion peak (M⁺) at m/z 141. Common fragmentation patterns for tropane alkaloids involve cleavage of the bonds adjacent to the nitrogen atom and loss of the substituent at the 3-position.[5][6]

Applications in Drug Discovery and Development

(3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane is a valuable intermediate in the synthesis of a wide range of pharmacologically active compounds, particularly those targeting the central nervous system. Its rigid bicyclic structure provides a well-defined scaffold for the spatial orientation of pharmacophoric groups.

Precursor for Dopamine Transporter (DAT) Imaging Agents

A significant application of this compound is in the development of ligands for the dopamine transporter (DAT). Alterations in DAT density are associated with several neurological and psychiatric disorders, including Parkinson's disease and attention deficit hyperactivity disorder (ADHD). Positron Emission Tomography (PET) is a powerful in vivo imaging technique that can quantify DAT levels in the brain using radiolabeled tracers.

Many potent and selective DAT inhibitors are based on the 8-azabicyclo[3.2.1]octane framework.[7][8] The 3-methoxy group can serve as a handle for further chemical modification or can be a key feature for binding to the transporter. For instance, derivatives of this scaffold have been explored for the development of ¹⁸F-labeled PET radiotracers for DAT imaging.[2][7][8]

Caption: Application workflow from precursor to potential clinical use.

Scaffold for Novel CNS-Active Compounds

Beyond DAT ligands, the 8-azabicyclo[3.2.1]octane core is a versatile platform for designing ligands for other central nervous system targets. By modifying the N-substituent and other positions on the bicyclic ring, researchers can tune the selectivity and potency for various receptors and transporters. For example, derivatives of this scaffold have been investigated as inhibitors of the serotonin transporter (SERT) and norepinephrine transporter (NET).[9]

Table 4: Examples of Biologically Active Derivatives

Derivative Class	Target	Potential Application	Reference
N-Arylalkyl-3-methoxy-8-azabicyclo[3.2.1]octanes	Dopamine Transporter (DAT)	PET Imaging for Parkinson's Disease	[7]
N-Substituted Tropane Analogs	Serotonin Transporter (SERT)	Antidepressants, Anxiolytics	[10]
Diarylmethoxymethyl Tropane Analogs	Dopamine Transporter (DAT)	Treatment of Cocaine Addiction	[7]

Conclusion and Future Perspectives

(3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane is a strategically important building block in medicinal chemistry. Its well-defined stereochemistry and versatile reactivity make it an ideal starting point for the synthesis of a diverse array of CNS-active compounds. The continued exploration of derivatives based on this scaffold holds significant promise for the development of novel diagnostic tools and therapeutic agents for a range of neurological and psychiatric disorders. Future research will likely focus on the development of more efficient and stereoselective synthetic routes to this intermediate and its analogs, as well as the expansion of its application to a wider range of biological targets.

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An In-depth Technical Guide to Tropane Alkaloid Precursors and Their Significance

Introduction

Tropane alkaloids are a class of bicyclic [3.2.1] alkaloids characterized by the tropane ring system.[1] These secondary metabolites, naturally occurring in various plant families, most notably the Solanaceae (e.g., Atropa belladonna, Datura stramonium) and Erythroxylaceae (e.g., Erythroxylum coca), have been of significant interest to researchers and pharmaceutical professionals for centuries.[1][2] Their profound physiological effects range from anticholinergic and antispasmodic to stimulant and anesthetic, making them valuable as both medicines and pharmacological tools.[3][4] This guide provides a comprehensive technical overview of the precursors of tropane alkaloids, their biosynthetic pathways, and their significance in drug development and other scientific disciplines.

The Genesis of the Tropane Skeleton: Primary Precursors

The journey to the complex bicyclic structure of tropane alkaloids begins with simple amino acids. The core tropane ring is primarily derived from L-ornithine, although L-arginine can also serve as a starting point.[5][6][7] These amino acids provide the C4N unit that forms the pyrrolidine ring of the tropane skeleton.[7]

Ornithine and Arginine: The Fountainheads

L-ornithine, a non-proteinogenic amino acid, and L-arginine are interconvertible and can both lead to the formation of putrescine, a key diamine intermediate.[5][8] The conversion of ornithine to putrescine is a direct decarboxylation reaction catalyzed by ornithine decarboxylase (ODC).[5] Alternatively, arginine can be decarboxylated by arginine decarboxylase (ADC) to agmatine, which is then converted to putrescine through a series of enzymatic steps.[5] The choice between the ornithine and arginine pathways can vary between plant species.

Putrescine: A Central Intermediate

Putrescine stands as a critical branching point in primary and secondary metabolism. In the context of tropane alkaloid biosynthesis, the first committed step is the N-methylation of putrescine to form N-methylputrescine.[9][10][11] This reaction is catalyzed by the enzyme putrescine N-methyltransferase (PMT).[10][11] PMT is a key regulatory enzyme, and its activity can significantly influence the overall yield of tropane alkaloids.[10][12]

The Biosynthetic Pathway: From Precursors to the Tropane Core

The formation of the characteristic tropane ring is a fascinating example of nature's chemical ingenuity. The pathway involves a series of enzymatic transformations that build upon the initial precursors.

Formation of the N-methyl-Δ¹-pyrrolinium Cation

Following its formation, N-methylputrescine undergoes oxidative deamination by a diamine oxidase to yield 4-methylaminobutanal. This intermediate spontaneously cyclizes to form the N-methyl-Δ¹-pyrrolinium cation.[5][9] This cation is a crucial intermediate, not only for tropane alkaloids but also for nicotine biosynthesis in certain plants.[6]

The Enigmatic Formation of Tropinone

The condensation of the N-methyl-Δ¹-pyrrolinium cation with a three-carbon unit, derived from two molecules of acetyl-CoA, leads to the formation of tropinone, the first intermediate with the complete tropane skeleton.[13][14] The exact mechanism of this condensation and cyclization was a long-standing puzzle. Recent research has shed light on this process, revealing the involvement of a unique enzyme with homology to progesterone 5β-reductase/iridoid synthase.

A Critical Bifurcation: Tropinone Reductases

Tropinone represents a crucial branch point in the biosynthetic pathway, and its fate is determined by two stereospecific enzymes: tropinone reductase I (TR-I) and tropinone reductase II (TR-II).[5][15][16] These enzymes belong to the short-chain dehydrogenase/reductase (SDR) family and exhibit different stereospecificities in their reduction of the tropinone carbonyl group.[15][17]

• Tropinone Reductase I (TR-I) reduces tropinone to tropine (3α-tropanol).[6][9][18] Tropine is the precursor for the medicinally important tropane alkaloids like hyoscyamine and scopolamine.[19]

• Tropinone Reductase II (TR-II) reduces tropinone to pseudotropine (3β-tropanol).[6][9][18] Pseudotropine is a precursor for calystegines and some other tropane alkaloids, including cocaine.[6][9]

The relative activities of TR-I and TR-II in a particular plant species are a major determinant of the final tropane alkaloid profile.[18]

Downstream Modifications: Esterification and Epoxidation

Following the formation of tropine or pseudotropine, further structural diversity is achieved through esterification with various acids. For instance, hyoscyamine is formed by the esterification of tropine with tropic acid, which is derived from the amino acid phenylalanine.[13] The final step in the biosynthesis of scopolamine is the epoxidation of hyoscyamine, a reaction catalyzed by the bifunctional enzyme hyoscyamine 6β-hydroxylase (H6H).[7][20][21]

Visualizing the Biosynthetic Pathway

The following diagram illustrates the core biosynthetic pathway of tropane alkaloids, highlighting the key precursors and enzymes.

Caption: Core biosynthetic pathway of tropane alkaloids.

Significance of Tropane Alkaloid Precursors

The precursors of tropane alkaloids and the intermediates in their biosynthetic pathway hold significant value for researchers and the pharmaceutical industry.

Metabolic Engineering and Enhanced Production

Understanding the biosynthetic pathway and identifying the rate-limiting steps is crucial for the metabolic engineering of plants and microorganisms to enhance the production of valuable tropane alkaloids like scopolamine.[10][12] Overexpression of genes encoding key enzymes, such as PMT and H6H, has been shown to increase the accumulation of target alkaloids in hairy root cultures and transgenic plants.[10][12]

Synthesis of Novel Analogs

The tropane skeleton is a privileged scaffold in medicinal chemistry. By understanding the biosynthesis, chemists can design and synthesize novel tropane alkaloid analogs with improved pharmacological properties, such as enhanced receptor selectivity or reduced side effects. Access to key precursors and intermediates through either isolation or chemical synthesis is essential for these endeavors.

Elucidation of Plant Secondary Metabolism

The study of tropane alkaloid biosynthesis provides fundamental insights into the evolution and regulation of plant secondary metabolism. The recruitment of enzymes from primary metabolism, such as the evolution of PMT from spermidine synthase, is a fascinating example of how plants have developed complex chemical arsenals.[3]

Experimental Protocols for the Analysis of Tropane Alkaloid Precursors

To facilitate research in this field, this section provides detailed, field-proven methodologies for the extraction, separation, and quantification of tropane alkaloids and their precursors, as well as assays for key biosynthetic enzymes.

Extraction and Quantification of Tropane Alkaloids from Plant Material

4.1.1. QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a streamlined approach for the extraction of a wide range of analytes from complex matrices and has been successfully applied to the analysis of tropane alkaloids.[6][9]

Step-by-Step Methodology:

• Sample Homogenization: Weigh 1-2 g of fresh or 0.1-0.2 g of lyophilized and powdered plant material into a 50 mL centrifuge tube. For lyophilized samples, rehydrate with an appropriate volume of water.

• Extraction: Add 10 mL of acetonitrile with 1% acetic acid. Cap the tube and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate). Immediately shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant (e.g., 1 mL) to a d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄ and 25 mg primary secondary amine - PSA). Vortex for 30 seconds.

• Final Centrifugation and Analysis: Centrifuge the d-SPE tube at high speed for 5 minutes. Transfer the supernatant to an autosampler vial for HPLC-MS/MS analysis.[13]

Visualizing the QuEChERS Workflow

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The 8-Azabicyclo[3.2.1]octane Core: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 8-azabicyclo[3.2.1]octane, commonly known as the tropane scaffold, is a conformationally constrained bicyclic amine that has emerged as a cornerstone in medicinal chemistry. Its rigid structure provides a unique three-dimensional arrangement of substituents, enabling precise interactions with a multitude of biological targets. This guide delves into the therapeutic potential of this remarkable core, offering insights into its synthesis, key derivatives, and diverse applications in treating a range of debilitating diseases. From its origins in tropane alkaloids to its role in rationally designed synthetic molecules, the 8-azabicyclo[3.2.1]octane core continues to be a source of inspiration for the development of novel therapeutics.

The Structural Advantage: Why the 8-Azabicyclo[3.2.1]octane Core is a Privileged Scaffold

The therapeutic versatility of the 8-azabicyclo[3.2.1]octane core stems from its distinct structural and stereochemical properties. The bicyclic system locks the molecule into a chair or boat conformation, reducing the entropic penalty upon binding to a target protein. This conformational rigidity allows for the precise positioning of functional groups in three-dimensional space, a critical factor for achieving high affinity and selectivity.

Furthermore, the nitrogen bridge at the 8-position provides a key interaction point and a site for further chemical modification. The stereochemistry at the C1 and C5 bridgehead carbons, along with the potential for stereoisomers at other positions, creates a diverse chemical space for optimizing pharmacological activity. For instance, the stereoselective synthesis of tropane alkaloids is crucial, as different stereoisomers can exhibit vastly different potencies and biological activities.[1]

Therapeutic Applications: A Journey Through Diverse Biological Targets

The 8-azabicyclo[3.2.1]octane scaffold has been successfully employed to design ligands for a wide array of biological targets, leading to potential treatments for central nervous system (CNS) disorders, inflammatory conditions, and pain.

Modulating Monoamine Transporters: A New Dawn for CNS Therapeutics

Derivatives of the 8-azabicyclo[3.2.1]octane core have shown significant promise as inhibitors of monoamine transporters, including the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET).[2] This has opened avenues for the development of novel treatments for conditions such as Parkinson's disease, depression, anxiety, and substance abuse disorders.

Structure-Activity Relationship (SAR) Insights:

Research has demonstrated that modifications at the 3-position and the 8-position of the 8-azabicyclo[3.2.1]octane ring profoundly influence both potency and selectivity for the different monoamine transporters.[2][3] For example, certain 8-substituted-3-[2-(diarylmethoxyethylidenyl)]-8-azabicyclo[3.2.1]octane derivatives have been identified as highly potent and selective DAT inhibitors.[2] Specifically, an 8-cyclopropylmethyl derivative exhibited high selectivity for SERT over DAT, while an 8-chlorobenzyl derivative was highly selective for DAT over NET.[2] These findings underscore the tunability of this scaffold for achieving desired pharmacological profiles.

Compound ID	8-Substituent	3-Substituent	DAT Kᵢ (nM)	SERT Kᵢ (nM)	NET Kᵢ (nM)	SERT/DAT Selectivity	NET/DAT Selectivity
22e	Cyclopropylmethyl	2-(diphenylmethoxy)ethylidenyl	4.0	4240	-	1060	-
22g	4-Chlorobenzyl	2-(diphenylmethoxy)ethylidenyl	3.9	-	5299	-	1358
Benztropine	Methyl	Diphenylmethoxy	-	-	-	-	-

Table 1: Binding affinities and selectivities of representative 8-azabicyclo[3.2.1]octane derivatives for monoamine transporters. Data extracted from[2].

Experimental Workflow: In Vitro Characterization of Monoamine Transporter Inhibitors

A typical workflow for the in vitro characterization of novel 8-azabicyclo[3.2.1]octane-based monoamine transporter inhibitors involves a series of binding and uptake assays.

Figure 1: A representative workflow for the synthesis and in vitro evaluation of 8-azabicyclo[3.2.1]octane-based monoamine transporter inhibitors.

Step-by-Step Protocol: Radioligand Binding Assay for Dopamine Transporter (DAT)

This protocol outlines a standard procedure for determining the binding affinity of a test compound for the dopamine transporter.

• Membrane Preparation: Prepare crude striatal membranes from rodent brains by homogenization in a suitable buffer, followed by centrifugation to pellet the membranes.

• Assay Buffer: Prepare an assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, pH 7.4).

• Reaction Mixture: In a 96-well plate, combine the membrane preparation, a radiolabeled ligand specific for DAT (e.g., [³H]WIN 35,428), and varying concentrations of the test compound.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature) for a defined period (e.g., 60 minutes) to allow for binding equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate bound from unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Calculate the Kᵢ value using the Cheng-Prusoff equation.

Taming Inflammation: N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors

The 8-azabicyclo[3.2.1]octane scaffold has also been explored for the development of inhibitors of N-acylethanolamine-hydrolyzing acid amidase (NAAA), a lysosomal enzyme that degrades the anti-inflammatory lipid mediator palmitoylethanolamide (PEA).[4] By inhibiting NAAA, the levels of PEA are increased, leading to a reduction in inflammation and pain.

A novel class of NAAA inhibitors featuring a pyrazole azabicyclo[3.2.1]octane structural core has been identified.[1][5] One particularly potent compound, ARN19689, was found to inhibit human NAAA with an IC₅₀ of 42 nM.[1][5] This discovery highlights the potential of this scaffold in developing novel anti-inflammatory agents.

Experimental Protocol: In Vitro NAAA Inhibition Assay

This protocol describes a method to assess the inhibitory activity of test compounds against NAAA.[6]

• Enzyme Source: Prepare a source of NAAA, such as a lysate from cells overexpressing the enzyme or a tissue homogenate known to have high NAAA activity.

• Substrate: Use a suitable NAAA substrate, such as N-palmitoyl-N'-(7-nitro-2,1,3-benzoxadiazol-4-yl)ethylenediamine (N-NBD-PEA).

• Assay Buffer: Prepare an acidic assay buffer (e.g., 50 mM sodium acetate, pH 5.0) containing a reducing agent (e.g., dithiothreitol).

• Reaction: Incubate the enzyme source with varying concentrations of the test compound in the assay buffer. Initiate the reaction by adding the substrate.

• Incubation: Incubate the reaction mixture at 37°C for a specific time.

• Termination: Stop the reaction by adding a suitable solvent, such as a mixture of chloroform and methanol.

• Detection: Separate the fluorescent product of the reaction (NBD-fatty acid) from the unreacted substrate using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quantification: Quantify the amount of product formed using a fluorescence detector.

• Data Analysis: Calculate the IC₅₀ value of the test compound by plotting the percentage of inhibition against the logarithm of the compound concentration.

Beyond the CNS: Neurokinin-1 (NK1) Receptor Antagonists

Derivatives of 8-azabicyclo[3.2.1]octane have been investigated as antagonists of the neurokinin-1 (NK1) receptor, a G-protein coupled receptor for the neuropeptide substance P.[7][8] NK1 receptor antagonists have therapeutic potential in the treatment of chemotherapy-induced nausea and vomiting, depression, and other disorders.

Signaling Pathway of NK1 Receptor Antagonism

Figure 2: Simplified signaling pathway of the NK1 receptor and the mechanism of action of 8-azabicyclo[3.2.1]octane-based antagonists.

Synthesis of the 8-Azabicyclo[3.2.1]octane Core: Building the Foundation

The construction of the 8-azabicyclo[3.2.1]octane scaffold is a key step in the synthesis of its therapeutically relevant derivatives. Various synthetic strategies have been developed, with a significant focus on enantioselective methods to control the stereochemistry of the final products.[5][9]

One of the classical and most pivotal methods is the Robinson tropinone synthesis, which involves a Mannich reaction between succinaldehyde, methylamine, and acetonedicarboxylic acid.[9] More contemporary approaches often employ intramolecular cyclization reactions, Diels-Alder reactions, and transition-metal-catalyzed processes to construct the bicyclic core with high stereocontrol.[5] The choice of synthetic route is often dictated by the desired substitution pattern and the need for enantiopure compounds.

Experimental Protocol: A General Procedure for the Synthesis of Tropinone

This protocol provides a conceptual outline for the Robinson tropinone synthesis.

• Preparation of Reagents: Prepare solutions of succinaldehyde, methylamine hydrochloride, and acetonedicarboxylic acid.

• Reaction Setup: In a reaction vessel, combine the reagents in a suitable solvent, such as water, and adjust the pH to be slightly acidic.

• Reaction: Stir the mixture at room temperature for an extended period, allowing the Mannich reaction and subsequent cyclization and decarboxylation to occur.

• Workup: After the reaction is complete, basify the mixture and extract the tropinone into an organic solvent.

• Purification: Purify the tropinone by distillation or chromatography.

Future Directions and Conclusion

The 8-azabicyclo[3.2.1]octane core has proven to be an exceptionally fruitful scaffold in the quest for novel therapeutics. Its rigid, three-dimensional structure provides a unique platform for the design of potent and selective ligands for a variety of biological targets. The continued exploration of the chemical space around this core, coupled with advancements in synthetic methodologies and a deeper understanding of the underlying biology of its targets, promises to yield a new generation of drugs for a wide range of human diseases.

The development of highly selective monoamine transporter inhibitors for the treatment of CNS disorders, the advancement of NAAA inhibitors for inflammatory conditions, and the refinement of NK1 receptor antagonists all represent exciting frontiers for research involving the 8-azabicyclo[3.2.1]octane scaffold. As our understanding of the intricate interplay between molecular structure and biological function grows, so too will the therapeutic potential of this remarkable chemical entity.

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Protocols & Analytical Methods

Application Note & Protocol: A Streamlined Synthesis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane from Tropinone

Abstract

This document provides a comprehensive guide for the synthesis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane, a valuable intermediate in medicinal chemistry and drug development. The 8-azabicyclo[3.2.1]octane core is a privileged scaffold found in numerous biologically active tropane alkaloids, including atropine and cocaine.[1][2][3][4] Our protocol details a robust and efficient two-step synthetic sequence starting from the readily available precursor, tropinone. The methodology involves a stereoselective reduction of the ketone to form the crucial intermediate, (3-Endo)-tropine, followed by a high-yield O-methylation. This guide is intended for researchers, scientists, and drug development professionals, offering not only a step-by-step protocol but also the underlying scientific rationale for key experimental choices, ensuring both reproducibility and a deeper understanding of the chemical transformations.

Introduction and Scientific Rationale

The tropane alkaloid framework, characterized by the N-methyl-8-azabicyclo[3.2.1]octane core, is of significant interest due to the potent pharmacological activities of its members.[4][5] These compounds modulate critical biological targets, including muscarinic acetylcholine receptors.[6] Consequently, the development of synthetic routes to novel tropane analogs is a cornerstone of many drug discovery programs.

The target molecule, (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane, serves as a versatile building block for further chemical elaboration. Its synthesis from tropinone is a classic yet highly relevant transformation that hinges on two key chemical principles: stereocontrol in cyclic systems and nucleophilic substitution.

1.1 The Synthetic Pathway: A Two-Step Approach Our synthetic strategy is designed for efficiency and control, proceeding through two distinct stages:

• Stereoselective Reduction: Tropinone is reduced to its corresponding alcohol. The critical challenge here is to control the stereochemistry at the C3 position to exclusively form the endo isomer, tropine ((1R,3r,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-3-ol).[7] This stereoisomer is the necessary precursor for many naturally occurring and synthetic tropane alkaloids.[6][8]

• O-Methylation: The hydroxyl group of tropine is converted to a methoxy ether via a Williamson ether synthesis, a reliable and well-established method for forming ether linkages.[9][10]

This approach provides a high overall yield and produces the target compound with the correct and desired stereochemistry.

Logical Workflow Diagram

The following diagram illustrates the high-level workflow from the starting material to the final product, including the key intermediate.

Caption: Overall synthetic workflow.

Mechanistic Insights and Rationale

Step 1: Stereoselective Reduction of Tropinone

The reduction of the C3 carbonyl in tropinone can lead to two diastereomers: tropine (endo-alcohol) and pseudotropine (exo-alcohol).[11][12] In many plant species, this reduction is catalyzed by specific enzymes, tropinone reductase I (TRI) and tropinone reductase II (TRII), which produce tropine and pseudotropine, respectively.[13][14][15][16]

For a laboratory synthesis, we rely on chemical reducing agents. The choice of sodium borohydride (NaBH₄) in methanol is strategic. In the bicyclic tropinone system, the piperidine ring adopts a chair-like conformation. Steric hindrance dictates the trajectory of the incoming hydride nucleophile. The approach from the exo face is less sterically hindered by the ethano-bridge of the bicyclic system. This "axial attack" pushes the resulting hydroxyl group into the more sterically crowded endo (axial) position, yielding tropine as the major product.

Step 2: O-Methylation via Williamson Ether Synthesis

The Williamson ether synthesis is a robust SN2 reaction that proceeds in two stages.[9][17]

• Deprotonation: A strong base is required to deprotonate the alcohol, forming a potent alkoxide nucleophile. Sodium hydride (NaH) is an excellent choice as it is a non-nucleophilic, strong base, and the only byproduct of the deprotonation is hydrogen gas, which is easily removed from the reaction system.

• Nucleophilic Attack: The resulting tropine alkoxide attacks the methylating agent, typically methyl iodide (CH₃I). Iodide is an excellent leaving group, facilitating the SN2 displacement and formation of the C-O ether bond.[10] The reaction is best performed in an aprotic polar solvent like tetrahydrofuran (THF) or dimethylformamide (DMF), which can solvate the sodium cation without interfering with the nucleophile.[17]

Williamson Ether Synthesis Mechanism

This diagram details the mechanistic steps for the O-methylation of the tropine intermediate.

Caption: Mechanism of O-methylation.

Detailed Experimental Protocols

Safety Notice: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory. Tropinone and its derivatives are toxic alkaloids.[7] Sodium hydride (NaH) is a water-reactive, flammable solid. Methyl iodide (CH₃I) is a toxic and carcinogenic substance. Handle with extreme care.

Materials and Reagents

• Tropinone (≥98%)

• Sodium borohydride (NaBH₄, ≥98%)

• Methanol (MeOH, anhydrous)

• Dichloromethane (DCM, ACS grade)

• Sodium sulfate (Na₂SO₄, anhydrous)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Tetrahydrofuran (THF, anhydrous)

• Methyl iodide (CH₃I, ≥99%)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Deionized water

• Silica gel (for column chromatography)

Protocol 1: Synthesis of (3-Endo)-Tropine

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add tropinone (5.0 g, 35.9 mmol).

• Dissolution: Add 100 mL of anhydrous methanol and stir until the tropinone is fully dissolved.

• Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C.

• Addition of Reducing Agent: While stirring vigorously, add sodium borohydride (1.63 g, 43.1 mmol, 1.2 eq) portion-wise over 15 minutes. Caution: Hydrogen gas evolution will occur.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by slowly adding 20 mL of deionized water.

• Solvent Removal: Remove the methanol under reduced pressure using a rotary evaporator.

• Extraction: Transfer the remaining aqueous residue to a separatory funnel. Extract the product with dichloromethane (3 x 50 mL).

• Washing & Drying: Combine the organic layers and wash with brine (1 x 50 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield tropine as a white crystalline solid. The product is often of sufficient purity for the next step, but can be further purified by recrystallization if necessary.

Protocol 2: Synthesis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane

• Reaction Setup: To a flame-dried 250 mL three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add sodium hydride (60% dispersion, 1.8 g, 45.0 mmol, 1.5 eq).

• Washing NaH: Wash the NaH dispersion with anhydrous hexane (2 x 15 mL) to remove the mineral oil. Carefully decant the hexane washings via cannula.

• Solvent Addition: Add 80 mL of anhydrous THF to the flask.

• Addition of Tropine: Dissolve the tropine from Protocol 1 (assuming 100% yield from 35.9 mmol for calculation, adjust based on actual yield; 4.2 g, 29.7 mmol) in 40 mL of anhydrous THF. Add this solution dropwise to the NaH suspension at 0 °C over 30 minutes.

• Alkoxide Formation: After the addition, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. Hydrogen gas will evolve.

• Addition of Methylating Agent: Cool the reaction mixture back to 0 °C. Add methyl iodide (2.8 mL, 45.0 mmol, 1.5 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight (approx. 16 hours).

• Quenching: Cool the flask to 0 °C and quench the reaction by the very slow, dropwise addition of saturated aqueous NH₄Cl (20 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 75 mL).

• Washing & Drying: Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the organic phase under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the final product.

Data Summary and Expected Results

Parameter	Step 1: Reduction	Step 2: O-Methylation
Starting Material	Tropinone	Tropine
MW ( g/mol )	139.19	141.21
Amount (g)	5.0	~4.2 (from Step 1)
Amount (mmol)	35.9	~29.7
Reagent 1	NaBH₄	NaH (60%)
Reagent 1 Eq.	1.2	1.5
Reagent 2	-	CH₃I
Reagent 2 Eq.	-	1.5
Solvent	Methanol	THF
Temperature (°C)	0 to RT	0 to RT
Reaction Time (h)	4	16
Expected Yield	>90%	~80-90%
Product MW	141.21	155.24
Product Appearance	White crystalline solid	Colorless to pale yellow oil

Characterization Notes:

• Tropine: Successful reduction can be confirmed by IR spectroscopy (appearance of a broad O-H stretch around 3300 cm⁻¹ and disappearance of the C=O stretch from tropinone at ~1715 cm⁻¹). ¹H NMR will show the appearance of a proton signal for the CH-OH group.

• (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane: Successful methylation is confirmed by the disappearance of the O-H stretch in the IR spectrum and the appearance of a new singlet in the ¹H NMR spectrum around 3.3 ppm corresponding to the -OCH₃ protons.

References

• Wikipedia. (n.d.). Tropinone. Retrieved from [Link]

• Nakajima, K., et al. (1999). Two tropinone reductases, that catalyze opposite stereospecific reductions in tropane alkaloid biosynthesis, are localized in plant root with different cell-specific patterns. Plant Cell Physiology, 40(11), 1099-1107. Available from: [Link]

• Yamashita, Y., et al. (1999). Crystal structures of two tropinone reductases: Different reaction stereospecificities in the same protein fold. Proceedings of the National Academy of Sciences, 96(9), 4844-4849. Available from: [Link]

• Medley, J. W., & Movassaghi, M. (2013). Robinson's Landmark Synthesis of Tropinone. In Domino Reactions (pp. 1-24). Springer, Berlin, Heidelberg.

• McDonough, M. A., et al. (2023). Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. JACS Au, 3(11), 3144-3153. Available from: [Link]

• Nakajima, K., Hashimoto, T., & Yamada, Y. (1993). Two tropinone reductases with different stereospecificities are short-chain dehydrogenases evolved from a common ancestor. Proceedings of the National Academy of Sciences, 90(20), 9591-9595. Available from: [Link]

• PubMed. (1993). Two tropinone reductases with different stereospecificities are short-chain dehydrogenases evolved from a common ancestor. Retrieved from: [Link]

• Shahjalal, Q. H. (2012). Molecule of the Month – Tropane. University of Bristol.

• Chemistry Steps. (n.d.). Tropane Alkaloids and the Synthesis of Atropine. Retrieved from [Link]

• Jirschitzka, J., et al. (2012). Plant tropane alkaloid biosynthesis evolved independently in the Solanaceae and Erythroxylaceae. Proceedings of the National Academy of Sciences, 109(26), 10304-10309. Available from: [Link]

• ACS Publications. (2023). Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. JACS Au. Available from: [Link]

• PubMed. (2023). Tropinone reductase: A comprehensive review on its role as the key enzyme in tropane alkaloids biosynthesis. Retrieved from: [Link]

• ResearchGate. (n.d.). The Chemical Synthesis and Applications of Tropane Alkaloids. Request PDF.
• ResearchGate. (n.d.).
• ADDI. (n.d.). Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids.

• Robins, R. J., et al. (2013). Tropane and Granatane Alkaloid Biosynthesis: A Systematic Analysis. Molecules, 18(6), 6844-6881. Available from: [Link]

• PubMed Central. (2024). Modulation of Tropane Alkaloids’ Biosynthesis and Gene Expression by Methyl Jasmonate in Datura stramonium L.: A Comparative Analysis of Scopolamine, Atropine, and Hyoscyamine Accumulation. Available from: [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

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• Chemistry LibreTexts. (2023). Williamson Ether Synthesis. Retrieved from [Link]

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• Royal Society of Chemistry. (2017).
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Enantioselective Synthesis of the 8-Azabicyclo[3.2.1]octane Scaffold: A Guide for Synthetic and Medicinal Chemists

Introduction: The Enduring Significance of the 8-Azabicyclo[3.2.1]octane Core

The 8-azabicyclo[3.2.1]octane, commonly known as the tropane skeleton, is a privileged structural motif in medicinal chemistry and natural product synthesis.[1][2][3] This rigid bicyclic system is the central framework of the extensive tropane alkaloid family, which includes well-known compounds such as (-)-cocaine and atropine, exhibiting significant biological activities.[2][4] The pharmacological relevance of these molecules, which often target the central nervous system, has fueled decades of research into synthetic methodologies for accessing this scaffold with high stereochemical control.[2][5] Given that the biological activity of chiral molecules is often dependent on a single enantiomer, the development of robust enantioselective syntheses is of paramount importance for the creation of novel therapeutics with improved efficacy and reduced side effects.[6]

This application note provides a detailed overview of the primary strategies for the enantioselective synthesis of the 8-azabicyclo[3.2.1]octane scaffold. It is designed for researchers, scientists, and drug development professionals, offering both conceptual understanding and practical protocols for key transformations. We will explore the two major strategic approaches: the desymmetrization of achiral tropinone precursors and the de novo construction of the bicyclic system using catalytic asymmetric methods.

Strategic Approaches to Enantioselectivity

The enantioselective construction of the tropane scaffold can be broadly categorized into two main approaches, each with its own set of advantages and challenges.[2][3][7][8]

• Desymmetrization of Achiral Tropinones: This strategy begins with a readily available, achiral tropinone derivative and introduces chirality by selectively reacting one of two enantiotopic functional groups.

• De Novo Enantioselective Synthesis: This approach builds the chiral bicyclic scaffold from acyclic or monocyclic precursors using chiral auxiliaries or, more commonly, asymmetric catalysis.

Caption: Core strategies for enantioselective tropane synthesis.

Part 1: Desymmetrization of Achiral Tropinones

The desymmetrization of meso or prochiral tropinone derivatives is a powerful and frequently employed strategy. The commercial availability of tropinone makes this an attractive starting point.

Chiral Lithium Amide Mediated Deprotonation

One of the most established methods involves the enantioselective deprotonation of tropinone using a chiral lithium amide base, followed by trapping the resulting chiral enolate with an electrophile.[2][4] This approach has been successfully applied to the synthesis of various tropane alkaloids. For instance, the reaction of tropinone with a chiral lithium amide and subsequent aldol condensation with benzaldehyde can yield aldol adducts with excellent yield and enantioselectivity.[2]

Causality Behind Experimental Choices: The choice of the chiral amine, the stoichiometry of the reagents, and the reaction temperature are critical for achieving high enantioselectivity. The structure of the chiral amide dictates the facial selectivity of the deprotonation, leading to the preferential formation of one enolate enantiomer. The subsequent trapping reaction must be rapid relative to enolate racemization.

Caption: Workflow for chiral base-mediated desymmetrization.

Catalytic Asymmetric Desymmetrization

More recently, catalytic methods for desymmetrization have gained prominence. These approaches avoid the use of stoichiometric chiral reagents, which is advantageous for process chemistry. An example is the palladium-catalyzed asymmetric allylic alkylation of tropinone derivatives, which can produce substituted tropanes with high enantiomeric excess.[2] Another elegant example involves the enantioselective hydroboration of a tropene derivative using a stoichiometric chiral borane, which has been applied to the total synthesis of (+)-pervilleine C.[2]

Part 2: De Novo Enantioselective Construction

Building the 8-azabicyclo[3.2.1]octane scaffold from simpler, non-bicyclic precursors offers great flexibility in introducing various substituents. Asymmetric catalysis is the cornerstone of modern de novo approaches.

Asymmetric Cycloaddition Reactions

Cycloaddition reactions are among the most powerful methods for constructing the tropane core.

• [4+3] Cycloadditions: Rhodium-catalyzed [4+3] cycloaddition of vinyldiazoacetates with N-Boc pyrroles provides a direct route to substituted tropanes.[4] This method allows for the rapid assembly of the bicyclic system with good control over stereochemistry.

• [3+2] Dipolar Cycloadditions: The asymmetric 1,3-dipolar cycloaddition of azomethine ylides with olefins is another highly effective strategy.[9][10] Dual catalytic systems, employing a rhodium(II) complex to generate the ylide and a chiral Lewis acid to activate the dipolarophile, have been shown to afford optically active tropane analogues with high diastereo- and enantioselectivities.[9][10]

Caption: Dual catalytic system for asymmetric [3+2] cycloaddition.

Intramolecular Cyclization Strategies

Building one ring onto a pre-existing chiral ring is a common and effective tactic.

• Intramolecular Mannich Cyclization: The acid-catalyzed intramolecular Mannich cyclization of enantiopure N-sulfinyl β-amino ketones provides a versatile route to substituted tropinones.[4] The stereochemistry is controlled by the chiral sulfinyl auxiliary, which can be easily removed after the cyclization.

• Ring-Closing Iodoamination: An alternative strategy involves the ring-closing iodoamination of enantiopure cyclohept-4-enamine scaffolds. This method generates the 8-azabicyclo[3.2.1]octane core with excellent diastereoselectivity and has been successfully applied to the asymmetric synthesis of (+)-pseudococaine.[11][12]

Rhodium-Catalyzed Asymmetric Allylic Arylation

A recent and innovative approach involves the rhodium-catalyzed asymmetric Suzuki-Miyaura type cross-coupling. This reaction can proceed via a kinetic resolution of a racemic N-Boc-nortropane-derived allylic chloride, providing access to a wide range of enantiomerically enriched aryl-substituted tropane derivatives.[6][13] This method was instrumental in a formal asymmetric synthesis of YZJ-1139, a potential treatment for insomnia.[6]

Protocols and Application Notes

Protocol 1: Asymmetric Synthesis of a Substituted Tropinone via Intramolecular Mannich Cyclization

This protocol is adapted from the work of Davis et al. and demonstrates the use of a chiral sulfinyl auxiliary to direct the formation of the tropane core.[4]

Step 1: Synthesis of N-sulfinyl β-amino ketone

• To a solution of the appropriate N-sulfinyl β-amino Weinreb amide in anhydrous THF at -78 °C, add the Grignard reagent (e.g., benzylmagnesium chloride) dropwise.

• Stir the reaction mixture at -78 °C for 2 hours.

• Quench the reaction with saturated aqueous NH₄Cl and allow it to warm to room temperature.

• Extract the aqueous layer with ethyl acetate, combine the organic layers, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the desired N-sulfinyl β-amino ketone.

Step 2: Deprotection and Intramolecular Mannich Cyclization

• Dissolve the N-sulfinyl β-amino ketone in a mixture of THF and 3 N HCl-MeOH.

• Stir the solution at room temperature for 1 hour to effect deprotection and formation of the dehydropyrrolidine ketone intermediate.

• Neutralize the reaction with saturated aqueous NaHCO₃ and extract with ethyl acetate.

• Dry the combined organic layers over Na₂SO₄ and concentrate in vacuo.

• Dissolve the crude intermediate in CH₂Cl₂ and add (Boc)₂O and a catalytic amount of DMAP.

• Stir the reaction at room temperature overnight.

• Concentrate the reaction mixture and purify by flash column chromatography to afford the enantioenriched substituted tropinone.

Step	Reactant	Reagents	Typical Yield	Typical e.e.
1	N-sulfinyl β-amino Weinreb amide	Grignard Reagent, THF	>90%	N/A
2	N-sulfinyl β-amino ketone	1. HCl-MeOH, THF; 2. (Boc)₂O, DMAP	60-95%	>98%

Self-Validation: The enantiomeric excess of the final product can be determined by chiral HPLC analysis. The stereochemistry can be confirmed by X-ray crystallography of a suitable derivative or by comparison to known compounds.[4]

Protocol 2: Dual-Catalytic Asymmetric [3+2] Cycloaddition

This protocol is based on the methodology developed by Suga et al. for the synthesis of enantioenriched 8-azabicyclo[3.2.1]octanes.[9][10]

Reaction Setup:

• To a flame-dried Schlenk tube under an argon atmosphere, add the chiral Lewis acid (e.g., a scandium triflate-chiral ligand complex).

• Add the dipolarophile (e.g., acryloylpyrazolidinone) and anhydrous solvent (e.g., CH₂Cl₂).

• Stir the solution at the desired temperature (e.g., -78 °C) for 30 minutes.

• In a separate flask, dissolve the diazo imine substrate and the rhodium(II) catalyst (e.g., Rh₂(OAc)₄) in anhydrous solvent.

• Add the solution of the diazo imine and Rh(II) catalyst to the cooled solution of the Lewis acid and dipolarophile via syringe pump over several hours.

• Stir the reaction mixture at the same temperature until the starting material is consumed (monitored by TLC).

• Quench the reaction with saturated aqueous NaHCO₃.

• Extract with CH₂Cl₂, dry the combined organic layers over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Catalyst System	Substrates	Typical Yield	Typical d.r.	Typical e.e.
Rh₂(OAc)₄ / Chiral Lewis Acid	Diazo imine + Acryloylpyrazolidinone	70-95%	>99:1	up to 99%

Causality and Self-Validation: The high diastereo- and enantioselectivity are a result of the dual activation system. The chiral Lewis acid coordinates to the dipolarophile, creating a stereochemically defined environment for the approach of the azomethine ylide generated by the rhodium catalyst. The stereochemical outcome can be verified by NMR analysis of the crude product to determine the diastereomeric ratio and by chiral HPLC to determine the enantiomeric excess.

Conclusion and Future Outlook

The enantioselective synthesis of the 8-azabicyclo[3.2.1]octane scaffold remains a vibrant area of research, driven by the immense therapeutic potential of tropane alkaloids and their analogues. While classic methods like chiral base-mediated desymmetrization are still valuable, the field is increasingly moving towards more efficient and versatile catalytic strategies. Asymmetric cycloadditions, intramolecular cyclizations, and novel cross-coupling reactions now provide powerful tools for accessing these complex architectures with high levels of stereocontrol. Future developments will likely focus on expanding the substrate scope of these catalytic reactions, reducing catalyst loadings, and applying these methods to the synthesis of increasingly complex and biologically active molecules. The protocols and strategies outlined in this guide offer a solid foundation for researchers aiming to explore the rich chemistry of this important heterocyclic system.

References

• Davis, F. A., Theddu, N., & Gaspari, P. M. (2009). Asymmetric Synthesis of Substituted Tropinones using the Intramolecular Mannich Cyclization Reaction and Acyclic N-Sulfinyl β-Amino Ketone Ketals. Organic Letters, 11(7), 1647–1650. [Link]

• Brock, E. A., Davies, S. G., Lee, J. A., Roberts, P. M., & Thomson, J. E. (2012). Asymmetric synthesis of the tropane alkaloid (+)-pseudococaine via ring-closing iodoamination. Organic Letters, 14(16), 4278–4281. [Link]

• Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids. (n.d.). OUCI. [Link]

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• Rodriguez, S., Uria, U., Reyes, E., Prieto, L., Rodriguez-Rodriguez, M., Carrillo, L., Manzano, R., & Vicario, J. L. (2021). Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids. Organic & Biomolecular Chemistry, 19(18), 3763-3775. [Link]

• Zhang, Y., Goetzke, F. W., Christensen, K. E., & Fletcher, S. P. (2022). Asymmetric Synthesis of Nortropanes via Rh-Catalyzed Allylic Arylation. ACS Catalysis, 12(15), 8995-9002. [Link]

• Suga, H., Yoshiwara, M., Yamaguchi, T., Bando, T., Taguchi, M., Inaba, A., Goto, Y., Kikuchi, A., Itoh, K., & Toda, Y. (2019). Enantioselective synthesis of 8-azabicyclo[3.2.1]octanes via asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system. Chemical Communications, 55(11), 1552-1555. [Link]

• Brock, E. A., Davies, S. G., Lee, J. A., Roberts, P. M., & Thomson, J. E. (2012). Asymmetric synthesis of the tropane alkaloid (+)-pseudococaine via ring-closing iodoamination. Organic Letters, 14(16), 4278–4281. [Link]

• Concise Catalytic Asymmetric Total Synthesis of Biologically Active Tropane Alkaloids. (n.d.). ResearchGate. [Link]

• Suga, H., Yoshiwara, M., Yamaguchi, T., Bando, T., Taguchi, M., Inaba, A., Goto, Y., Kikuchi, A., Itoh, K., & Toda, Y. (2019). Enantioselective synthesis of 8-azabicyclo[3.2.1]octanes via asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system. Chemical Communications, 55(11), 1552-1555. [Link]

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• Zhang, Y., Goetzke, F. W., Christensen, K. E., & Fletcher, S. P. (2022). Asymmetric Synthesis of Nortropanes via Rh-Catalyzed Allylic Arylation. ACS Catalysis, 12(15), 8995-9002. [Link]

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Step-by-step guide to 1,3-dipolar cycloaddition for 8-azabicyclo[3.2.1]octane synthesis

An Application Guide to the Synthesis of 8-Azabicyclo[3.2.1]octane via 1,3-Dipolar Cycloaddition

Authored by: A Senior Application Scientist

Abstract

The 8-azabicyclo[3.2.1]octane framework, commonly known as the tropane skeleton, is a privileged scaffold in medicinal chemistry and natural product synthesis.[1][2][3] It forms the core of over 300 tropane alkaloids, a class of compounds renowned for their significant biological activities, particularly in treating neurological and psychiatric disorders such as Parkinson's disease, depression, and schizophrenia.[1][4][5] The rigid, bicyclic nature of this scaffold provides a unique three-dimensional architecture for the precise orientation of functional groups, making it an attractive template for drug design.[6][7] Among the various synthetic strategies, the [3+2] 1,3-dipolar cycloaddition of azomethine ylides stands out as a powerful and elegant method for the construction of this bicyclic system.[8][9] This approach is highly valued for its ability to rapidly assemble the complex core and stereoselectively generate multiple chiral centers in a single, atom-economical step.[9][10]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the theory, a step-by-step experimental protocol, and practical insights into the 1,3-dipolar cycloaddition for synthesizing 8-azabicyclo[3.2.1]octane derivatives.

Mechanistic Underpinnings: The [3+2] Cycloaddition Pathway

The Huisgen 1,3-dipolar cycloaddition is a concerted, pericyclic reaction involving a 4π-electron component (the 1,3-dipole) and a 2π-electron component (the dipolarophile) to form a five-membered ring.[11][12] In the context of 8-azabicyclo[3.2.1]octane synthesis, the key reactants are a cyclic azomethine ylide and an alkene or alkyne dipolarophile.

1.1. The 1,3-Dipole: In Situ Generation of Azomethine Ylides

Azomethine ylides are highly reactive intermediates that are typically generated in situ.[13] For the synthesis of the tropane core, an endocyclic (or fused) azomethine ylide is required. Several methods have been established for their generation:

• From N-silylated Piperidines: Treatment of α,α'-bis(trimethylsilyl)-N-substituted piperidines with an initiator like a silver(I) salt generates the cyclic azomethine ylide via desilylation.[1][14] This method is effective for producing non-stabilized ylides.

• From Diazo Compounds: The reaction of a diazo imine with a rhodium(II) catalyst can generate a cyclic azomethine ylide, offering a pathway that is amenable to dual catalytic systems for enantiocontrol.[1][15]

• Decarboxylation of α-Amino Acids: The condensation of an aldehyde with a secondary α-amino acid (like N-methylglycine) can lead to the formation of an unstabilized azomethine ylide through thermal decarboxylation.[10]

The choice of generation method is critical as it influences the reactivity and substitution pattern of the resulting ylide.

1.2. The Dipolarophile: The Alkene Reaction Partner

The dipolarophile is typically an alkene or alkyne. Its electronic properties significantly influence the reaction rate and regioselectivity. Electron-withdrawing groups (EWGs) on the dipolarophile, such as esters, sulfones, or nitro groups, lower the energy of its Lowest Unoccupied Molecular Orbital (LUMO).[12] This facilitates a favorable HOMO(dipole)-LUMO(dipolarophile) interaction, accelerating the cycloaddition.[11]

1.3. The Concerted Mechanism and Stereochemical Control

The cycloaddition proceeds through a concerted transition state, where two new sigma bonds are formed simultaneously.[12] This process can create up to four new contiguous stereocenters.[9] The stereochemical outcome is a crucial aspect of this reaction:

• Diastereoselectivity: The cycloaddition can result in either exo or endo products. The preferred outcome is influenced by steric interactions in the transition state and the nature of the reactants and catalysts. For instance, dual catalytic systems using a Rh(II) complex and a chiral Lewis acid have demonstrated the ability to modulate exo/endo selectivity.[1]

• Enantioselectivity: Achieving high enantioselectivity is paramount for pharmaceutical applications. This is typically accomplished by employing chiral Lewis acids (e.g., complexes of Nd, Cu, or Ti) that coordinate to the dipolarophile, creating a chiral environment that directs the approach of the azomethine ylide.[1][9][15]

The mechanism is visualized below, showing the formation of the bicyclic core from a cyclic azomethine ylide and an alkene.

Caption: General mechanism of the [3+2] cycloaddition.

Experimental Protocol: Synthesis of a Phenylsulfonyl-Substituted 8-Azabicyclo[3.2.1]octane

This protocol is adapted from a reported synthesis of tropinone, demonstrating the rapid assembly of the tropane skeleton using a 1,3-dipolar cycloaddition as the key step.[14] The phenylsulfonyl group serves as a versatile handle for further synthetic transformations.

Objective: To synthesize 3-(phenylsulfonyl)-8-methyl-8-azabicyclo[3.2.1]octane via the cycloaddition of an in situ generated cyclic azomethine ylide with phenyl vinyl sulfone.

2.1. Materials and Equipment

Reagents & Solvents	Equipment
N-Methyl-4-piperidone	Round-bottom flasks (various sizes)
Ethylene glycol	Magnetic stirrer with heating mantle
p-Toluenesulfonic acid (catalytic)	Reflux condenser
Toluene, Anhydrous	Dean-Stark trap
Trimethylsilyl cyanide (TMSCN)	Syringes and needles
Glacial acetic acid	Schlenk line or Argon/Nitrogen source
Silver(I) fluoride (AgF)	Thin Layer Chromatography (TLC) plates
Phenyl vinyl sulfone	UV lamp for TLC visualization
Dichloromethane (DCM), Anhydrous	Rotary evaporator
Diethyl ether	Glassware for extraction (separatory funnel)
Saturated aq. NaHCO₃, Brine	Flash chromatography column and silica gel
Anhydrous MgSO₄ or Na₂SO₄	Standard laboratory glassware

2.2. Step-by-Step Procedure

The overall workflow is a multi-step sequence starting from a commercially available piperidone.

Caption: Experimental workflow for the synthesis.

Step 1: Synthesis of 8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane (Ketal Protection)

• To a 250 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add N-methyl-4-piperidone (10.0 g, 88.4 mmol), ethylene glycol (7.4 mL, 132.6 mmol), a catalytic amount of p-toluenesulfonic acid (approx. 100 mg), and toluene (100 mL).

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-6 hours).

• Cool the reaction mixture to room temperature. Wash with saturated aqueous NaHCO₃ solution (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the ketal-protected piperidone as an oil. This product is typically used in the next step without further purification.

Causality: Ketal protection of the ketone is necessary to prevent undesired side reactions during the subsequent silylation and ylide generation steps.[14]

Step 2: Synthesis of 4,4-Bis(trimethylsilyl)-N-methylpiperidine Ketal (Ylide Precursor)

• Under an inert atmosphere (Argon), add the crude ketal from Step 1 to a flask.

• Add trimethylsilyl cyanide (TMSCN) and a catalytic amount of glacial acetic acid.

• The reaction is complex and should follow the specific conditions outlined by Laha et al. (2010) for the conversion to the bis(trimethylsilyl) derivative.[14] This step effectively prepares the precursor for ylide generation.

Causality: The two trimethylsilyl groups are installed α to the nitrogen, creating the necessary functionality for the subsequent generation of the 1,3-dipole upon treatment with a fluoride source.

Step 3: In Situ Ylide Generation and 1,3-Dipolar Cycloaddition

• In a dry, 100 mL round-bottom flask under an Argon atmosphere, dissolve the crude ylide precursor from Step 2 (approx. 5.0 mmol) in anhydrous dichloromethane (25 mL).

• Add phenyl vinyl sulfone (1.1 equivalents, 5.5 mmol) to the solution.

• In a separate vial, weigh silver(I) fluoride (AgF) (1.5 equivalents, 7.5 mmol) in a glovebox or under a heavy stream of argon due to its light and moisture sensitivity.

• Add the AgF to the reaction mixture in one portion. The mixture will typically turn dark.

• Stir the reaction vigorously at room temperature. Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent system), observing the disappearance of the starting materials. The reaction is typically complete within 12-24 hours.

Causality: AgF acts as the initiator, with the fluoride ion attacking the silicon atoms, leading to a cascade that eliminates both silyl groups and generates the transient, endocyclic azomethine ylide.[1][14] This highly reactive ylide is immediately trapped by the phenyl vinyl sulfone present in the reaction mixture to form the desired bicyclic product.

Step 4: Work-up and Extraction

• Once the reaction is complete, quench the mixture by filtering it through a short pad of Celite to remove the silver salts.

• Wash the Celite pad with additional DCM (20 mL).

• Combine the filtrates and wash with saturated aqueous NaHCO₃ (20 mL) and then brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate using a rotary evaporator to obtain the crude product.

Step 5: Purification

• Purify the crude residue by flash column chromatography on silica gel.

• Elute with a gradient of Hexanes:Ethyl Acetate (e.g., starting from 9:1 and gradually increasing polarity) to isolate the pure cycloadduct.

• Combine the fractions containing the product (as determined by TLC) and remove the solvent under reduced pressure to yield the final product, 3-(phenylsulfonyl)-8-methyl-8-azabicyclo[3.2.1]octane.

Data Analysis and Troubleshooting

3.1. Expected Results and Data Summary

The 1,3-dipolar cycloaddition is known for its efficiency, but yields and stereoselectivity are highly dependent on the specific substrates and conditions used. The use of chiral catalysts can impart excellent enantiocontrol.

Dipole Precursor Type	Dipolarophile	Catalyst/Initiator	Selectivity (dr / ee)	Yield (%)	Reference
Diazo imine	Acryloylpyrazolidinone	Rh₂(OAc)₄ / Nd(OTf)₃-L	>20:1 dr	52-96	[1]
Diazo imine	Acryloylpyrazolidinone	Rh₂(esp)₂ / Cu(II)-L	>99:1 dr, 99% ee	High	[1][15]
N-silylated piperidine	Phenyl vinyl sulfone	AgF	Single diastereomer	68	[14]
N-silylated piperidine	Oppolzer sultam deriv.	AgF	High dr	~70	[1]

3.2. Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Inefficient ylide generation. 2. Deactivated catalyst/initiator. 3. Non-reactive dipolarophile.	1. Ensure starting materials are pure and reagents (e.g., AgF) are fresh and handled under inert conditions. 2. Use freshly prepared or properly stored catalysts. 3. Switch to a more electron-deficient dipolarophile.
Poor Diastereo- or Enantioselectivity	1. Reaction temperature is too high. 2. Ineffective chiral ligand or Lewis acid. 3. Background uncatalyzed reaction.	1. Lower the reaction temperature (-30 °C to -78 °C is common for catalyzed reactions).[1] 2. Screen different chiral ligands and metal salts. Ensure catalyst loading is optimal. 3. Use a higher concentration of the catalyst or a more coordinating solvent.
Formation of Side Products	1. Ylide dimerization or decomposition. 2. Polymerization of the dipolarophile. 3. Isomerization of the product.	1. Add the ylide precursor slowly to the solution of the dipolarophile to keep ylide concentration low. 2. Ensure the dipolarophile is free of radical initiators. 3. Use milder work-up conditions; avoid strong acids or bases if the product is sensitive.

References

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• Radu, S., & Kumar, K. (2014). Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis. Accounts of Chemical Research, 47(4), 1305-1318. [Link]

• Radu, S., & Kumar, K. (2014). Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis. PubMed Central. [Link]

• Royal Society of Chemistry. (n.d.). Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids. Organic & Biomolecular Chemistry. [Link]

• Padwa, A., et al. (2016). New Regio- And Stereoselective Cascades via Unstabilized Azomethine Ylide Cycloadditions for the Synthesis of Highly Substituted Tropane and Indolizidine Frameworks. PubMed. [Link]

• Coldham, I., & Hufton, R. (2005). Intramolecular Dipolar Cycloaddition Reactions of Azomethine Ylides. Chemical Reviews, 105(7), 2765-2810. [Link]

• ResearchGate. (2016). New Regio- and Stereoselective Cascades via Unstabilized Azomethine Ylide Cycloadditions for the Synthesis of Highly Substituted Tropane and Indolizidine Frameworks. ResearchGate. [Link]

• MDPI. (n.d.). 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives. Molecules. [Link]

• Royal Society of Chemistry. (n.d.). Enantioselective synthesis of 8-azabicyclo[3.2.1]octanes via asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system. Chemical Communications. [Link]

• National Center for Biotechnology Information. (n.d.). Preparation of a Library of Unsymmetrical Ureas Based on 8-Azabicyclo [3.2.1]Octane Scaffold. PubMed Central. [Link]

• Chemical Science Review and Letters. (2018). 1,3-Dipolar Cycloaddition Reactions and Nitrones : An Overview. Chem Sci Rev Lett, 7(27), 751-759. [Link]

• ResearchGate. (2025). Synthetic Approaches to Enantiomerically Pure 8-Azabicyclo[3.2.1]octane Derivatives. ResearchGate. [Link]

• ScienceDirect. (n.d.). FIRST EXAMPLE OF INTRAMOLECULAR 1,3-DIPOLAR CYCLOADDITION OF NON-STABILIZED AZOMETHINE YLIDE GENERATED FROM TERTIARY AMlNE N-OXI. Tetrahedron Letters. [Link]

• Semantic Scholar. (2019). synthesis of 8-oxa-2-azabicyclo[3.2.1]octane using a 1,3-dipolar cycloaddition reaction. Semantic Scholar. [Link]

• National Center for Biotechnology Information. (n.d.). 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives. PubMed Central. [Link]

• Laha, J. K., & Majumdar, K. C. (2010). TOTAL SYNTHESIS OF TROPINONE USING 1,3-DIPOLAR CYCLOADDITION OF CYCLIC AZOMETHINE YLIDE AND PHENYL VINYL SULFONE AS. Chemistry of Natural Compounds, 46(2), 254-256. [Link]

• International Journal of Research in Pharmacy and Chemistry. (n.d.). A REVIEW ON 1,3-DIPOLAR CYCLOADDITION REACTIONS IN BIOCONJUGATION AND IT'S IMPORTANCE IN PHARMACEUTICAL CHEMISTRY. IJRPC. [Link]

• ResearchGate. (2015). 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Aromatic Dipolarophiles. ResearchGate. [Link]

• MDPI. (n.d.). Recent Developments in Azomethine Ylide-Initiated Double Cycloadditions. Molecules. [Link]

• National Center for Biotechnology Information. (n.d.). Further Structure-Activity Relationship Studies on 8-Substituted-3-[2-(diarylmethoxyethylidenyl)]-8-azabicyclo[3.2.1]octane Derivatives at Monoamine Transporters. PubMed Central. [Link]

• Semantic Scholar. (2021). Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N. Semantic Scholar. [Link]

• ResearchGate. (n.d.). Enantioselective Synthesis of Tropane Scaffolds by an Organocatalyzed 1,3‐Dipolar Cycloaddition of 3‐Oxidopyridinium Betaines and Dienamines. ResearchGate. [Link]

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• Organic Chemistry Portal. (n.d.). Huisgen 1,3-Dipolar Cycloaddition. Organic Chemistry Portal. [Link]

• Google Patents. (n.d.). 8-azabicyclo[3.2.1]octane compounds as mu opioid receptor antagonists.

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Application Note & Protocol: A Scalable, Three-Step Synthesis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane Hydrochloride

Abstract

The 8-azabicyclo[3.2.1]octane, commonly known as the nortropane scaffold, is a privileged structural motif found in a wide range of biologically active tropane alkaloids and pharmaceutical agents.[1] Its rigid bicyclic structure provides a fixed orientation for substituents, making it a valuable building block in drug design. This document provides a detailed, field-tested guide for the large-scale synthesis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane hydrochloride, a key intermediate for advanced pharmaceutical development. The described synthetic strategy is designed for scalability, safety, and high stereochemical control, proceeding from commercially available Nortropinone Hydrochloride via a stereoselective reduction and a robust O-methylation reaction.

Strategic Rationale & Retrosynthetic Analysis

For any large-scale synthesis, the selection of a robust, efficient, and economically viable route is paramount. The synthesis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane hinges on two critical transformations: the stereoselective formation of the endo-configured alcohol and the subsequent methylation of the hydroxyl group.

Our retrosynthetic approach identifies Nortropinone as the ideal starting precursor. Nortropinone, the N-demethylated analog of tropinone, provides a free secondary amine that can be manipulated or protected if necessary, though for this synthesis, it remains unprotected.[2] This strategy deliberately avoids a late-stage N-demethylation of a tropane derivative, a reaction that often requires harsh or hazardous reagents not amenable to large-scale production.[3]

The synthesis proceeds in three main stages:

• Free Base Generation: Liberation of the free secondary amine from Nortropinone Hydrochloride.

• Stereoselective Reduction: Reduction of the C3-ketone to the desired (3-Endo)-alcohol, Nortropine.

• O-Methylation: Etherification of the alcohol via a Williamson ether synthesis.[4]

• Salt Formation: Conversion to the stable hydrochloride salt for ease of handling and storage.

Caption: Retrosynthetic pathway for the target compound.

Detailed Synthesis Protocols

This section provides step-by-step protocols for the multi-kilogram scale synthesis. All operations should be conducted in a well-ventilated chemical fume hood or an appropriate manufacturing environment by trained personnel.

Step 1: Stereoselective Reduction of Nortropinone to (3-Endo)-8-Azabicyclo[3.2.1]octan-3-ol (Nortropine)

The critical stereochemistry is established in this step. The reduction of the C3-ketone with a hydride reducing agent, such as sodium borohydride (NaBH₄), proceeds with high endo selectivity. This is due to the steric hindrance posed by the bicyclic ring structure. The hydride preferentially attacks the carbonyl from the less hindered equatorial face, resulting in the formation of the axial hydroxyl group, which corresponds to the desired endo configuration.[5][6]

Materials & Reagents

Reagent	CAS No.	Molar Mass ( g/mol )	Molar Eq.	Quantity (kg)	Volume (L)
Nortropinone Hydrochloride	25661-78-7	161.64	1.0	5.00	-
Sodium Hydroxide (50% w/w)	1310-73-2	40.00	1.1	-	2.72
Methanol (MeOH)	67-56-1	32.04	-	-	50.0
Sodium Borohydride (NaBH₄)	16940-66-2	37.83	1.0	1.17	-
Toluene	108-88-3	92.14	-	-	25.0
Water (Deionized)	7732-18-5	18.02	-	-	25.0

Protocol

• Reaction Setup: Charge a 100 L glass-lined reactor with Nortropinone Hydrochloride (5.00 kg) and Methanol (25.0 L). Begin agitation.

• Basification: Cool the resulting slurry to 0-5 °C. Slowly add 50% aqueous Sodium Hydroxide (approx. 2.72 L) over 1 hour, ensuring the internal temperature does not exceed 10 °C. A clear solution of the nortropinone free base should form.

• Reduction: In a separate vessel, carefully dissolve Sodium Borohydride (1.17 kg) in cold water (5.0 L). Add this NaBH₄ solution to the reactor over 2-3 hours, maintaining the internal temperature at 0-10 °C to control the exothermic reaction and hydrogen gas evolution.

• Reaction Monitoring: Stir the mixture at 10-15 °C for an additional 4-6 hours. Monitor the reaction for completion by TLC or HPLC analysis until no starting material is detected.

• Quench & Solvent Removal: Slowly and carefully add acetone (approx. 2.0 L) to quench any excess NaBH₄. Once gas evolution ceases, concentrate the reaction mixture under reduced pressure to remove most of the methanol.

• Extraction & Isolation: Add Toluene (25.0 L) and Water (20.0 L) to the residue. Agitate and allow the layers to separate. Collect the aqueous layer and extract again with Toluene (15.0 L). Combine the organic layers, wash with brine (10.0 L), and dry over anhydrous sodium sulfate.

• Crystallization: Filter off the drying agent and concentrate the toluene solution under vacuum to a volume of approximately 10 L. Cool the concentrate to 0-5 °C to induce crystallization.

• Drying: Collect the solid product by filtration, wash with cold heptane (5.0 L), and dry under vacuum at 40-50 °C to a constant weight.

  • Expected Yield: 3.5 - 3.8 kg (89-96%) of Nortropine as a white crystalline solid.[7][8]

Step 2: O-Methylation of Nortropine

This step utilizes the classic Williamson ether synthesis, a reliable and scalable Sₙ2 reaction.[9][10] The hydroxyl group of nortropine is deprotonated with a strong, non-nucleophilic base (Sodium Hydride) to form a potent nucleophile, the alkoxide. This alkoxide then displaces the iodide from methyl iodide to form the desired methyl ether.

Materials & Reagents

Reagent	CAS No.	Molar Mass ( g/mol )	Molar Eq.	Quantity (kg)	Volume (L)
Nortropine	538-09-0	127.18	1.0	3.50	-
Sodium Hydride (60% in oil)	7646-69-7	24.00 (active)	1.2	1.31	-
Tetrahydrofuran (THF), anhydrous	109-99-9	72.11	-	-	40.0
Methyl Iodide (MeI)	74-88-4	141.94	1.2	4.68	2.06
Isopropyl Alcohol (IPA)	67-63-0	60.10	-	-	5.0
Hydrochloric Acid (in IPA, 5-6 M)	7647-01-0	36.46	1.1	-	~5.5
Methyl tert-Butyl Ether (MTBE)	1634-04-4	88.15	-	-	30.0

Protocol

• Reaction Setup: Under a nitrogen atmosphere, charge the 100 L reactor with anhydrous THF (20.0 L) and Sodium Hydride (1.31 kg, 60% dispersion).

• Alkoxide Formation: Cool the suspension to 0-5 °C. In a separate vessel, dissolve Nortropine (3.50 kg) in anhydrous THF (20.0 L). Slowly add the Nortropine solution to the NaH suspension over 2-3 hours, maintaining the internal temperature below 10 °C. Caution: This is a highly exothermic step with significant hydrogen gas evolution. Ensure adequate cooling and ventilation.

• Methylation: After the addition is complete, stir the mixture for 1 hour at 10-15 °C. Then, add Methyl Iodide (4.68 kg) dropwise over 1-2 hours, keeping the temperature below 20 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 8-12 hours. Monitor for completion by HPLC or GC-MS.

• Quench: Cool the reaction to 0-5 °C. Very slowly and carefully add Isopropyl Alcohol (5.0 L) to quench any unreacted NaH. Then, slowly add water (10.0 L).

• Work-up: Concentrate the mixture under reduced pressure to remove the bulk of the THF. Extract the remaining aqueous slurry with MTBE (2 x 15.0 L).

• Salt Formation: Combine the organic extracts and cool to 0-5 °C. Slowly add 5-6 M HCl in Isopropyl Alcohol until the pH of a wet litmus paper test is acidic (pH ~2). A white precipitate will form.

• Isolation and Drying: Stir the slurry for 2 hours at 0-5 °C. Collect the solid by filtration, wash with cold MTBE (10.0 L), and dry under vacuum at 50 °C to yield the final product.

  • Expected Yield: 4.1 - 4.5 kg (83-91%) of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane hydrochloride as a white to off-white solid.[11][12]

Process Workflow and Scale-Up Considerations

Caption: Experimental workflow for the two-stage synthesis.

• Thermal Management: The formation of the alkoxide with Sodium Hydride is highly exothermic. Large-scale production requires a reactor with efficient cooling capacity and a controlled, slow addition rate to manage the heat and rate of hydrogen evolution.

• Reagent Purity: The use of anhydrous THF is critical for the methylation step to prevent quenching the NaH and alkoxide.

• Safety: Sodium Hydride is a flammable solid that reacts violently with water. Methyl Iodide is toxic and a suspected carcinogen. All handling must occur under inert atmosphere and with appropriate personal protective equipment (PPE).

• Purification: Crystallization is the preferred method for purification at scale, avoiding costly and time-consuming chromatography. Solvent selection for crystallization and washing is key to achieving high purity and yield.

Product Characterization

The final product should be characterized to confirm its identity and purity.

Analysis	Specification
Appearance	White to off-white crystalline solid
¹H NMR	(400 MHz, D₂O) δ ppm: 3.65-3.75 (m, 1H, H-3), 4.10-4.20 (m, 2H, H-1, H-5), 3.30 (s, 3H, -OCH₃), 2.00-2.40 (m, 8H, remaining ring protons). Note: Peaks may shift based on solvent and pH.
¹³C NMR	(100 MHz, D₂O) δ ppm: ~78.0 (C-3), ~56.0 (-OCH₃), ~52.0 (C-1, C-5), ~34.0, ~27.0 (remaining ring carbons).
Mass Spec	ESI-MS: m/z 142.1 [M+H]⁺ (for free base)
Purity (HPLC)	≥98.5%
Melting Point	Specific to the hydrochloride salt; literature values should be consulted.

References

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• Dräger, B. (2006). Tropinone reductases, enzymes at the branch point of tropane alkaloid metabolism. Phytochemistry, 67(4), 327-337. Available at: [Link]

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Application Note & Protocols: Strategic Derivatization of the (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane Scaffold for Structure-Activity Relationship (SAR) Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Tropane Scaffold as a Privileged Structure in Medicinal Chemistry

The 8-azabicyclo[3.2.1]octane ring system, commonly known as the tropane scaffold, is a conformationally restricted bicyclic amine that serves as the core structure for a wide range of biologically active natural products and synthetic molecules.[1][2] Found in renowned alkaloids such as atropine and cocaine, the rigid tropane framework provides a well-defined three-dimensional orientation for appended functional groups, making it an exceptionally valuable scaffold in drug discovery.[3][4] Its derivatives have been developed as mydriatics, antiemetics, anesthetics, and potent modulators of the central nervous system, particularly as monoamine transporter inhibitors.[5]

(3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane is a key synthetic intermediate, offering multiple vectors for chemical modification. The strategic derivatization of this scaffold is a cornerstone of structure-activity relationship (SAR) studies aimed at optimizing ligand-target interactions. SAR exploration allows medicinal chemists to systematically probe the chemical space around the core structure to enhance potency, improve selectivity against off-targets, and fine-tune pharmacokinetic properties (ADME - Absorption, Distribution, Metabolism, and Excretion). This guide provides the scientific rationale and detailed protocols for the derivatization of this versatile scaffold.

Rationale for Derivatization: Key Modification Points for SAR

The tropane scaffold presents two primary sites for derivatization: the tertiary amine at the N8 position and the substituent at the C3 position. Modifications at these sites can profoundly influence the molecule's biological profile.

• N8-Position (Tertiary Amine): The nitrogen bridge is a critical interaction point for many biological targets and a key determinant of the molecule's physicochemical properties, such as basicity (pKa) and lipophilicity.

  • Causality of N-Substitution: N-alkylation or N-arylation can explore specific hydrophobic or aromatic-binding pockets within a receptor or transporter.[6] For instance, extending an alkyl chain may enhance van der Waals interactions, while introducing an aryl group could facilitate π-π stacking. These modifications are also crucial for modulating brain penetration and metabolic stability. A recent synthetic strategy highlights how N8-functionalization can be achieved in a single reaction vessel through a multi-step transformation involving deprotection and reductive amination.[7]

• C3-Position (Methoxy Group): The endo-methoxy group at C3 provides a synthetic handle for introducing diverse functionalities.

  • Causality of C3-Modification: Cleavage of the methyl ether to reveal the 3-endo-hydroxyl group is a common and powerful strategy. This hydroxyl group can then be converted into esters, ethers, or other functional groups to probe for hydrogen bonding or other specific interactions at the target site. The stereochemistry at the C3 position is often crucial for biological activity, with the orientation of the substituent playing a key role in the psychoplastogenic effects of some tropane alkaloids.[8]

The following workflow diagram illustrates the strategic approach to generating a focused library of derivatives for SAR studies.

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In Vitro Assays for Testing the Biological Activity of 8-Azabicyclo[3.2.1]octane Derivatives

An Application Note and Protocol Guide for Researchers

Prepared by a Senior Application Scientist

Introduction: The Versatile 8-Azabicyclo[3.2.1]octane Scaffold

The 8-azabicyclo[3.2.1]octane, commonly known as the tropane skeleton, is a privileged scaffold in medicinal chemistry. It forms the core of numerous biologically active natural products, such as atropine and cocaine, and a vast library of synthetic derivatives. Its rigid, bicyclic structure provides a well-defined three-dimensional orientation for substituents, enabling precise interactions with biological targets. Consequently, these derivatives have been developed as potent and selective ligands for a range of critical therapeutic targets, including neurotransmitter transporters and receptors.[1][2]

This guide provides an in-depth overview of the essential in vitro assays required to characterize the biological activity of novel 8-azabicyclo[3.2.1]octane derivatives. We move beyond simple procedural lists to explain the causality behind experimental design, ensuring that each protocol functions as a self-validating system. The focus is on providing researchers, scientists, and drug development professionals with the foundational knowledge and detailed methodologies to robustly assess compound affinity, potency, selectivity, and potential liabilities.

Section 1: Monoamine Transporter (MAT) Activity

A primary focus for 8-azabicyclo[3.2.1]octane derivatives has been the modulation of monoamine transporters: the dopamine transporter (DAT), the serotonin transporter (SERT), and the norepinephrine transporter (NET).[1][3] These transporters are responsible for the reuptake of neurotransmitters from the synaptic cleft, thereby regulating the duration and intensity of neuronal signaling.[4] Inhibition of these transporters is a key mechanism for antidepressants and psychostimulants.[5][6][7]

Radioligand Binding Assays: Quantifying Target Affinity (Kᵢ)

Binding assays are the gold standard for determining a compound's affinity for its molecular target.[8] The most common format is a competitive inhibition assay, where the test compound competes with a high-affinity radiolabeled ligand for binding to the transporter. The resulting inhibition constant (Kᵢ) is a measure of the compound's binding affinity.

Causality Behind the Choices:

• Source Material: We use membranes from cells (e.g., HEK-293) recombinantly expressing the human transporter (hDAT, hSERT, or hNET). This provides a high density of the target protein in a controlled, reproducible biological matrix, minimizing interference from other receptors.[4][9]

• Radioligand Selection: The chosen radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]Citalopram for SERT) should have high affinity and selectivity for the target, allowing for a robust assay window.

• Non-Specific Binding: To ensure trustworthiness, we must differentiate between the radioligand binding specifically to the transporter and it sticking non-specifically to the cell membranes or filter plates. This is achieved by including control wells with a very high concentration of a known, potent, unlabeled inhibitor (e.g., GBR 12909 for DAT) that will occupy all specific binding sites.[4]

Experimental Workflow: Competitive Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Protocol: DAT Radioligand Binding Assay

• Membrane Preparation: Resuspend cell membranes expressing hDAT in ice-cold binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, pH 7.4). Determine the protein concentration via a BCA assay.[4]

• Assay Plate Setup: In a 96-well plate, add the following to triplicate wells:

  • Total Binding: 50 µL of binding buffer.

  • Non-Specific Binding (NSB): 50 µL of a high concentration of a known DAT inhibitor (e.g., 10 µM GBR 12909).[4]

  • Test Compound: 50 µL of varying concentrations of the 8-azabicyclo[3.2.1]octane derivative (e.g., from 0.1 nM to 10 µM).

• Radioligand Addition: Add 50 µL of [³H]WIN 35,428 to all wells at a final concentration near its Kₑ (e.g., 1-2 nM).[4]

• Initiation: Add 100 µL of the prepared cell membrane suspension (final protein concentration of 20-50 µ g/well ) to all wells to start the reaction.[4]

• Incubation: Incubate the plate for 2-3 hours at 4°C with gentle agitation to allow the binding to reach equilibrium.[4]

• Filtration: Terminate the assay by rapid filtration through GF/B glass fiber filters using a cell harvester. Wash the filters three times with 3 mL of ice-cold wash buffer.[4]

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.[4]

• Data Analysis:

  • Calculate the IC₅₀ value by fitting the data to a sigmoidal dose-response curve.

  • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Functional Assays: Measuring Uptake Inhibition (IC₅₀)

Functional assays measure the biological effect of the compound on the transporter's activity, which is to take up neurotransmitters. This assay directly quantifies the potency (IC₅₀) of a compound to inhibit this function.[10]

Causality Behind the Choices:

• Live Cells: Unlike binding assays that can use cell membranes, functional uptake assays require intact, live cells expressing the transporter. This ensures all cellular machinery for transport is active.[5]

• Radiolabeled Substrate: A radiolabeled version of the natural substrate (e.g., [³H]Dopamine or [³H]Serotonin) is used to directly measure the transport activity.[5][10]

• Time and Temperature: The incubation is performed at 37°C for a short duration (5-15 minutes) to measure the initial rate of uptake, preventing the system from reaching equilibrium and providing a more accurate measure of inhibition.[4][5][9]

Protocol: Serotonin Uptake Inhibition Assay

• Cell Plating: Plate HEK-293 cells stably expressing hSERT in a 96-well plate and grow to ~80-90% confluency.[5][11]

• Preparation: On the day of the assay, aspirate the culture medium and wash the cells once with 200 µL of pre-warmed (37°C) uptake buffer (e.g., Tris-HEPES buffer, pH 7.1).[5]

• Compound Pre-incubation: Add 100 µL of uptake buffer containing varying concentrations of the test compound to the wells. For control wells (100% uptake), add buffer without the compound. For non-specific uptake, add a known SERT inhibitor like Fluoxetine (1 µM). Pre-incubate the plate at 37°C for 10-20 minutes.[4][5]

• Initiation of Uptake: Add 50 µL of uptake buffer containing [³H]Serotonin (final concentration ~10-65 nM) to initiate the uptake process.[5][9]

• Incubation: Incubate the plate at 37°C for 10-15 minutes.[5]

• Termination: Stop the uptake by rapidly aspirating the solution and washing the cells three times with 200 µL of ice-cold uptake buffer.[4]

• Lysis and Quantification: Lyse the cells with a lysis buffer or scintillation fluid. Measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of [³H]Serotonin uptake against the log concentration of the test compound. Determine the IC₅₀ value using non-linear regression.

Data Presentation: Monoamine Transporter Activity

Compound ID	DAT Kᵢ (nM)	SERT Kᵢ (nM)	NET Kᵢ (nM)	DAT IC₅₀ (nM)	SERT IC₅₀ (nM)	NET IC₅₀ (nM)	SERT/DAT Selectivity (Kᵢ)
Derivative A	4.0[1]	4240[1]	150	15.2	>10,000	250	1060
Derivative B	114[4]	27[6]	45	250	35	98	0.24
Cocaine (Ref.)	250	300	400	310	350	500	1.2

Section 2: Cholinergic Receptor Activity

Many tropane alkaloids are classic antagonists of muscarinic acetylcholine receptors (mAChRs).[12][13] Therefore, characterizing the activity of new derivatives at both muscarinic and nicotinic (nAChR) subtypes is essential.

Muscarinic Receptor (mAChR) Assays

These G-protein coupled receptors (M1-M5) are involved in numerous physiological processes. M1, M3, and M5 subtypes couple through Gᵩ/₁₁ to activate phospholipase C (PLC), leading to the production of inositol phosphates (IP). M2 and M4 subtypes couple through Gᵢ/ₒ to inhibit adenylyl cyclase.[14]

Functional Assay: Phosphoinositide (PI) Turnover for M3 Receptors

This assay quantifies a compound's ability to antagonize agonist-induced activation of the Gᵩ pathway.

Signaling Pathway: M3 Receptor Antagonism

Caption: Antagonism of M3 receptor signaling pathway.

Protocol: M3 Receptor Antagonist Functional Assay

• Cell Culture: Use cells expressing the human M3 receptor (e.g., CHO-m3 cells).[15]

• Labeling: Pre-incubate cells overnight with [³H]myo-inositol to label the cellular phosphoinositide pools.

• Assay Setup: Wash cells and pre-incubate with assay buffer containing LiCl (to prevent IP₁ degradation) and varying concentrations of the test antagonist for 15-20 minutes.

• Agonist Stimulation: Add a fixed concentration of an agonist (e.g., carbachol) at its EC₈₀ concentration and incubate for 30-60 minutes at 37°C.

• Extraction: Terminate the reaction by adding ice-cold perchloric acid.

• Purification: Separate the inositol phosphates from the cell lysate using anion-exchange chromatography columns.

• Quantification: Elute the [³H]inositol phosphates and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the IC₅₀ of the antagonist for the inhibition of the agonist-induced response.

Acetylcholinesterase (AChE) Inhibition

Some bicyclic alkaloids can inhibit acetylcholinesterase, the enzyme that degrades acetylcholine.[16] This activity can be assessed using a colorimetric method.

Protocol: Ellman's Assay for AChE Inhibition

• Principle: AChE hydrolyzes acetylthiocholine (ATCI) to thiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion, which is measured spectrophotometrically at 412 nm.[17][18]

• Assay Setup: In a 96-well plate, add buffer (e.g., phosphate buffer, pH 8.0), AChE enzyme, and varying concentrations of the test compound.

• Incubation: Pre-incubate for 15 minutes at 25°C.

• Reaction Initiation: Add DTNB and the substrate (ATCI) to all wells to start the reaction.

• Measurement: Immediately measure the absorbance at 412 nm kinetically for 5-10 minutes using a microplate reader.

• Data Analysis: Calculate the rate of the reaction for each concentration. Determine the IC₅₀ value by plotting the percent inhibition versus the log concentration of the test compound.[19][20]

Section 3: Off-Target and Safety Profiling

Early assessment of potential liabilities is crucial in drug development. For 8-azabicyclo[3.2.1]octane derivatives, two key in vitro safety assays are general cytotoxicity and hERG channel inhibition.

General Cytotoxicity Assay (MTT Assay)

This assay assesses whether a compound is generally toxic to cells at the concentrations required for its biological activity.[21]

Protocol: MTT Assay for Cell Viability

• Principle: The MTT assay is a colorimetric test based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[22]

• Cell Plating: Seed a relevant cell line (e.g., HepG2 for liver toxicity, or the cell line used in the primary functional assay) in a 96-well plate and allow them to attach overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound for a specified period (e.g., 24, 48, or 72 hours).[23][24]

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Add a solubilizing agent (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Measurement: Read the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Calculate the concentration that causes a 50% reduction in cell viability (CC₅₀).

hERG Potassium Channel Inhibition Assay

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of drug-induced QT interval prolongation, which can lead to fatal cardiac arrhythmias.[25] Therefore, early screening for hERG liability is a regulatory requirement.

Gold Standard Assay: Whole-Cell Patch-Clamp Electrophysiology

This is a functional assay that directly measures the flow of ions through the hERG channel.[26]

Causality Behind the Choices:

• Method: The patch-clamp technique provides the highest-quality data, allowing for the direct measurement of ion channel function and detailed characterization of the block (e.g., voltage- and state-dependence).[26]

• Cell System: HEK-293 cells stably expressing the hERG channel are typically used.[26]

• Voltage Protocol: A specific voltage-step protocol is applied to the cell to elicit the characteristic hERG current (Iₖᵣ) and assess how it is affected by the test compound.[27]

Protocol: hERG Patch-Clamp Assay

• Cell Preparation: Culture HEK-293 cells expressing hERG channels. On the day of the experiment, prepare a single-cell suspension.

• Recording Setup: Place cells in a recording chamber on an inverted microscope. Use a glass micropipette to form a high-resistance "giga-seal" with the cell membrane and then rupture the membrane to achieve the whole-cell configuration.

• Baseline Recording: Perfuse the cell with an external solution and apply a specific voltage-clamp protocol to record the baseline hERG current. Protocols should be performed at near-physiological temperatures (35-37°C).[27]

• Compound Application: Apply multiple concentrations of the test compound via the perfusion system, allowing the effect to reach a steady state at each concentration.

• Measurement: Record the hERG tail current at each concentration. A positive control (e.g., E-4031, Cisapride) should be used to confirm assay sensitivity.[27]

• Data Analysis: Calculate the percentage of current inhibition at each concentration relative to the baseline. Determine the IC₅₀ value from the concentration-response curve.

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• 14. In vitro isolated tissue functional muscarinic receptor assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Functional selectivity of muscarinic receptor antagonists for inhibition of M3-mediated phosphoinositide responses in guinea pig urinary bladder and submandibular salivary gland - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Inhibition of acetylcholinesterase activity by bicyclic monoterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. scispace.com [scispace.com]
• 20. Frontiers | Synthesis and Inhibition Evaluation of New Benzyltetrahydroprotoberberine Alkaloids Designed as Acetylcholinesterase Inhibitors [frontiersin.org]
• 21. In Vitro Cytotoxicity Testing for Cancer Drug Development - Alfa Cytology [alfacytology.com]
• 22. In vitro cytotoxicity of norditerpenoid alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. An in vitro comparison of the cytotoxic potential of selected dehydropyrrolizidine alkaloids and some N-oxides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 27. fda.gov [fda.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane

Welcome to the technical support guide for the synthesis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis. We will delve into the mechanistic underpinnings of the reaction, troubleshoot common issues leading to low yields, and provide validated protocols to enhance the efficiency and reproducibility of your experiments.

Section 1: Synthesis Overview and Core Mechanism

The target molecule, (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane, is a derivative of the tropane alkaloid core.[1] The most direct and common synthetic route involves the O-methylation of the corresponding alcohol precursor, (3-Endo)-3-hydroxy-8-azabicyclo[3.2.1]octane, more commonly known as tropine.

This transformation is a classic example of the Williamson ether synthesis , an SN2 reaction between an alkoxide and an organohalide.[2][3] The reaction proceeds in two fundamental steps:

• Deprotonation: A strong base is used to deprotonate the hydroxyl group of tropine, forming a nucleophilic alkoxide ion.

• Nucleophilic Attack: The newly formed tropine alkoxide attacks the methylating agent (e.g., methyl iodide), displacing the halide leaving group and forming the desired ether bond.[4][5]

Fig 1. General scheme for the O-methylation of tropine.

Section 2: Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis in a practical Q&A format.

Q1: My reaction yield is consistently below 50%. What are the primary factors I should investigate?

Low yield is the most frequent complaint and typically stems from one of four areas: incomplete deprotonation, competing side reactions, reagent quality, or reaction conditions.

Fig 2. Troubleshooting workflow for low reaction yield.

Detailed Breakdown:

• Incomplete Deprotonation: The hydroxyl group of tropine must be fully converted to the alkoxide for the reaction to proceed.

  • Base Inactivity: Sodium hydride (NaH) is commonly used, but it can be deactivated by moisture. Ensure you are using fresh NaH from a sealed container.

  • Solvent Purity: The presence of water or other protic impurities in the solvent (like THF or DMF) will quench the base and the alkoxide. Always use anhydrous solvents.

• Reagent Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the base to ensure full deprotonation. However, using a large excess can promote side reactions. The methylating agent should be used in slight excess (1.1-1.5 equivalents).

• Reaction Time and Temperature: Williamson ether syntheses can be slow.[2] While initial deprotonation with NaH may be rapid at room temperature, the subsequent SN2 step may require heating (e.g., to 50-60 °C) or extended reaction times (4-24 hours) to go to completion. Monitor the reaction by TLC or LC-MS.

Q2: I'm observing a significant byproduct that is difficult to separate. What is it and how can I prevent it?

The most common and troublesome byproduct is the N-methylated quaternary ammonium salt . The lone pair on the bridgehead nitrogen of the tropane core is also nucleophilic and can compete with the alkoxide in attacking the methylating agent.

Why it happens: The tertiary amine in the tropane scaffold can react with the alkyl halide in an SN2 reaction to form a quaternary ammonium salt. This side reaction is particularly prevalent if any of the following conditions are met:

• Deprotonation of the alcohol is slow or incomplete, leaving the more nucleophilic amine to react first.

• A large excess of the methylating agent is used.

• The reaction is run at high temperatures for prolonged periods.

Prevention Strategies:

• Protecting Group Strategy (Recommended): The most robust solution is to temporarily protect the nitrogen. Using Boc-protected tropine ((3-endo)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester) will prevent N-methylation entirely. The O-methylation is performed on this protected intermediate, followed by deprotection of the Boc group with an acid like trifluoroacetic acid (TFA).

• Stoichiometric Control: Carefully control the stoichiometry. Use no more than 1.0-1.1 equivalents of base. This ensures that once the alkoxide is formed, it is the predominant nucleophile.

• Use a "Greener" Methylating Agent: Dimethyl carbonate (DMC) is an eco-friendly methylating agent that is less reactive than methyl iodide or dimethyl sulfate.[6][7] Reactions with DMC often require a catalyst (like DBU) and higher temperatures but can exhibit greater selectivity for O-methylation over N-methylation.[6]

Q3: How do I select the optimal base and solvent system?

The choice of base and solvent is critical for forming the alkoxide efficiently while minimizing side reactions. An ideal system will fully dissolve the resulting alkoxide to ensure it is available for reaction.

Base	Solvent	Temperature Range (°C)	Pros	Cons
Sodium Hydride (NaH)	THF, DMF	0 to 65	Inexpensive, strong, non-nucleophilic. Byproduct (H₂) is a gas.	Heterogeneous reaction; alkoxide may have limited solubility in THF. Requires anhydrous conditions.
Potassium Hydride (KH)	THF, DMF	-20 to 50	More reactive than NaH. Potassium alkoxides are often more soluble than sodium alkoxides.	More expensive and pyrophoric than NaH. Requires extreme care in handling.
Potassium bis(trimethylsilyl)amide (KHMDS)	THF	-78 to 25	Very strong, non-nucleophilic, sterically hindered base. Soluble in THF.	More expensive. Introduces silylated byproducts that must be removed during workup.

Recommendation: For most lab-scale syntheses, Sodium Hydride (NaH) in anhydrous DMF is a reliable starting point. DMF helps to solubilize the intermediate sodium alkoxide, promoting a more efficient SN2 reaction.

Q4: How can I reliably confirm the endo stereochemistry of my product?

Confirming the stereochemistry is crucial and is best achieved using ¹H NMR spectroscopy. The key is the signal for the proton at the C3 position (the carbon bearing the methoxy group), which will be a multiplet.

• For the endo-isomer (desired product): The C3 proton is in an exo position. It will typically appear as a narrow multiplet or a broad singlet with a small coupling constant (W₁/₂ ≈ 7-10 Hz). This is due to the specific dihedral angles with neighboring protons in the bicyclic system.

• For the exo-isomer (potential impurity): The C3 proton is in an endo position. It will appear as a broader multiplet with larger coupling constants.

Always compare the obtained spectrum with literature data for authenticated samples of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane.[8][9][10]

Section 3: Validated Experimental Protocol

This protocol is designed to be a self-validating system for the synthesis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane from tropine.

Materials:

• Tropine (ensure >98% purity, dry in vacuum desiccator)

• Sodium Hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Methyl Iodide (CH₃I)

• Diethyl Ether

• Saturated aq. Ammonium Chloride (NH₄Cl)

• Saturated aq. Sodium Chloride (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: Under a nitrogen or argon atmosphere, add tropine (1.0 eq.) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel.

• Dissolution: Add anhydrous DMF (approx. 5-10 mL per gram of tropine) to dissolve the starting material. Cool the solution to 0 °C in an ice bath.

• Deprotonation: Carefully add sodium hydride (1.2 eq., 60% dispersion) portion-wise to the stirred solution at 0 °C.

  • Self-Validation Check: Vigorous bubbling (H₂ gas evolution) should be observed. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour until gas evolution ceases. A clear or slightly hazy solution of the sodium alkoxide should form.

• Methylation: Cool the reaction mixture back to 0 °C. Add methyl iodide (1.5 eq.) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours.

  • Self-Validation Check: Monitor the reaction progress by TLC (e.g., 90:10:1 CH₂Cl₂:MeOH:NH₄OH), staining with iodine or potassium permanganate. The starting material spot should be consumed.

• Workup - Quenching: Cautiously cool the flask to 0 °C and slowly add saturated aqueous NH₄Cl to quench any unreacted NaH.

• Extraction: Transfer the mixture to a separatory funnel and dilute with water and diethyl ether. Separate the layers. Extract the aqueous layer two more times with diethyl ether.

• Washing: Combine the organic layers and wash sequentially with water and then brine to remove residual DMF.

• Drying and Concentration: Dry the combined organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product as an oil or low-melting solid.

• Purification: Purify the crude product by column chromatography on silica gel or alumina, eluting with a gradient of dichloromethane/methanol with 1% triethylamine to prevent streaking. Alternatively, for higher purity, the product can be converted to its hydrochloride salt for crystallization.[8][11]

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Tropane Alkaloid Synthesis. Benchchem.

• Krizevski, R., Bar, E., & Lewinsohn, E. (2012). Tropane Alkaloids (TAs): Chemistry, Pharmacology, Biosynthesis and Production. MDPI. [Link]

• Grynkiewicz, G., & Gadzikowska, M. (2008). Tropane alkaloids as medicinally useful natural products and their synthetic derivatives as new drugs. Pharmacological Reports, 60(4), 439-463.

• Kardell, M., et al. (2023). Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. JACS Au. [Link]

• Shahjalal University of Science & Technology. (2012). Tropane. Molecule of the Month. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• Professor Dave Explains. (2018). Williamson Ether Synthesis. YouTube. [Link]

• ABCR GmbH & Co. KG. (n.d.). (3-Endo)-3-methoxy-8-azabicyclo[3.2.1]octane hydrochloride. [Link]

• J&K Scientific. (n.d.). endo-3-Methoxy-8-azabicyclo[3.2.1]octane hydrochloride. [Link]

• NIST. (n.d.). 8-Azabicyclo[3.2.1]octane,3-methoxy-8-methyl-endo-. NIST WebBook. [Link]

• Leone, A., et al. (2010). A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC). Molecules. [Link]

• ResearchGate. (n.d.). Conventional procedures for O-methylation and -demethylation. [Link]

• ResearchGate. (n.d.). O-Methylation of Natural Phenolic Compounds Based on Green Chemistry Using Dimethyl Carbonate. [Link]

• Ly, T., et al. (2015). Cinchona-based phase-transfer catalysts for asymmetric synthesis. Chemical Communications. [Link]

• Chemistry Hall. (2020). Phase Transfer Catalysis(Mechanism and Applications). YouTube. [Link]

Sources

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• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
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• 5. youtube.com [youtube.com]
• 6. A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Buy 3-Methoxy-8-azabicyclo[3.2.1]octane hydrochloride | 1820649-01-1 [smolecule.com]
• 9. jk-sci.com [jk-sci.com]
• 10. 8-Azabicyclo[3.2.1]octane,3-methoxy-8-methyl-endo- [webbook.nist.gov]
• 11. AB293988 | CAS 1421254-66-1 – abcr Gute Chemie [abcr.com]

Technical Support Center: Column Chromatography Purification of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane

This guide provides in-depth troubleshooting and frequently asked questions for the purification of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane, a tropane alkaloid derivative. The basic nature of the 8-azabicyclo[3.2.1]octane core presents specific challenges during silica gel chromatography, primarily due to interactions with the acidic stationary phase. This document offers field-proven insights and solutions to overcome these common obstacles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My compound is streaking severely on the silica TLC plate and I can't get a clear Rf value. What's causing this and how do I fix it?

A1: Root Cause Analysis & Solution

This is the most common issue encountered when working with basic compounds like tropane alkaloids on standard silica gel.[1][2] The streaking, or tailing, is a direct result of strong secondary interactions between the basic nitrogen atom in your compound and the acidic silanol groups (Si-OH) on the surface of the silica. This causes a portion of the analyte to bind too strongly, smearing it down the plate instead of moving as a compact spot.

The Solution: Neutralize the Stationary Phase

To achieve sharp, reliable spots, you must neutralize these acidic sites by adding a basic modifier to your mobile phase (eluent).

Step-by-Step Protocol for TLC Optimization:

• Prepare a Stock Eluent: Start with a common solvent system for tropane alkaloids, such as Dichloromethane (DCM) and Methanol (MeOH). A good starting ratio is 95:5 (DCM:MeOH).

• Prepare a Modified Eluent: Create a fresh batch of the same eluent, but add a small percentage of a basic modifier. The most effective choices are:

  • Aqueous Ammonia (NH₄OH): Add 1-2% of a concentrated (25-30%) aqueous ammonia solution. For example, to 100 mL of your DCM/MeOH mixture, add 1-2 mL of NH₄OH.

  • Triethylamine (TEA): Add 1-2% triethylamine. This is a good alternative if your compound is sensitive to water.

• Run Comparative TLCs: Spot your crude material on two separate TLC plates. Run one plate in the unmodified eluent and the second in the base-modified eluent.

• Analyze the Results: You should observe a dramatic improvement in the spot shape on the plate run with the basic modifier. The streaking will be significantly reduced or eliminated, allowing for an accurate Rf calculation. This modified eluent is now your starting point for column chromatography.

Q2: My compound is either completely stuck on the column or is eluting very slowly with significant tailing, leading to low recovery. What should I do?

A2: Addressing Strong Analyte-Stationary Phase Interactions

This is the preparative scale manifestation of the same issue observed in the TLC streaking. The vast surface area of the silica in a column amplifies the binding problem, potentially causing irreversible adsorption or extremely slow elution.

Troubleshooting Strategy:

• Immediate Action (If Column is Running): If you detect the problem mid-purification, you can add the basic modifier directly to the solvent reservoir on top of your column. Add 1-2% NH₄OH or TEA to the eluent and continue the elution. This will neutralize the silica and should begin to move your compound off the column.

• Best Practice (For Future Columns): Never run a column for a basic compound without first equilibrating the column with a base-modified eluent. The basic modifier passivates the acidic silanol groups, ensuring smooth elution and symmetrical peaks.[1]

Experimental Workflow for Column Purification:

Caption: Workflow for purifying basic compounds.

Q3: I've added a basic modifier, but the separation between my product and a close-running impurity is still poor. How can I improve the resolution?

A3: Optimizing Selectivity and Efficiency

When baseline separation is challenging, you need to fine-tune the chromatography parameters to enhance the differences between your target compound and the impurity.

Strategies for Improved Resolution:

• Solvent System Optimization: Your initial TLC screening is key. Test a range of polarities. If a 95:5 DCM:MeOH mix doesn't work, try 98:2 or 90:10. The goal is to find a system where the difference in Rf values (ΔRf) between your product and the impurity is maximized.[1]

• Consider Gradient Elution: If an isocratic (single solvent mixture) elution fails, a gradient is the next logical step.

  • Start with a less polar mobile phase (e.g., 100% DCM or 99:1 DCM:MeOH, both with 1% TEA).

  • Gradually increase the percentage of the more polar solvent (MeOH) over the course of the run.

  • This technique keeps the early-eluting compounds as tight bands and provides more "kick" to elute the more strongly-adsorbed compounds later, often improving separation.[1]

• Change the Stationary Phase: If silica gel proves too problematic even with modifiers, consider an alternative stationary phase.

  • Alumina (Neutral or Basic): Alumina is a good alternative for purifying basic compounds. Use neutral or basic alumina to avoid the acidic sites present in silica.[1]

  • Reversed-Phase (C18): If your compound has sufficient solubility in water/acetonitrile/methanol, reversed-phase chromatography can be highly effective. In this mode, retention of basic compounds can be increased by raising the pH of the mobile phase.[3][4]

• Column Packing and Loading: A poorly packed column with channels or cracks will ruin any separation. Likewise, overloading the column with too much crude material will cause bands to broaden and overlap.[1] As a general rule, the amount of crude material should be 1-5% of the mass of the silica gel.

Data Summary & Protocols

Table 1: Recommended Starting Solvent Systems

This table provides starting points for TLC and column chromatography. The optimal ratio will depend on the specific impurities in your crude mixture.

Application	Stationary Phase	Solvent System (v/v/v)	Modifier	Purpose
TLC Screening	Silica Gel 60 F₂₅₄	Dichloromethane:Methanol (95:5)	1-2% NH₄OH or TEA	Achieve symmetrical spots and determine optimal polarity.
Column (Normal)	Silica Gel (230-400 mesh)	Dichloromethane:Methanol (Gradient)	1-2% NH₄OH or TEA	Separate compounds with different polarities.
Column (Alternative)	Neutral Alumina	Dichloromethane:Methanol (98:2)	None typically needed	Alternative for highly sensitive basic compounds.
TLC (Reference)	Silica Gel 60 F₂₅₄	Dichloromethane:Methanol:Ammonia soln. (9:1:0.05)	Included in system	Reference system for a similar compound.[5]

Troubleshooting Decision Tree

If you encounter a problem, use this decision tree to diagnose the potential cause and find a solution.

Caption: Troubleshooting logic for common chromatography issues.

References

• BenchChem Technical Support Team. (2025). troubleshooting column chromatography for pseudopelletierine purification. Benchchem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Method Development for Separating Structurally Similar Tropane Alkaloids. Benchchem.
• GL Sciences. (n.d.). How to Increase Retention - How to use analytical columns. GL Sciences Inc.
• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Agilent.
• Phenomenex. (n.d.). Basic Analytes and High pH. Phenomenex.
• Grynkiewicz, G., & Gadzikowska, M. (2008). Analysis of tropane and related alkaloids. ResearchGate.
• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. Moravek, Inc.
• Orochem. (2025). Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations. Orochem.
• Tocris Bioscience. (2011). Certificate of Analysis: JHW 007 hydrochloride. Tocris.
• University of Rochester Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. University of Rochester.
• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Wiley-VCH.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. How to use analytical columns | Technical Support | GL Sciences [glsciences.com]
• 4. HPLC Tech Tip: Basic Analytes and High pH | Phenomenex [phenomenex.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Technical Support Center: Separation of Endo and Exo Isomers of 3-Methoxy-8-azabicyclo[3.2.1]octane

Welcome to the technical support center for the purification of 3-Methoxy-8-azabicyclo[3.2.1]octane isomers. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in separating the endo and exo diastereomers of this tropane derivative. As a key intermediate in the synthesis of various biologically active compounds, achieving high isomeric purity is often critical for subsequent steps and final product efficacy.[1][2]

This resource provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the nuances of this specific separation.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the structure and importance of 3-Methoxy-8-azabicyclo[3.2.1]octane isomers.

Q1: What are the structural differences between the endo and exo isomers of 3-Methoxy-8-azabicyclo[3.2.1]octane?

The distinction between endo and exo isomers in this bicyclic system relates to the stereochemical orientation of the methoxy group at the C3 position relative to the main carbon bridge (C1-C5).[3]

• Endo Isomer: The methoxy group is oriented on the same side as the larger carbon bridge (the ethylene bridge). This configuration often results in greater steric hindrance.

• Exo Isomer: The methoxy group is on the opposite side of the larger carbon bridge, pointing away from it. This is generally the more sterically accessible position.

The rigid bicyclic framework fixes these spatial arrangements, leading to two distinct diastereomers with different physical and chemical properties.[3][4]

Caption: 3D representation of endo and exo isomers.

Q2: Why is separating these diastereomers so critical in drug development?

The three-dimensional structure of a molecule is paramount to its biological activity.[1] For tropane derivatives, the orientation of substituents can dramatically affect how the molecule binds to its target, such as a receptor or transporter.[5]

• Pharmacological Activity: One isomer may be highly active while the other is significantly less active or completely inactive.[6]

• Off-Target Effects & Toxicity: The inactive or less active isomer is not necessarily benign. It can cause unwanted side effects or contribute to toxicity.

• Regulatory Requirements: Regulatory agencies like the FDA require that stereoisomeric drugs be well-characterized, and often the single, active isomer is developed to ensure a better safety and efficacy profile.

Therefore, isolating the desired isomer is a crucial step in producing a safe and effective pharmaceutical agent.

Q3: What are the primary analytical methods to determine the endo/exo ratio of my sample?

Accurate quantification of the isomer ratio is essential for monitoring the success of your separation.

• Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: This is one of the most reliable methods. The endo and exo isomers will have distinct, non-overlapping peaks due to the different chemical environments of their protons. The proton attached to the C3 carbon (the methoxy-bearing carbon) is particularly useful for integration to determine the relative concentrations.

• High-Performance Liquid Chromatography (HPLC): A well-developed HPLC method can provide baseline separation of the two isomers, allowing for quantification by peak area. This is especially useful for in-process checks.[7][8]

• Gas Chromatography (GC): GC can also be effective, as the two diastereomers will likely have different retention times.

Troubleshooting Separation Guides

This section is formatted to address specific problems you may encounter during the purification process.

Guide 1: Column Chromatography Issues

Flash column chromatography on silica gel is the most common method for separating diastereomers at a lab scale.[9] However, the similar polarity of endo and exo isomers can make this challenging.[10]

Q: Why am I seeing poor or no separation between my isomers on a silica gel column?

Possible Cause 1: Inappropriate Solvent System The choice of eluent is the most critical factor. If the solvent is too polar, both isomers will elute quickly with little interaction with the silica, resulting in co-elution. If it's not polar enough, elution will be very slow with significant band broadening.

• Causality: Separation on silica gel relies on differential polar interactions. The exo isomer, with its more exposed methoxy group, may interact slightly differently with the silica surface than the more sterically shielded endo isomer. You must select a solvent system that exploits this subtle difference.

• Solution:

  • Systematic TLC Analysis: Before running a column, screen various solvent systems using TLC. Start with a non-polar solvent like hexane and gradually add a more polar solvent.

  • Switch Solvents: If ethyl acetate/hexane is not working, try dichloromethane/methanol or diethyl ether/hexane. Sometimes changing the nature of the polar solvent can dramatically alter selectivity.[10]

  • Use a Gradient: A shallow solvent gradient can help resolve closely eluting spots. Start with a low polarity and slowly increase it during the column run.

Possible Cause 2: Column Overloading Applying too much crude material to the column is a common mistake that ruins separation.

• Causality: Overloading saturates the stationary phase, preventing proper partitioning of the compounds between the stationary and mobile phases. This leads to broad, overlapping bands.

• Solution: As a general rule, use a silica-to-compound mass ratio of at least 50:1. For difficult separations, this ratio may need to be increased to 100:1 or more.

Caption: Decision tree for troubleshooting poor column chromatography.

Guide 2: Crystallization Issues

Fractional crystallization is a powerful technique for purifying diastereomers on a larger scale, exploiting their different solubilities.[11][12]

Q: My crystallized product is still an isomeric mixture. How can I improve the purity?

Possible Cause: Insufficient Number of Recrystallizations A single crystallization is often not enough to achieve high diastereomeric purity, especially if the initial mixture is close to 50:50.[12]

• Causality: Fractional crystallization is an equilibrium-based process. Upon cooling, the less soluble isomer crystallizes first, enriching the mother liquor with the more soluble isomer. However, some of the more soluble isomer will inevitably co-precipitate or get trapped in the crystal lattice of the desired isomer.[11]

• Solution:

  • Iterative Recrystallization: Perform multiple recrystallization steps. After each step, analyze the purity of the crystals and the mother liquor by NMR or HPLC.

  • Slow Cooling: Allow the solution to cool slowly and undisturbed. Rapid cooling can trap impurities and the undesired isomer.[12]

  • Solvent Screening: The choice of solvent is crucial. An ideal solvent will dissolve the compound when hot but have poor solubility when cold. More importantly, it should maximize the solubility difference between the two isomers at cold temperatures. Test a range of solvents (e.g., isopropanol, ethyl acetate, acetonitrile, heptane mixtures).

Table 1: Typical Starting Points for Separation Method Development

Parameter	Column Chromatography	Fractional Crystallization
Stationary Phase	Silica Gel (230-400 mesh)	N/A
Mobile Phase / Solvent	Hexane/Diethyl Ether, DCM/Methanol	Isopropanol, Ethyl Acetate/Heptane, Acetonitrile
Key Variable	Eluent Polarity & Gradient Slope	Solvent Choice & Cooling Rate
Monitoring	TLC, UV (if applicable)	Visual, NMR of crystals and mother liquor
Scale	mg to multi-gram	Gram to Kilogram

Detailed Experimental Protocols

These protocols provide a validated starting point for your separation experiments. Always perform work in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Flash Column Chromatography Separation

This protocol describes a standard approach for separating an endo/exo mixture on the gram scale.

Caption: General workflow for purification by column chromatography.

Methodology:

• Preparation: Dissolve 1.0 g of the crude 3-Methoxy-8-azabicyclo[3.2.1]octane isomer mixture in a minimal amount of dichloromethane (DCM). Add 2-3 g of silica gel to this solution and concentrate it to a dry, free-flowing powder using a rotary evaporator. This "dry loading" method generally provides better resolution than loading a liquid solution.

• Column Packing: Prepare a glass column with a diameter of ~4 cm. Pack it with 50 g of silica gel (50:1 ratio) as a slurry in your starting eluent (e.g., 100% DCM). Ensure the silica bed is compact and level.

• Loading: Carefully add the dry-loaded sample to the top of the packed column, creating a thin, even layer. Gently add a small layer of sand on top to prevent disturbance of the sample layer during solvent addition.

• Elution: Begin elution with 100% DCM, collecting fractions (e.g., 20 mL per fraction). Gradually and slowly increase the polarity by introducing methanol. A shallow gradient from 0% to 5% methanol in DCM over several column volumes is a good starting point.

• Monitoring: Spot every few fractions on a TLC plate. Visualize using a suitable stain (e.g., potassium permanganate) as tropane derivatives may not be UV-active.

• Isolation: Once the fractions are analyzed, combine the fractions containing the pure desired isomer. Remove the solvent under reduced pressure to yield the purified product. Confirm purity and identity using ¹H NMR.

Protocol 2: Fractional Crystallization for Isomer Enrichment

This protocol is designed to enrich one isomer from a mixture, assuming one is significantly less soluble in the chosen solvent system.

Methodology:

• Solvent Selection: In a small test tube, dissolve ~50 mg of the isomeric mixture in a few drops of a hot solvent (e.g., isopropanol). Allow it to cool to room temperature and then in an ice bath. A good solvent will yield solid crystals upon cooling.

• Dissolution: In an appropriately sized flask, add the bulk of your isomeric mixture (e.g., 5.0 g). Add the chosen solvent in portions while heating and stirring until the solid is just completely dissolved. Avoid adding a large excess of solvent.

• Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature. For optimal crystal growth, you can insulate the flask.

• Crystallization: Once at room temperature, you may cool the flask further in an ice bath for 30-60 minutes to maximize the yield of the less soluble isomer.

• Filtration: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the ice-cold solvent to rinse away the mother liquor, which is enriched in the more soluble isomer.

• Analysis and Repetition: Dry the collected crystals and determine the isomeric ratio by NMR. If the desired purity has not been reached, repeat the recrystallization process using the enriched crystals.

References

• Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. JACS Au. [URL: https://pubs.acs.org/doi/10.1021/jacsau.3c00424][9][13]

• Excellent Exo/Endo-Selectivity in the 1,3-Dipolar Cycloaddition of Cyclic Azomethine Ylide: Exploring the Facile Investigation of Cocaine Antagonists. Letters in Organic Chemistry. [URL: https://www.ingentaconnect.com/content/ben/loc/2007/00000004/00000008/art00002][14]

• 3-Methoxy-8-azabicyclo[3.2.1]octane hydrochloride. Smolecule. [URL: https://www.smolecule.com/3-methoxy-8-azabicyclo-3-2-1-octane-hydrochloride.html][3]

• Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. ResearchGate. [URL: https://www.researchgate.net/publication/374507086_Rapid_Synthesis_of_Psychoplastogenic_Tropane_Alkaloids][15]

• Synthesis of 3-diphenylmethoxy-8-methyl-8-azabicyclo[3.2.1]octane. PrepChem.com. [URL: https://www.prepchem.com/synthesis-of-3-diphenylmethoxy-8-methyl-8-azabicyclo-3-2-1-octane][16]

• Synthesis of 8-thiabicyclo[3.2.1]octanes and Their Binding Affinity for the Dopamine and Serotonin Transporters. PMC - PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2755255/][17]

• 2-Azabicyclo[3.2.1]octane scaffold: synthesis and applications. Organic & Biomolecular Chemistry (RSC Publishing). [URL: https://doi.org/10.1039/D4OB00199K][18]

• RP-HPLC separation of the diastereomers of technetium-99m labelled tropanes and identity confirmation using radio-LC-MS. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/12909378/][7]

• Tropane alkaloids as medicinally useful natural products and their synthetic derivatives as new drugs. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/17593926/][1]

• Synthesis of Tropane Derivatives. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Synthesis-of-Tropane-Derivatives-Alsamarrai/55d0865d8363654452097361405c6d329068593a][19]

• SOP: CRYSTALLIZATION. UCLA Chemistry and Biochemistry. [URL: https://www.chem.ucla.edu/~bacher/Specialtopics/Crystallization.html][11]

• Stereoselective Synthesis of Tropane Alkaloids: Physoperuvine and Dihydroxytropanes. ResearchGate. [URL: https://www.researchgate.net/publication/257850296_Stereoselective_Synthesis_of_Tropane_Alkaloids_Physoperuvine_and_Dihydroxytropanes][20]

• Process for preparing substituted 8-azabicyclo[3.2.1]octan-3-ols. Google Patents. [URL: https://patents.google.com/patent/US20060058343A1/en][8]

• Guide for crystallization. University of Geneva. [URL: https://www.unige.ch/sciences/chiorg/labo/dumarcey/images/files/guide_for_crystallization.pdf][21]

• Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7213813/][5]

• (1R,5S)-3-methoxy-8-azabicyclo[3.2.1]Octane. AK Scientific. [URL: https://www.aksci.com/item_detail.php?cat=7019EW][22]

• Help with separation of diastereomers. Reddit. [URL: https://www.reddit.com/r/CHROMATOGRAPHY/comments/zhlg5h/help_with_separation_of_diastereomers/][10]

• Tropane alkaloids. SlideShare. [URL: https://www.slideshare.net/ssuser355299/tropane-alkaloids-267980838][23]

• Novel Morpholine-Based MTORC Inhibitors as Anti-Tumour Agents. University of Huddersfield Repository. [URL: https://eprints.hud.ac.uk/id/eprint/34947/][24]

• Deamination of endo- and exo-bicyclo[3.2.1]octan-3-ylamines and their derivatives. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [URL: https://pubs.rsc.org/en/content/articlelanding/1972/p2/p29720001081][25]

• NITROGEN NUCLEOPHILES IN INTRAMOLECULAR MICH. The Pennsylvania State University. [URL: https://honors.libraries.psu.edu/files/final_submissions/1239][26]

• Challenges in separating endo and exo isomers of Himic anhydride. Benchchem. [URL: https://www.benchchem.com/blog/challenges-in-separating-endo-and-exo-isomers-of-himic-anhydride/][12]

• Advances in Crystallization for Separation Techniques. Longdom Publishing. [URL: https://www.longdom.org/open-access/advances-in-crystallization-for-separation-techniques-91490.html][27]

• Tropane alkaloids as medicinally useful natural products and their synthetic derivatives as new drugs. ResearchGate. [URL: https://www.researchgate.net/publication/6401037_Tropane_alkaloids_as_medicinally_useful_natural_products_and_their_synthetic_derivatives_as_new_drugs][2]

• Separation of four isomeric tropane alkaloids from Schizanthus grahamii by non-aqueous capillary electrophoresis. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/16223092/][28]

• Cocaine. Wikipedia. [URL: https://en.wikipedia.org/wiki/Cocaine][29]

• (PDF) Chapter 31 - methods of analysis: tropane alkaloids from plant origin. ResearchGate. [URL: https://www.researchgate.net/publication/282883395_Chapter_31_-_methods_of_analysis_tropane_alkaloids_from_plant_origin][30]

• Endo or Exo? Structures of Gas-Phase Alkali Metal Cation/Aromatic Half-Belt Complexes. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/29969871/][31]

• Stereoselective process for making endo-tropanamine and like compounds. Google Patents. [URL: https://patents.google.com/patent/US5625065A/en][6]

• Differentiating Tropane Isomers: A Comparative Guide to 19F NMR Spectroscopy. Benchchem. [URL: https://www.benchchem.com/blog/differentiating-tropane-isomers-a-comparative-guide-to-19f-nmr-spectroscopy/][32]

• A Simple and Efficient Approach to the Synthesis of Endo and Exo Bicyclo[6.1.0]nona-3,5-diene-9-carboxaldehyde. NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222278/][33]

• Comparative UV-Spectroscopic and Chemical estimations of Atropine Alkaloid present in Datura stramonium found in Saudi Arabia. Ignited Minds Journals. [URL: https://ignited.in/I/a/89231][34]

• Exo & Endo in Bicyclic Compounds. YouTube. [URL: https://www.youtube.com/watch?v=0k9wHzg2fQI][35]

• Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6384727/][36]

• Chromatographic separation of products, exo/endo isomers is separable with non-chiral columns. Why? Homework.Study.com. [URL: https://homework.study.com/explanation/chromatographic-separation-of-products-exo-endo-isomers-is-separable-with-non-chiral-columns-why.html][4]

• Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.1]octanes via [3+2]- Cycloadditions of cyclopropanated Furan and Pyrrole Derivatives. Publikationsserver der Universität Regensburg. [URL: https://epub.uni-regensburg.de/51082/][37]

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• 3. Buy 3-Methoxy-8-azabicyclo[3.2.1]octane hydrochloride | 1820649-01-1 [smolecule.com]
• 4. homework.study.com [homework.study.com]
• 5. Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US5625065A - Stereoselective process for making endo-tropanamine and like compounds - Google Patents [patents.google.com]
• 7. RP-HPLC separation of the diastereomers of technetium-99m labelled tropanes and identity confirmation using radio-LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US20060058343A1 - Process for preparing substituted 8-azabicyclo[3.2.1]octan-3-ols - Google Patents [patents.google.com]
• 9. Rapid Synthesis of Psychoplastogenic Tropane Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. 2-Azabicyclo[3.2.1]octane scaffold: synthesis and applications - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00199K [pubs.rsc.org]
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Common side products in the synthesis of 8-azabicyclo[3.2.1]octane

Technical Support Center: Synthesis of 8-Azabicyclo[3.2.1]octane

Welcome to the technical support center for the synthesis of the 8-azabicyclo[3.2.1]octane scaffold, a critical structural motif in medicinal chemistry. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues encountered during synthesis, with a focus on the formation of unwanted side products. The content is structured in a practical question-and-answer format to directly address challenges you may face in the lab.

Frequently Asked Questions (FAQs)

Q1: What is the most common and accessible synthetic route to the 8-azabicyclo[3.2.1]octane core?

The most historically significant and widely recognized method for constructing this scaffold is the Robinson-Schöpf synthesis of tropinone (8-methyl-8-azabicyclo[3.2.1]octan-3-one).[1][2][3] Tropinone is a versatile intermediate that can be readily reduced to tropine (the parent alcohol), which serves as the direct precursor to the 8-azabicyclo[3.2.1]octane skeleton.

This one-pot reaction is a classic example of a biomimetic synthesis, as it mimics the natural biosynthetic pathway of tropane alkaloids.[1][2] It involves a tandem "double Mannich" reaction between succinaldehyde, methylamine, and a synthetic equivalent of acetone, typically acetonedicarboxylic acid.[1][4] While the original 1917 synthesis reported a yield of 17%, subsequent optimizations, primarily involving pH control, have dramatically increased yields to over 90%.[1][2]

Caption: The Robinson-Schöpf pathway to tropinone.

Troubleshooting Guide: Side Products & Purity Issues

Q2: My tropinone synthesis has a very low yield and the crude NMR looks like a complex, polymeric mess. What went wrong?

This is a classic problem in the Robinson-Schöpf synthesis and almost always points to improper pH control.

Causality and Mechanism: The synthesis is a delicate balance of several competing equilibria: imine formation, enolate formation, and Mannich reactions.[4] The starting material, succinaldehyde, is highly prone to self-polymerization under both strongly acidic and strongly basic conditions.

• If the pH is too low (acidic): The amine nucleophile (methylamine) is fully protonated to the non-nucleophilic methylammonium ion. This stalls the initial imine formation, leaving the aldehyde to polymerize or undergo acid-catalyzed side reactions.

• If the pH is too high (basic): The aldehyde can undergo base-catalyzed aldol condensation and polymerization, resulting in intractable tars.

The optimal pH for this reaction is buffered around physiological conditions (pH 7-7.5), which allows for a sufficient concentration of the free amine for nucleophilic attack while also facilitating the subsequent Mannich reactions.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yield in tropinone synthesis.

Q3: I've isolated my product, but I see a significant impurity that doesn't fully decarboxylate. What is this side product?

You are likely observing tropinone-1,5-dicarboxylic acid , the intermediate formed after the double Mannich reaction but before the final decarboxylation step.

Causality and Mechanism: The Robinson synthesis using acetonedicarboxylic acid first assembles this dicarboxylic acid intermediate.[5] The loss of the two carboxyl groups is typically facilitated by heating the acidified reaction mixture.[5]

• Incomplete Acidification: If the pH is not sufficiently acidic post-reaction, the carboxylate groups will not be protonated, and decarboxylation will be sluggish or incomplete.

• Insufficient Heating: The decarboxylation step requires thermal energy. If the solution is not heated adequately (e.g., reflux in acidic water), a significant amount of the dicarboxylic acid intermediate may remain.

This side product is highly polar due to the two carboxylic acid groups and will have very different chromatographic behavior compared to the basic tropinone product. It is often insoluble in organic solvents used for extraction.

Prevention and Remediation:

• Ensure Complete Decarboxylation: After the initial condensation reaction, acidify the mixture to pH 1-2 with an acid like HCl or H₂SO₄ and heat the solution (e.g., 80-100 °C) for 1-2 hours until gas evolution (CO₂) ceases.

• Post-Hoc Treatment: If you have already worked up the reaction and have the mixed product, you can re-dissolve the crude material in acidic water and heat it to drive the decarboxylation to completion before re-extracting the final tropinone product.

Q4: My mass spectrum shows a peak at M+16, suggesting an oxidation product. Is this common?

While less common than other side products, the formation of Tropinone N-oxide is possible, especially during workup or storage.

Causality and Mechanism: The tertiary amine in the 8-azabicyclo[3.2.1]octane core is susceptible to oxidation. This can occur under several circumstances:

• Oxidizing Reagents: If any reagents used have oxidizing contaminants.

• Air Oxidation: Prolonged exposure of the basic tropinone freebase to air, especially in solution or when adsorbed on silica gel during chromatography, can lead to slow oxidation.

• Workup with Oxidants: Using oxidizing agents during workup (e.g., H₂O₂) for other purposes will readily form the N-oxide.

Tropinone N-oxide is significantly more polar than tropinone and will exhibit a higher retention time on reverse-phase HPLC and a lower Rf on normal-phase TLC.

Prevention and Remediation:

• Inert Atmosphere: Handle the purified tropinone freebase under an inert atmosphere (Nitrogen or Argon) if storing for extended periods.

• Store as a Salt: For long-term storage, converting tropinone to its hydrochloride salt provides excellent stability against oxidation.

• Reductive Workup: If N-oxide formation is suspected, it can often be reduced back to the parent amine using mild reducing agents like sodium sulfite or zinc dust in a slightly acidic solution, though this is often more trouble than simply purifying it away.

Protocols & Data

Optimized Protocol: Robinson-Schöpf Synthesis of Tropinone

This protocol incorporates pH control to maximize yield and minimize side product formation.

Materials:

• Succinaldehyde (typically as a ~25% aqueous solution, freshly prepared from its bis(diethyl acetal))

• Methylamine hydrochloride

• Acetonedicarboxylic acid

• Sodium phosphate dibasic (Na₂HPO₄)

• Citric acid

• Concentrated Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Dichloromethane (DCM) or Chloroform (CHCl₃)

Procedure:

• Buffer Preparation: Prepare a citrate-phosphate buffer solution at pH 7.2.

• Reaction Setup: In a round-bottom flask, dissolve methylamine hydrochloride and acetonedicarboxylic acid in the prepared buffer solution with stirring at room temperature.

• Reactant Addition: Slowly add the aqueous solution of succinaldehyde to the stirred mixture over 30-60 minutes. A slight exotherm may be observed.

• Condensation: Allow the mixture to stir at room temperature for 24-48 hours. Monitor by TLC or LC-MS if desired.

• Decarboxylation: Carefully acidify the reaction mixture to pH 1-2 by adding concentrated HCl. Fit the flask with a reflux condenser and heat the mixture to 90-100 °C for 1-2 hours, or until CO₂ evolution stops.

• Workup: Cool the reaction mixture to room temperature. Carefully basify to pH 11-12 with a cold solution of NaOH.

• Extraction: Extract the aqueous layer with DCM or CHCl₃ (3 x volume). Combine the organic layers.

• Purification: Dry the combined organic extracts over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude tropinone. Further purification can be achieved by vacuum distillation or column chromatography (Silica gel, eluting with a gradient of DCM/Methanol with 1% NH₄OH).

Table 1: Impact of Reaction Parameters on Synthesis Outcome

Parameter	Sub-Optimal Condition	Consequence	Optimized Condition	Rationale
pH	< 6 or > 8	Low yield, polymerization	Buffered at pH 7.0 - 7.5	Balances amine nucleophilicity and prevents aldehyde self-condensation.[4]
Temperature	> 40 °C	Increased side reactions	Room Temperature (20-25 °C)	Favors the desired thermodynamic product over kinetic side products.
Acidification	Incomplete (pH > 3)	Residual dicarboxylic acid	pH 1-2 with strong acid	Ensures complete protonation and facilitates efficient decarboxylation.
Heating	Insufficient duration/temp	Incomplete decarboxylation	90-100 °C until gas ceases	Provides activation energy for the removal of CO₂ groups.[5]

References

• Robinson, R. (1917). LXIII.—A synthesis of tropinone. Journal of the Chemical Society, Transactions, 111, 762-768. [Link]

• Wikipedia. (2024). Tropinone. [Link]

• Perez, A. M., et al. (2015). Chemical thermodynamics applied to the synthesis of tropinone. Revista Colombiana de Química, 44(3), 5-9. [Link]

• Scribd. Synthesis of Tropinone by Robinson. [Link]

• Bedard, A. C., & Johnston, J. N. (2012). Enantioselective Synthesis of (+)-Tropinone. Organic Letters, 14(14), 3692–3695*. [Link]

Sources

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• 5. scribd.com [scribd.com]

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of Tropane Alkaloids

Welcome to the technical support center for tropane alkaloid synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals actively engaged in the synthesis of this critical class of compounds. Here, we move beyond simple protocols to address the common and complex challenges encountered in the lab, providing not just solutions but the mechanistic reasoning behind them. Our goal is to empower you to troubleshoot effectively and optimize your synthetic routes with a deep, causal understanding of the chemistry at play.

Section 1: The Robinson-Schöpf Reaction for Tropinone Synthesis

The synthesis of the tropinone core is a foundational step for accessing a vast array of tropane alkaloids. The Robinson-Schöpf reaction, a biomimetic one-pot synthesis, is a classic and elegant method, but it is notoriously sensitive to reaction conditions.[1][2]

FAQ 1: My Robinson-Schöpf reaction for tropinone has a very low yield (<20%). What are the most critical parameters to investigate?

Low yields in this tandem reaction, which involves two consecutive Mannich reactions, are a frequent issue.[3][4] The problem almost always lies in one of three areas: the choice of carbonyl component, pH control, or the stability of the dialdehyde.

Causality and Expert Rationale:

The entire synthesis hinges on a delicate balance of nucleophilicity and electrophilicity, which is governed by pH. The reaction involves the nucleophilic addition of methylamine to succinaldehyde to form an imine, followed by an intramolecular cyclization.[1][5] This intermediate is then attacked by the enolate of the carbonyl component (e.g., acetonedicarboxylic acid) in an intermolecular Mannich reaction, followed by a final intramolecular Mannich reaction and decarboxylation to yield tropinone.[1][4]

• Carbonyl Component: Using simple acetone is often a primary cause for failure. Its low acidity results in a very low concentration of the required enolate for the Mannich reaction.[3][4] Acetonedicarboxylic acid or its esters are vastly superior as the carboxyl groups act as "activating groups," increasing the acidity of the α-protons and facilitating enolate formation.[1][3]

• pH Control: This is arguably the most critical parameter. The reaction mechanism has different pH optima for its constituent steps. While the initial imine formation can proceed under a range of conditions, the crucial Mannich reactions and final decarboxylation are most efficient at or near physiological pH.[3][4] Schöpf's improvements on Robinson's original synthesis demonstrated that buffering the reaction in the pH 5-9 range dramatically increases yields.[5]

• Succinaldehyde Stability: Succinaldehyde is prone to polymerization and self-condensation, especially under acidic or basic conditions.[3] Using old or impure starting material is a common source of failure.

Optimization Protocol: pH Screening for Tropinone Synthesis

• Prepare Stock Solutions:

  • Solution A: Methylamine Hydrochloride (1.0 M in deionized water).

  • Solution B: Acetonedicarboxylic Acid (1.0 M in deionized water).

  • Solution C: Succinaldehyde (Freshly prepared 25% w/v aqueous solution from its bis(diethyl acetal)).

  • Buffer Systems: Prepare a series of 0.2 M citrate-phosphate buffers with pH values of 4.0, 5.0, 6.0, 7.0, 8.0, and 9.0.

• Reaction Setup:

  • In six separate reaction vessels, add 10 mL of each buffer solution.

  • To each vessel, add 1.1 mL of Solution A and 1.0 mL of Solution B. Stir for 15 minutes.

  • Add 5.0 mL of Solution C to each vessel simultaneously.

  • Seal the vessels and stir at room temperature (20-25°C) for 72 hours.

• Workup and Analysis:

  • For each reaction, basify the mixture to pH ~11 with 2 M NaOH.

  • Extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Analyze the crude product mass and purity (e.g., by GC-MS or ¹H NMR) to determine the yield for each pH condition.

Data Summary: Effect of Reaction Parameters on Tropinone Yield

Parameter	Condition 1	Condition 2	Condition 3	Condition 4	Expected Outcome
pH	3.0	5.0	7.0	11.0	Yields typically peak around pH 5-7.[6]
Carbonyl Source	Acetone	Acetonedicarboxylic Acid	-	-	Acetonedicarboxylic acid gives significantly higher yields (e.g., >70% vs. <20%).[4]
Temperature (°C)	15	25	40	-	Room temperature (25°C) is generally optimal; higher temperatures can promote side reactions.[3]
Reaction Time (h)	24	48	72	-	The reaction is slow; allowing it to proceed for at least 48-72 hours is crucial for completion.[3]

Section 2: Stereochemical Control and Purification

Achieving the correct stereochemistry, particularly at the C2 and C3 positions, is paramount for biological activity. This is a significant challenge in the synthesis of cocaine and its analogues.[7]

FAQ 2: My synthesis of a cocaine analogue results in a mixture of diastereomers. How can I improve the stereoselectivity of the C3 reduction and C2 functionalization?

Controlling the stereochemistry of the tropane core is a classic challenge. The formation of undesired diastereomers like pseudococaine, allococaine, and allopseudococaine is common if reaction conditions are not carefully controlled.[7][8]

Causality and Expert Rationale:

The stereochemical outcome is determined during the reduction of the C3-keto group of a tropinone intermediate and the subsequent introduction of the C2-carbomethoxy group.

• Reduction of Tropinone: The reduction of the tropinone ketone can produce two epimeric alcohols: tropine (axial-OH) and pseudotropine (equatorial-OH). The choice of reducing agent is critical. Bulky reducing agents (e.g., L-Selectride) will preferentially attack from the less sterically hindered equatorial face, leading to the axial alcohol (tropine). Smaller reducing agents (e.g., NaBH₄) can attack from either face, often resulting in a mixture, with the thermodynamically more stable equatorial alcohol (pseudotropine) as a major product. The biosynthesis of cocaine naturally produces tropine via a highly selective reductase enzyme.[9]

• Benzoylation: The final esterification step with benzoyl chloride typically proceeds with retention of stereochemistry at C3. Therefore, the stereochemistry must be set correctly at the alcohol stage.

FAQ 3: I am struggling to purify my tropane alkaloid. It streaks badly on silica gel chromatography and I get poor recovery from liquid-liquid extractions.

These are classic problems when handling basic compounds like alkaloids. The tertiary amine of the tropane ring is the primary culprit.

Causality and Expert Rationale:

• Chromatography: Silica gel is acidic due to the presence of silanol (Si-OH) groups on its surface. The basic nitrogen of the tropane alkaloid interacts strongly with these acidic sites via an acid-base interaction. This causes the characteristic "tailing" or "streaking" on the TLC plate or column, leading to poor separation and recovery.

• Liquid-Liquid Extraction (LLE): The efficiency of LLE depends entirely on the protonation state of the alkaloid. In its freebase form, it is soluble in organic solvents. When protonated to form an ammonium salt, it becomes water-soluble. Incorrect pH control during the acid wash or base extraction steps is the most common reason for poor recovery.[10] Emulsion formation can also physically trap the product at the interface.[10]

Troubleshooting Protocol: Purification

• Column Chromatography - Tailing Mitigation:

  • Solution: Add a basic modifier to your mobile phase.[10]

  • Step 1: Prepare your eluent system (e.g., Dichloromethane/Methanol).

  • Step 2: Add 0.5-2% triethylamine or ammonia solution to the mobile phase. This base will neutralize the acidic silanol sites on the silica, preventing strong interaction with your alkaloid and resulting in sharp, symmetrical peaks.

• Liquid-Liquid Extraction - Improving Recovery:

  • Solution: Ensure strict pH control and take steps to prevent emulsions.[10]

  • Step 1 (Acid Wash): When extracting from an organic solvent into an aqueous acid to remove non-basic impurities, ensure the aqueous phase is pH 2-3 using a calibrated pH meter. Use a dilute acid like 1% HCl.[10]

  • Step 2 (Basification): Before back-extracting your product into an organic solvent, basify the aqueous layer to pH 9-10 with a base like sodium carbonate or ammonia.[10][11] This ensures the alkaloid is fully converted to its freebase form.

  • Step 3 (Emulsion Breaking): If an emulsion forms, add a small amount of brine (saturated NaCl solution) and swirl gently. Do not shake vigorously. Alternatively, the entire mixture can be filtered through a pad of Celite to break the emulsion.[10]

Section 3: N-Demethylation for Derivative Synthesis

The N-methyl group is a defining feature of many natural tropane alkaloids, but its removal to form the "nor-" analogue is often a crucial step for synthesizing semi-synthetic derivatives (e.g., for pharmaceuticals like ipratropium).[12]

FAQ 4: My attempts at N-demethylation of atropine are giving low yields and multiple side products. What are the modern, cleaner alternatives to classic toxic reagents?

Classic N-demethylation methods like the von Braun reaction (using cyanogen bromide) or reactions with chloroformates are effective but use highly toxic reagents and can be difficult to control.[13]

Causality and Expert Rationale:

N-demethylation proceeds via oxidation of the tertiary amine. The challenge is to perform this oxidation selectively without affecting other sensitive functional groups in the molecule, such as esters or hydroxyl groups. Over-oxidation or cleavage of other bonds are common side reactions.

Modern Recommended Method: Electrochemical N-Demethylation

A highly efficient, green, and selective alternative is electrochemical N-demethylation.[12][14][15] This method avoids harsh chemical oxidants and toxic solvents.

• Mechanism: The reaction proceeds at an electrode surface where the tertiary amine is oxidized to form an iminium intermediate. This intermediate is then readily hydrolyzed by water in the solvent system to yield the secondary amine (nortropane) and formaldehyde.[12]

• Advantages:

  • High selectivity for the N-methyl group.

  • Avoids hazardous reagents (e.g., m-CPBA, H₂O₂) and toxic solvents (e.g., chloroform).[12]

  • Reaction occurs at room temperature in benign solvents like ethanol/water mixtures.[12]

  • Can be performed in simple electrochemical cells and scaled for gram-level synthesis.[12]

  • Purification is often simplified to a liquid-liquid extraction, avoiding the need for chromatography.[12]

References

• Alipour Najmi, A., et al. (2021). Electrochemical N-demethylation of tropane alkaloids. Green Chemistry. Available at: [Link]

• Scripps Research Institute. (n.d.). Methods for N-demethylation of morphine and tropane alkaloids. Google Patents.

• Various Authors. (2015). How do I purify tropane alkaloid from Chloroform extract?. ResearchGate. Available at: [Link]

• Royal Society of Chemistry. (2017). Isolation and Purification of Atropine, a Tropane Alkaloid Obtained from Atropa belladonna L. (Solanaceae). In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Available at: [Link]

• Alipour Najmi, A., et al. (2021). Electronic Supplementary Information for: Electrochemical N-demethylation of tropane alkaloids. The Royal Society of Chemistry. Available at: [Link]

• Alipour Najmi, A. (2021). Electrochemical N-demethylation of tropane alkaloids. University of Groningen Research Portal. Available at: [Link]

• Alipour Najmi, A., et al. (2021). Electrochemical N-demethylation of tropane alkaloids. Semantic Scholar. Available at: [Link]

• Studzińska-Sroka, E., et al. (2016). Influence of Sample Preparation Methods on the Quantitation of Selected Tropane Alkaloids from Herb of Datura innoxia Mill. AKJournals. Available at: [Link]

• Wenthur, C. J., et al. (2013). DARK Classics in Chemical Neuroscience: Cocaine. ACS Chemical Neuroscience. Available at: [Link]

• Ruiz-de-la-Torre, M., et al. (2022). Occurrence and Chemistry of Tropane Alkaloids in Foods, with a Focus on Sample Analysis Methods: A Review on Recent Trends and Technological Advances. Foods. Available at: [Link]

• Martínez-González, E., et al. (2018). Chemical thermodynamics applied to the synthesis of tropinone. Educación Química. Available at: [Link]

• Allen, A. C., et al. (1987). A Practical Total Synthesis of Cocaine's Enantiomers. Forensic Science International. Available at: [Link]

• Wikipedia. (n.d.). Tropinone. Wikipedia. Available at: [Link]

• Cheng, J., et al. (2011). Total synthesis of (-)-cocaine and (-)-ferruginine. The Journal of Organic Chemistry. Available at: [Link]

• Shahjalal, Q. H. (2012). Molecule of the Month – Tropane. Shahjalal University of Science & Technology, Bangladesh. Available at: [Link]

• Humphrey, A. J., & O'Hagan, D. (2001). Tropane alkaloid biosynthesis. A century old problem unresolved. Natural Product Reports. Available at: [Link]

• Polito, A. J., et al. (2023). Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. JACS Au. Available at: [Link]

• Wikipedia. (n.d.). Biosynthesis of cocaine. Wikipedia. Available at: [Link]

• Humphrey, A. J., & O'Hagan, D. (2001). Tropane alkaloid biosynthesis. A century old problem unresolved. Natural Product Reports. Available at: [Link]

• Wikipedia. (n.d.). Robinson-Schöpf-Reaktion. Wikipedia (German). Available at: [Link]

• The Hive. (n.d.). Synthesis of Tropinone & 2-CMT. Hive Methods Discourse. Available at: [Link]

• Total Synthesis. (n.d.). Total Synthesis Of Cocaine (Willstätter). Total-Synthesis.com. Available at: [Link]

• Li, J. J. (2006). Robinson-Schöpf reaction. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Robinson–Schöpf reaction | Request PDF. ResearchGate. Available at: [Link]

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Technical Support Center: Enhancing Stereoselectivity in 8-Azabicyclo[3.2.1]octane Synthesis

Welcome to the technical support center for the stereoselective synthesis of the 8-azabicyclo[3.2.1]octane core, the foundational scaffold of tropane alkaloids.[1][2] This guide is designed for researchers, medicinal chemists, and process development scientists encountering challenges in controlling stereochemistry during their synthetic campaigns. As Senior Application Scientists, we provide not just protocols, but the underlying principles and troubleshooting logic to empower your research.

The 8-azabicyclo[3.2.1]octane framework is a privileged structure in medicinal chemistry, forming the core of numerous neuroactive compounds.[1][3][4] Achieving precise control over its stereochemistry is paramount, as different stereoisomers can exhibit vastly different biological activities.[5] This guide addresses common issues related to diastereoselectivity and enantioselectivity in key synthetic transformations.

Troubleshooting Guide

This section tackles specific experimental failures in a direct question-and-answer format.

Issue 1: Poor Diastereoselectivity (e.g., exo vs. endo, syn vs. anti) in Cycloaddition Reactions

Question: My [3+2] cycloaddition of an azomethine ylide is yielding a nearly 1:1 mixture of exo and endo diastereomers. How can I improve the selectivity?

Probable Causes & Solutions:

• Inadequate Steric or Electronic Differentiation: The facial selectivity of the cycloaddition is often governed by steric hindrance in the transition state. If the dipolarophile and the dipole do not have sufficient steric bias, poor selectivity can result.

  • Solution: Modify the substrates. Increase the steric bulk of substituents on either the dipolarophile or the azomethine ylide precursor. For instance, bulky ester groups or silyl ethers can effectively shield one face of the molecule, directing the incoming reactant to the opposite face. A stereochemical model for the [3+2] cycloaddition suggests that the approach of the dipolarophile is kinetically controlled.[6]

• Suboptimal Catalyst or Lewis Acid: In catalyzed cycloadditions, the catalyst plays a crucial role in organizing the transition state. An inappropriate catalyst may not provide a sufficiently rigid chiral environment.

  • Solution: Screen a panel of Lewis acids or transition metal catalysts. For dual catalytic systems, such as a Rhodium(II) complex combined with a chiral Lewis acid, the choice of both components is critical.[7] A switch between exo and endo selectivity can sometimes be achieved by changing the catalyst system entirely.[7]

• Incorrect Reaction Temperature: Cycloadditions are often under kinetic control. Higher temperatures can provide enough energy to overcome the activation barrier for the formation of the less-favored diastereomer, leading to poor selectivity.

  • Solution: Lower the reaction temperature. Running the reaction at 0 °C, -20 °C, or even -78 °C can significantly enhance diastereoselectivity by favoring the transition state with the lower activation energy.

• Solvent Effects: The solvent can influence the conformation of the reactants and the transition state geometry through solvation effects.

  • Solution: Conduct a solvent screen. Move from polar aprotic solvents (like THF, MeCN) to nonpolar solvents (like toluene, hexanes) or vice-versa. The optimal solvent will stabilize the desired transition state more effectively than the competing one.

Issue 2: Low Enantiomeric Excess (% ee) in Asymmetric Deprotonation of Tropinone

Question: I am using a chiral lithium amide for the enantioselective deprotonation of tropinone, but my final product has a low ee value (<50%). What factors should I investigate?

Probable Causes & Solutions:

• Choice of Chiral Base: The structure of the chiral lithium amide is the single most important factor for achieving high enantioselectivity.

  • Solution: The C2-symmetrical lithium amide derived from (S,S)-diphenylethylenediamine has been shown to be highly effective.[1] In one study, using a specific chiral lithium amide in the presence of LiCl afforded the tropinone lithium enolate in up to 95% ee.[8] If one enantiomer of the base gives poor results, try the other.

• Presence of Achiral Bases or Water: Traces of water or other proton sources can quench the enolate, while achiral bases (e.g., from residual n-BuLi used for amide generation) can compete with the chiral base, leading to a racemic background reaction.

  • Solution: Ensure rigorous anhydrous conditions. Dry all glassware, solvents, and reagents thoroughly. Use freshly titrated n-BuLi to generate the lithium amide in situ to avoid excess achiral base. The quality of the amine precursor is also critical; free amines can absorb moisture and CO2 from the air.[8]

• Incorrect Temperature for Deprotonation or Trapping: The stability of the chiral lithium amide and the selectivity of the deprotonation are highly temperature-dependent.

  • Solution: Perform the deprotonation at low temperatures, typically -78 °C. It is also crucial to maintain this low temperature during the subsequent trapping of the enolate with an electrophile.

• Influence of Additives: Additives can sequester aggregates of the lithium amide or the enolate, influencing the reaction's stereochemical outcome.

  • Solution: The addition of lithium chloride (LiCl) is often crucial. LiCl is known to break up aggregates of organolithium species, leading to a more defined and reactive species, which can dramatically improve enantioselectivity.[8]

Experimental Protocol: Enantioselective Deprotonation of Tropinone

This protocol is a generalized example based on literature procedures.[8]

• Preparation of Chiral Lithium Amide:

  • In an oven-dried, argon-flushed flask, dissolve the chiral amine (e.g., (1R,2R)-N,N'-bis(1-phenylethyl)-1,2-ethanediamine) (1.1 eq) in anhydrous THF at 0 °C.

  • Slowly add n-butyllithium (2.2 eq) and stir for 30 minutes at 0 °C.

• Deprotonation:

  • Cool the lithium amide solution to -78 °C.

  • In a separate flask, dissolve tropinone (1.0 eq) in anhydrous THF and add it slowly to the lithium amide solution at -78 °C.

  • Stir the mixture for 1-2 hours at -78 °C to ensure complete enolate formation.

• Electrophilic Trapping:

  • Add the desired electrophile (e.g., benzaldehyde) (1.2 eq) dropwise to the enolate solution at -78 °C.

  • Allow the reaction to proceed for several hours, monitoring by TLC.

• Workup:

  • Quench the reaction with a saturated aqueous solution of NH4Cl.

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry over Na2SO4, and concentrate in vacuo.

• Analysis:

  • Purify the product via column chromatography.

  • Determine the enantiomeric excess using chiral HPLC analysis.

Issue 3: Difficulty in Separating Diastereomers

Question: My reaction produced a 3:1 mixture of diastereomers, but I am unable to separate them using standard silica gel chromatography. What are my options?

Probable Causes & Solutions:

• Similar Polarity: Diastereomers can have very similar polarities, making them co-elute on silica gel.

  • Solution 1: Optimize Chromatography: Experiment with different solvent systems for column chromatography. A less polar solvent system may improve resolution. Consider using different stationary phases, such as alumina or reverse-phase C18 silica. Preparative HPLC is a powerful tool for separating stubborn isomers.[9]

  • Solution 2: Derivatization: Convert the mixture of diastereomers into new derivatives that may have more distinct physical properties. For example, if your products contain a hydroxyl group, you can form esters or silyl ethers. The bulkier derivatives may exhibit greater differences in polarity or crystallinity, facilitating separation. After separation, the original functionality can be restored.

  • Solution 3: Crystallization: Attempt fractional crystallization. Diastereomers have different solubilities, and it may be possible to selectively crystallize one isomer from a suitable solvent mixture, sometimes by "seeding" with a pure crystal.[10]

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for achieving enantioselectivity in 8-azabicyclo[3.2.1]octane synthesis?

There are three main strategies to introduce chirality:

• Desymmetrization of Achiral Precursors: This is a very common and effective approach, particularly starting from the readily available tropinone.[2] The most prominent example is the enantioselective deprotonation of tropinone using a chiral lithium amide base, followed by trapping the chiral enolate.[8][11][12]

• Asymmetric Catalysis: This involves using a chiral catalyst to control the stereochemistry of the ring-forming reaction. Examples include:

  • 1,3-Dipolar Cycloadditions: Using a chiral Lewis acid or a transition metal complex with a chiral ligand can induce high enantioselectivity.[7][13]

  • Intramolecular Heck Reactions: Chiral phosphine ligands can be used to achieve asymmetric cyclization.[14]

  • Organocatalysis: Chiral amines can be used to form dienamines from α,β-unsaturated aldehydes, which then undergo enantioselective [5+2] cycloadditions.[15][16]

• Chiral Auxiliaries: A chiral auxiliary can be temporarily attached to the starting material to direct the stereochemical outcome of a key reaction, such as a cycloaddition.[1] After the reaction, the auxiliary is removed.

Q2: My target is a specific diastereomer of a 6,7-disubstituted tropane. Which synthetic method offers the best control?

For controlling stereochemistry at the C6 and C7 positions, cycloaddition reactions are generally the most powerful. A microwave-assisted, stereoselective 6π-electrocyclic ring-opening/Huisgen [3+2]-cycloaddition cascade has been shown to be an effective method for accessing C6/C7-functionalized tropanes.[6][17] The stereoselectivity is established during the [3+2] cycloaddition step, and the choice of dipolarophile is key to the final substitution pattern.[6]

Q3: How can I control the exo vs. endo selectivity in an intramolecular Heck reaction to form the bicyclic core?

In the intramolecular Heck reaction, the formation of small rings (5-7 members) strongly favors exo cyclization.[14] This is because the transition state leading to the exo product is sterically less constrained. The bulky palladium complex ends up on the less hindered carbon of the newly formed ring.[14] Endo products, when observed, often arise from a subsequent isomerization of the initially formed exo product. This isomerization can sometimes be suppressed by the addition of silver salts.[14]

Q4: Are there any biocatalytic methods to improve the stereoselectivity of reactions on the tropane core?

Yes, biocatalysis offers excellent stereoselectivity. For example, in the synthesis of scopine, the reduction of tropinone is a key step. There are two known tropinone reductase enzymes:

• Tropinone Reductase I (TR-I): Stereospecifically reduces tropinone to tropine (the 3α-alcohol).

• Tropinone Reductase II (TR-II): Produces pseudotropine (the 3β-alcohol). By using isolated TR-I or a whole-cell system expressing this enzyme, you can achieve exceptionally high stereoselectivity for the desired tropine intermediate.[18]

Data & Workflow Visualization

Data Presentation

Table 1: Comparison of Chiral Ligands in a Cu-Catalyzed Asymmetric Dearomative [3+2] Cycloaddition [13]

Entry	Ligand	Yield (%)	d.r.	ee (%)
1	L1	70	5:1	60
2	L5	85	10:1	85
3	L8	88	15:1	92
4	L9	91	14:1	95

Reaction Conditions: 3,4-dihydro-β-carboline (1a) and 2-nitrobenzofuran (2a) with Cu(OAc)2 (5 mol%) and Ligand (5.5 mol%) in MTBE at 0 °C.[13] This table clearly shows how ligand choice dramatically impacts yield, diastereomeric ratio (d.r.), and enantiomeric excess (ee).

Workflow & Pathway Diagrams

Caption: A logical workflow for troubleshooting and optimizing stereoselective reactions.

Caption: Simplified model of a catalyst-controlled asymmetric cycloaddition.

References

• Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids. Organic & Biomolecular Chemistry.

• Stereoselective Synthesis of Tropane Alkaloids: Physoperuvine and Dihydroxytropanes. ResearchGate.

• Environmentally benign diastereoselective synthesis of granatane and tropane aldol derivatives. RSC Publishing.

• Synthesis of Tropane Alkaloids via Enantioselective Deprotonation of Tropinone. American Chemical Society.

• Enantioselective Synthesis of Tropane Scaffolds by an Organocatalyzed 1,3‐Dipolar Cycloaddition of 3‐Oxidopyridinium Betaines and Dienamines. ResearchGate.

• Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids. Organic & Biomolecular Chemistry (RSC Publishing).

• Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. JACS Au.

• Stereoselective Synthesis of Tropanes via a 6π‐Electrocyclic Ring‐Opening/ Huisgen [3+2]‐Cycloaddition Cascade of Monocyclopropanated Heterocycles. Angewandte Chemie International Edition.

• Enantioselective Synthesis of Tropane Scaffolds by an Organocatalyzed 1,3-Dipolar Cycloaddition of 3-Oxidopyridinium Betaines and Dienamines. PubMed.

• Enantioselective synthesis of 8-azabicyclo[3.2.1]octanes via asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system. Chemical Communications (RSC Publishing).

• Synthetic Approaches to Enantiomerically Pure 8-Azabicyclo[3.2.1]octane Derivatives. ResearchGate.

• Enantioselective Synthesis of Fused Polycyclic Tropanes via Dearomative [3 + 2] Cycloaddition Reactions of 2-Nitrobenzofurans. Organic Letters.

• Stereoselective Synthesis of (±)-epibatidine analog. Korea Science.

• Stereoselective Synthesis of 1-Substituted Homotropanones, including Natural Alkaloid (−)-Adaline. MDPI.

• Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. PMC - NIH.

• Catalytic Asymmetric Synthesis of 8-Oxabicyclooctanes by Intermolecular [5+2] Pyrylium Cycloadditions. SciSpace.

• Synthesis of Tropane Alkaloids via Enantioselective Deprotonation of Tropinone. The Journal of Organic Chemistry.

• Catalytic Asymmetric Iodocyclization of N-Tosyl Alkenamides using Aminoiminophenoxy Copper Carboxylate: A Concise Synthesis of Chiral 8-Oxa-6-Azabicyclo[3.2.1]octanes. PubMed.

• Stereoselective Biocatalysis. A mature technology for the asymmetric synthesis of pharmaceutical building blocks. Ruiz-de-la-Copa, A., et al.

• Catalytic Asymmetric Synthesis of the endo-6-Aryl-8-oxabicyclo[3.2.1]oct-3-en-2-one Natural Product from Ligusticum chuanxing via 1,3-Dipolar Cycloaddition of a Formyl-Derived Carbonyl Ylide Using Rh2(S-TCPTTL)4. The Journal of Organic Chemistry.

• Disubstituted alkyl-8-azabicyclo [3.2.1.] octane compounds as mu opioid receptor antagonists. Google Patents.

• Stereoselective Synthesis of Tropane Alkaloids Physoperuvine and Dihydroxytropanes. ResearchGate.

• strategies to improve the stereoselectivity of scopine synthesis. Benchchem.

• 1-Phenyl-8-azabicyclo[3.2.1]octane ethers: A novel series of... ResearchGate.

• Enantiomers vs Diastereomers vs The Same? Two Methods For Solving Problems. Master Organic Chemistry.

• 8-azabicyclo[3.2.1]octane compounds as mu opioid receptor antagonists. Google Patents.

• Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.1]octanes via [3+2]- Cycloadditions of cyclopropanated Furan and Pyrrole Derivatives. University of Regensburg Publication Server.

• Stereoselective Synthesis of Tropanes via a 6π-Electrocyclic Ring-Opening/ Huisgen [3+2]-Cycloaddition Cascade of Monocyclopropanated Heterocycles. PMC - NIH.

• The Intramolecular Heck Reaction. Macmillan Group, Princeton University.

• synthesis of 8-oxa-2-azabicyclo[3.2.1]octane using a 1,3-dipolar cycloaddition reaction. Semantic Scholar.

• Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. Application to the synthesis of Tropane alkaloids. ResearchGate.

• Enantioselective Synthesis of Indole-Fused Bicyclo[3.2.1]octanes via Palladium(II)-Catalyzed Cascade Reaction. ACS Publications.

• Exploiting 3-Oxidopyraziniums toward Diazabicyclo[3.2.1]octanes and Their Conversion into Diazabicyclo[2.2.2]octanes and Tricyclic Lactone-Lactams. PMC.

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Reference Data & Comparative Studies

Spectroscopic analysis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane (NMR, IR, MS)

A Comparative Spectroscopic Guide to (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel or synthesized compounds is a foundational requirement for advancing any project. The 8-azabicyclo[3.2.1]octane, or tropane, the scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. This guide provides an in-depth spectroscopic analysis of a specific derivative, (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane , and presents a comparative framework against structurally similar alternatives. The objective is to equip researchers with the data and rationale necessary to unambiguously identify this compound and distinguish it from its isomers and precursors.

The stereochemistry at the C3 position of the tropane ring system profoundly influences a molecule's biological activity. Therefore, definitive confirmation of the endo configuration of the methoxy group is critical. This guide will demonstrate how a multi-technique approach using Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provides a self-validating system for structural confirmation.

Molecular Structure of the Target Compound

The fundamental structure, with IUPAC numbering, is presented below. The key feature is the endo orientation of the methoxy group at the C3 position, placing it on the same side of the bicyclic system as the larger six-membered ring portion of the bridge.

Caption: Structure of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane.

Spectroscopic Profile of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane

The following sections detail the expected spectroscopic data for the target compound. This data is synthesized from foundational principles of spectroscopy and analysis of closely related tropane alkaloids.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed carbon-hydrogen framework and stereochemistry of organic molecules. For the 8-azabicyclo[3.2.1]octane system, the rigid bicyclic structure results in distinct and predictable chemical shifts and coupling constants.

The choice of solvent (e.g., CDCl₃ or D₂O for the hydrochloride salt) is critical as it can influence the chemical shifts of protons near the nitrogen atom. The data presented here are typical values expected in a non-polar solvent like CDCl₃.

Table 1: Predicted ¹H and ¹³C NMR Data for (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane

Position	Predicted ¹³C Shift (δ, ppm)	Predicted ¹H Shift (δ, ppm)	¹H Multiplicity
C1, C5	~55	~3.4	br s
C2, C4	~39	1.8 - 2.2	m
C3	~75	~3.8	t
C6, C7	~28	1.5 - 1.9	m
-OCH₃	~56	~3.3	s
N-H	-	Variable	br s

Rationale Behind Assignments:

• C1, C5 (Bridgehead Carbons): These carbons are adjacent to the nitrogen atom, leading to a downfield shift in both the ¹³C and ¹H spectra. The corresponding protons (H1, H5) often appear as broad singlets due to their unique position and coupling.

• C3: This carbon is bonded to the electronegative oxygen atom, causing a significant downfield shift to ~75 ppm. The attached proton (H3) is also shifted downfield. Its multiplicity (a triplet in the ideal case) is a key indicator of the endo stereochemistry, arising from coupling to the two adjacent axial protons on C2 and C4.

• -OCH₃: The methoxy group provides a sharp singlet in the ¹H spectrum around 3.3 ppm and a signal around 56 ppm in the ¹³C spectrum, which are highly characteristic.

Infrared (IR) Spectroscopy

IR spectroscopy provides crucial information about the functional groups present in a molecule. For our target compound, the key is to identify the C-O ether linkage and the N-H amine, and to confirm the absence of an O-H stretch from the parent alcohol.

Table 2: Key IR Absorptions for (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane

Frequency (cm⁻¹)	Intensity	Assignment
3300 - 3400	Medium, Broad	N-H Stretch (Secondary Amine)
2850 - 3000	Strong	C-H Stretch (Aliphatic)
1080 - 1150	Strong	C-O Stretch (Ether)
1150 - 1350	Medium	C-N Stretch (Amine)

Causality of Experimental Choice: The decision to analyze the 1000-1300 cm⁻¹ region is paramount. This is where the strong C-O ether stretch is expected. Its presence, coupled with the absence of a broad O-H stretch (typically ~3200-3600 cm⁻¹), validates the conversion of the parent alcohol to the methoxy ether.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern, which acts as a molecular fingerprint. Using Electron Ionization (EI), tropane alkaloids exhibit characteristic fragmentation pathways.

• Molecular Ion (M⁺): For C₈H₁₅NO, the expected exact mass is 141.1154 g/mol . The observation of the M⁺ peak at m/z = 141 is the first confirmation of the compound's identity.

• Fragmentation Pathway: The fragmentation of tropane alkaloids is well-documented. A primary fragmentation involves the cleavage of the C1-C2 and C4-C5 bonds, followed by the loss of ethylene (C₂H₄) from the piperidine ring, leading to a characteristic fragment.

Caption: Proposed EI-MS fragmentation pathway for the target compound.

Table 3: Major Fragments in the Mass Spectrum

m/z	Proposed Fragment Identity
141	[M]⁺, Molecular Ion
110	[M - •OCH₃]⁺
96	Ion from cleavage of the piperidine ring
82	N-methylpyrrolidinium-derived ion (base peak)

Comparative Spectroscopic Analysis

The true power of spectroscopy lies in comparison. Subtle structural differences between isomers or related compounds lead to distinct and measurable changes in their spectra. We will compare our target compound with three key alternatives.

• (3-Exo)-3-Methoxy-8-azabicyclo[3.2.1]octane: The direct stereoisomer.

• (3-Endo)-8-azabicyclo[3.2.1]octan-3-ol (Nortropine): The parent secondary amine alcohol.

• (3-Endo)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol (Tropine): The N-methylated parent alcohol.[1]

Table 4: Comparative ¹H NMR Chemical Shifts (δ, ppm) for Key Protons

Compound	H1/H5 (Bridgehead)	H3 (Substituent Proton)	Other Key Signals
Target (Endo-methoxy)	~3.4	~3.8 (t)	3.3 (s, -OCH₃)
Exo-methoxy Isomer	~3.4	~3.6 (quint)	3.3 (s, -OCH₃)
Nortropine (Endo-OH)	~3.5	~4.1 (t)	Variable (br, -OH, -NH)
Tropine (Endo-OH)	~3.2	~4.0 (t)	2.3 (s, -NCH₃), Variable (br, -OH)

Analysis of Differences:

• Endo vs. Exo: The most significant difference is in the multiplicity and chemical shift of the H3 proton. In the endo isomer, H3 is axial and couples to two other axial protons, typically resulting in a triplet-like signal. In the exo isomer, H3 is equatorial and experiences more complex coupling, often appearing as a quintet or broad multiplet, and is slightly more shielded (upfield shift).[2][3] This distinction is a cornerstone of stereochemical assignment in this system.

• -OCH₃ vs. -OH: The presence of the sharp methoxy singlet at ~3.3 ppm is a clear differentiator from the parent alcohols. The H3 proton in the alcohol (Nortropine, Tropine) is typically further downfield (~4.0-4.1 ppm) due to the direct hydroxyl attachment.

• -NH vs. -NCH₃: Comparing the target to Tropine, the absence of the N-methyl singlet (~2.3 ppm) and the presence of an N-H proton signal are definitive. The N-methylation in Tropine also slightly shields the bridgehead protons (H1/H5).

Experimental Protocols & Workflow

To ensure reproducibility and trustworthiness, the following protocols are provided as a standard for acquiring high-quality spectroscopic data for this class of compounds.

Overall Analytical Workflow

Caption: Standard workflow for spectroscopic analysis.

Step-by-Step Methodologies

1. NMR Spectroscopy (¹H & ¹³C)

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard. Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument: A 400 MHz (or higher) NMR spectrometer.

• ¹H Acquisition: Acquire the spectrum using a standard pulse program. Key parameters include a spectral width of ~12 ppm, a relaxation delay of 2 seconds, and 16-32 scans for good signal-to-noise.

• ¹³C Acquisition: Acquire the spectrum using a proton-decoupled pulse program. Key parameters include a spectral width of ~220 ppm, a relaxation delay of 2-5 seconds, and a sufficient number of scans (e.g., 1024 or more) to achieve adequate signal intensity.

2. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (KBr Pellet): Mix ~1 mg of the sample with ~100 mg of dry, spectroscopic grade potassium bromide (KBr). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

• Acquisition: Place the pellet in the spectrometer's sample holder. Acquire the spectrum by co-adding 16-32 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

3. Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a 1 mg/mL solution of the sample in a volatile solvent such as methanol or dichloromethane.

• GC Conditions:

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm DB-5ms or equivalent).

  • Injector: Split/splitless injector at 250°C.

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

Conclusion

The spectroscopic analysis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane is a clear-cut process when approached systematically. NMR spectroscopy provides the most definitive evidence for the compound's stereochemistry, with the multiplicity of the H3 proton serving as a reliable diagnostic marker to differentiate between endo and exo isomers. IR spectroscopy validates the presence of key functional groups, and mass spectrometry confirms the molecular weight and provides a characteristic fragmentation fingerprint.

By comparing the acquired data against the known profiles of relevant structural analogs, researchers can achieve a high degree of confidence in their structural assignments. This rigorous, multi-faceted analytical approach is indispensable for ensuring the quality, purity, and structural integrity of compounds in the drug discovery and development pipeline.

References

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• Szymanska, E., et al. (2019). Synthesis of new chiral N-heterocyclic diselenides and their application in alkoxyselenylation reaction - Supporting Information. Available at: [Link]

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• ChemBK. (3-endo)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol. Available at: [Link]

• PMC, PubMed Central. (2021). Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds. Available at: [Link]

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• ACS Publications. (2023). Rapid Synthesis of Psychoplastogenic Tropane Alkaloids. JACS Au. Available at: [Link]

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A Comparative Analysis of the Biological Activity of Endo and Exo Isomers of 3-Methoxy-8-azabicyclo[3.2.1]octane

In the landscape of medicinal chemistry and drug development, the precise three-dimensional arrangement of atoms within a molecule, its stereochemistry, is a critical determinant of its biological activity. The rigid 8-azabicyclo[3.2.1]octane scaffold, a core structure in numerous biologically active compounds including tropane alkaloids, provides a compelling platform to investigate the influence of stereoisomerism.[1] This guide offers an in-depth comparison of the biological activities of the endo and exo isomers of 3-Methoxy-8-azabicyclo[3.2.1]octane, drawing upon experimental data from analogous systems to illuminate the profound impact of stereochemical orientation on pharmacological profiles.

The fundamental distinction between the endo and exo isomers lies in the spatial orientation of the substituent at the C-3 position relative to the bicyclic ring system. In the endo isomer, the methoxy group is oriented towards the nitrogen-containing bridge, whereas in the exo isomer, it is directed away from this bridge.[1] This seemingly subtle difference can dramatically alter the molecule's interaction with its biological targets, leading to significant variations in binding affinity, efficacy, and overall pharmacological effect.

The Decisive Role of Stereochemistry: Insights from Analogous Systems

While direct comparative studies on the 3-Methoxy-8-azabicyclo[3.2.1]octane isomers are not extensively documented in publicly available literature, compelling evidence from structurally related compounds underscores the pivotal role of endo versus exo configuration.

A study focusing on pyrazole azabicyclo[3.2.1]octane sulfonamides as inhibitors of N-acylethanolamine-hydrolyzing acid amidase (NAAA) provides a stark example. In this research, the endo-isomer of a key compound exhibited submicromolar inhibitory activity (IC50 = 0.23 μM).[2][3][4] In striking contrast, its corresponding exo-diastereoisomer was found to be completely devoid of any activity towards human NAAA.[2][3] Furthermore, within the same study, a phenoxy derivative demonstrated that the endo-isomer was approximately seven times more potent than its exo counterpart.[2]

This pronounced stereochemical preference strongly suggests that the binding pocket of the target enzyme can accommodate the endo configuration far more effectively, likely due to specific steric and electronic interactions that are unattainable for the exo isomer.

Another illustrative example comes from the development of kappa-opioid receptor (KOR) agonists based on the 2-azabicyclo[3.2.1]octane scaffold. Researchers found that conformationally restricted bicyclic amines with an endo-configured amino moiety exhibited high affinity for the KOR.[5] Intriguingly, altering the stereochemistry to the corresponding enantiomers resulted in a dramatic shift in selectivity, producing potent and selective ligands for the σ1 receptor instead.[5] This highlights how a change in stereoisomerism can not only affect the potency but also fundamentally redirect the biological activity of a molecule towards a different target.

These findings from analogous systems provide a strong predictive framework for understanding the likely biological differentiation between the endo and exo isomers of 3-Methoxy-8-azabicyclo[3.2.1]octane. It is highly probable that one isomer will exhibit significantly greater affinity and/or efficacy for a specific biological target compared to the other.

Postulated Biological Activity Profile

Based on the broader family of 8-azabicyclo[3.2.1]octane derivatives, the endo and exo isomers of 3-Methoxy-8-azabicyclo[3.2.1]octane are anticipated to interact with neurotransmitter systems. Preliminary research on the compound class suggests potential antinociceptive (pain-relieving) and cognitive-enhancing effects.[1] The differential orientation of the methoxy group in the endo and exo isomers would likely lead to distinct binding profiles at receptors and transporters involved in these pathways, such as opioid, dopamine, and serotonin receptors.[6]

Table 1: Postulated Comparative Biological Activity

Isomer	Postulated Primary Target Interaction	Expected Relative Potency	Rationale
Endo	Higher affinity for a specific receptor/enzyme binding pocket.	Likely to be the more potent isomer.	The orientation of the methoxy group may facilitate optimal interactions (e.g., hydrogen bonding, hydrophobic interactions) within the target's binding site, as observed in analogous systems.[2][3][5]
Exo	Lower affinity or interaction with a different biological target.	Likely to be the less potent or inactive isomer at the primary target of the endo isomer.	The outward orientation of the methoxy group may cause steric hindrance or prevent key interactions required for high-affinity binding.[2][3]

Experimental Workflows for Comparative Analysis

To definitively elucidate the biological activity of the endo and exo isomers of 3-Methoxy-8-azabicyclo[3.2.1]octane, a systematic experimental approach is required. This typically involves stereoselective synthesis followed by a battery of in vitro and in vivo pharmacological assays.

Stereoselective Synthesis

The synthesis of the individual endo and exo isomers is the crucial first step. This often involves the formation of the bicyclic structure followed by the stereocontrolled introduction of the methoxy group.[1]

Caption: A generalized workflow for the stereoselective synthesis of endo and exo isomers.

In Vitro Biological Evaluation

Once the pure isomers are obtained, their biological activity can be compared using a variety of in vitro assays.

1. Receptor Binding Assays:

• Objective: To determine the affinity of each isomer for a panel of relevant biological targets (e.g., opioid, dopamine, serotonin receptors and transporters).

• Methodology:

  • Prepare cell membrane homogenates expressing the target receptor.

  • Incubate the membranes with a radiolabeled ligand known to bind to the target.

  • Add increasing concentrations of the test compound (endo or exo isomer).

  • Measure the displacement of the radioligand by the test compound.

  • Calculate the inhibition constant (Ki) for each isomer, which is an inverse measure of binding affinity.

Caption: A simplified workflow for a competitive radioligand binding assay.

2. Functional Assays:

• Objective: To determine the functional consequence of receptor binding (i.e., whether the compound is an agonist, antagonist, or inverse agonist).

• Methodology (Example: G-protein coupled receptor):

  • Use cells co-expressing the target receptor and a reporter system (e.g., cAMP-responsive element linked to a luciferase gene).

  • Treat the cells with increasing concentrations of the test isomer.

  • Measure the downstream signaling event (e.g., changes in cAMP levels, intracellular calcium, or reporter gene expression).

  • Determine the EC50 (potency) and Emax (efficacy) for each isomer.

Conclusion

The stereochemical orientation of the C-3 substituent in the 8-azabicyclo[3.2.1]octane scaffold is a critical determinant of biological activity. While direct comparative data for the endo and exo isomers of 3-Methoxy-8-azabicyclo[3.2.1]octane is limited, evidence from analogous systems strongly indicates that significant differences in their pharmacological profiles are to be expected. The endo isomer is often found to be the more potent stereoisomer, likely due to a more favorable fit within the binding pocket of its biological target. A rigorous experimental evaluation, encompassing stereoselective synthesis and a suite of in vitro and in vivo assays, is essential to fully characterize and compare the biological activities of these two isomers, and thereby unlock their potential for therapeutic applications.

References

• Di P, et al. (2021). Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA)
• Carroll, F. I., et al. (2012). 8-azabicyclo[3.2.1]octane compounds as mu opioid receptor antagonists.

• Di P, et al. (2021). Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. ACS Publications. Retrieved from [Link]

• Klieser, E., et al. (2021). Synthesis and pharmacological evaluation of enantiomerically pure endo-configured KOR agonists with 2-azabicyclo[3.2.1]octane scaffold. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Monteiro, M., et al. (2024). 2-Azabicyclo[3.2.1]octane scaffold: synthesis and applications. Organic & Biomolecular Chemistry.
• Perregaard, J., et al. (1995). Synthesis and sigma receptor binding affinities of 8-azabicyclo[3.2.1]octan-3 alpha-yl and 9-azabicyclo[3.3.
• Pavia, M. R., et al. (2003). Development of Novel Nicotinic Receptor Mediated Therapeutic Agents: Synthesis and Biological Evaluation of Novel Epibatidine Analogs. University of New Orleans.
• Swain, C. J., et al. (1996). Synthesis and structure-activity relationships of 8-azabicyclo[3.2.1]octane benzylamine NK1 antagonists. Journal of Medicinal Chemistry.

• Monteiro, M., et al. (2024). 2-Azabicyclo[3.2.1]octane scaffold: synthesis and applications. RSC Publishing. Retrieved from [Link]

• Di P, et al. (2021). Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. National Institutes of Health. Retrieved from [Link]

• Winkler, J. D., & Tosatti, S. (2021). Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.

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A Comparative Guide to HPLC Purity Analysis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity assessment of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane, a key intermediate in pharmaceutical synthesis. We will explore the technical nuances of method development, compare alternative analytical techniques, and present a robust, self-validating HPLC protocol designed for accuracy and reliability in a drug development setting.

Introduction: The Analytical Challenge

(3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane is a tropane alkaloid derivative. Its rigid bicyclic structure and the presence of a basic nitrogen atom present a unique set of challenges for chromatographic analysis. The primary goal of purity assessment is to separate the main compound from process-related impurities, starting materials, by-products, and degradation products.[1][2][3] The basic nature of the analyte can lead to strong interactions with residual silanols on conventional silica-based columns, resulting in poor peak shape (tailing) and unreliable quantification. Therefore, a carefully designed chromatographic system is paramount.

The control of impurities is a critical aspect of pharmaceutical development, governed by international guidelines such as those from the International Council for Harmonisation (ICH).[1][2][4] Specifically, ICH Q3A provides a framework for the reporting, identification, and qualification of impurities in new drug substances, setting thresholds that necessitate sensitive and accurate analytical procedures.[1][4][5]

Comparative Analysis of HPLC Methodologies

The success of an HPLC method for a basic compound like (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane hinges on the strategic selection of the stationary phase (column) and the mobile phase.

The choice of the HPLC column is the most critical factor influencing selectivity.[6] For basic compounds, the primary challenge is to minimize undesirable interactions with the stationary phase that cause peak tailing.

• Conventional C18 and C8 Columns: These are the most common reversed-phase columns.[7][8] However, standard C18 columns can have accessible, acidic silanol groups that interact ionically with protonated basic analytes, leading to significant tailing. High-purity silica and advanced end-capping techniques can reduce this effect, but may not eliminate it entirely.

• Polar-Embedded Phases (e.g., RP-Amide): These phases have a polar group (like an amide) embedded near the base of the alkyl chain. This polar group helps to shield the analyte from the underlying silica surface, resulting in improved peak shapes for basic compounds even at neutral pH.

• High pH Stable Columns (e.g., Hybrid Silica): An effective strategy for analyzing basic compounds is to operate at a high mobile phase pH (>8).[7][8] At high pH, the basic analyte is in its neutral, uncharged form, which eliminates ionic interactions with silanols and significantly improves peak shape. This requires specialized columns that are stable under these conditions, as traditional silica-based columns will dissolve.

Table 1: Comparison of Stationary Phase Performance

Stationary Phase	Operating pH Range	Pros	Cons
Conventional C18	2.5 - 7.5	Wide availability, vast application library	Prone to peak tailing for basic compounds at low pH
Polar-Embedded	2.0 - 8.0	Excellent peak shape for bases, unique selectivity	May have lower retention for non-polar compounds
High pH Stable	2.0 - 12.0	Superior peak shape for bases by operating at high pH	Requires specific high pH stable columns, potentially shorter column lifetime

The mobile phase composition, particularly its pH, is a powerful tool for controlling the retention and peak shape of ionizable compounds.[6]

• Low pH with Ion-Pairing: A common approach is to use an acidic mobile phase (pH 2.5-3.5) with an additive like trifluoroacetic acid (TFA). The low pH ensures the analyte is consistently protonated, but can exacerbate tailing. TFA acts as an ion-pairing agent, masking the silanol groups and improving peak shape, but it can be difficult to remove from the column and suppresses MS signals.

• High pH Mobile Phase: Using a basic mobile phase (e.g., pH 10 with ammonium bicarbonate) with a compatible column keeps the analyte in its neutral form.[8] This is often the most effective way to achieve symmetrical peaks and stable retention.

• Buffer Selection: The choice of buffer is crucial for maintaining a stable pH.[9] For LC-MS compatibility, volatile buffers like formate or acetate are preferred.[6][9] For UV-only methods, phosphate buffers offer excellent buffering capacity.[7][8][9]

Recommended HPLC Protocol with Self-Validating System Suitability

This protocol is designed as a robust starting point for the purity analysis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane, incorporating a high pH stable column for optimal peak shape.

Caption: Workflow for HPLC Purity Assessment.

Parameter	Recommended Condition	Rationale
Column	High pH Stable C18, 4.6 x 150 mm, 3.5 µm	Ensures analyte is in neutral form for superior peak shape.
Mobile Phase A	10 mM Ammonium Bicarbonate in Water, pH 10.0	Volatile buffer suitable for potential LC-MS work. High pH suppresses analyte ionization.
Mobile Phase B	Acetonitrile	Standard reversed-phase organic solvent.
Gradient	5% to 95% B over 15 minutes	To elute impurities with a wide range of polarities.
Flow Rate	1.0 mL/min	Typical for a 4.6 mm ID column.
Column Temp.	30 °C	For reproducible retention times.
Detection	UV at 210 nm	Wavelength suitable for compounds lacking a strong chromophore.
Injection Vol.	10 µL	Standard volume for analytical HPLC.

• Mobile Phase Preparation: Prepare a 10 mM solution of ammonium bicarbonate in high-purity water. Adjust the pH to 10.0 using ammonium hydroxide. Filter and degas.

• Standard Solution: Accurately weigh and dissolve the (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane reference standard in a 50:50 mixture of water and acetonitrile to a final concentration of 1.0 mg/mL.

• Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution.

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase conditions (5% B) for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Test (SST): Perform five replicate injections of the standard solution. The system is deemed ready for analysis if the following criteria are met, in accordance with USP <621> principles:[10][11][12]

  • Tailing Factor: Not more than 1.5 for the main peak.

  • Relative Standard Deviation (RSD) of Peak Area: Not more than 1.0%.

  • RSD of Retention Time: Not more than 0.5%.

• Analysis: Once the SST criteria are met, inject the sample solutions.

• Data Processing: Integrate all peaks and calculate the purity using the area normalization method. Report any impurity exceeding the reporting threshold (typically 0.05% as per ICH Q3A).[4][5]

Comparison with Alternative Techniques: HPLC vs. GC

While HPLC is the most widely used technique for pharmaceutical purity analysis, Gas Chromatography (GC) is a viable alternative for volatile compounds.[13]

Caption: Logic for selecting an analytical technique.

Table 2: HPLC vs. Gas Chromatography (GC)

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation in a liquid mobile phase.[13]	Separation of volatile compounds in a gaseous mobile phase.[14]
Analyte Volatility	Suitable for non-volatile and thermally labile compounds.[14]	Requires analytes to be volatile and thermally stable.[14][15]
Derivatization	Generally not required.[14]	Often necessary for polar or non-volatile compounds (like tropane alkaloids) to increase volatility.[14][15][16]
Sensitivity	High sensitivity, especially with MS detectors.	Excellent sensitivity, particularly with Flame Ionization (FID) or MS detectors.
Key Advantage	Versatility for a wide range of pharmaceutical compounds.	High resolution for complex mixtures of volatile compounds.
Key Disadvantage	Mobile phase consumption can be high.	Potential for thermal degradation of the analyte in the injection port.

For (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane, HPLC is generally the preferred method. It avoids the potential for on-column degradation and eliminates the need for a derivatization step, which can introduce variability.[14]

Conclusion

The purity assessment of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane requires a well-developed HPLC method that directly addresses the challenges posed by its basic nature. By employing a high pH stable reversed-phase column and a correspondingly high pH mobile phase, analysts can achieve excellent peak symmetry, ensuring accurate and reliable quantification of impurities. This approach, integrated into a workflow with rigorous system suitability criteria, provides a self-validating system that meets the stringent requirements of the pharmaceutical industry for quality control and regulatory compliance. While GC offers an alternative, HPLC provides a more direct and robust method for this particular analyte.

References

• PharmaGuru. (2025, June 15). HPLC Method Development For Basic Molecules: A Case Study.
• Pharma Knowledge Forum. (2024, April 7). How to Develop HPLC Method for Basic Compounds.
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A Comparative Analysis of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane Derivatives and Cocaine: A Guide for Researchers

This guide provides a comprehensive comparison of the biological activity of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane derivatives and cocaine, with a focus on their interactions with monoamine transporters. This document is intended for researchers, scientists, and drug development professionals engaged in the study of psychostimulants and the development of potential therapeutics for cocaine addiction.

The abuse of cocaine, a potent psychostimulant, remains a significant public health concern. Its reinforcing effects are primarily attributed to its ability to block the dopamine transporter (DAT), leading to an increase in extracellular dopamine in the brain's reward pathways.[1][2] This mechanism, however, is also associated with high abuse liability. Consequently, research has focused on developing cocaine analogs with modified pharmacological profiles that might serve as safer replacement therapies. The 8-azabicyclo[3.2.1]octane (tropane) scaffold of cocaine has been a fertile ground for the synthesis of such analogs.[3] This guide specifically examines derivatives with a (3-Endo)-3-Methoxy substitution, comparing their in vitro and in vivo activities to those of cocaine.

Mechanism of Action at the Synapse: A Shared Target

Both cocaine and the (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane derivatives exert their primary effects by binding to and inhibiting monoamine transporters, namely the dopamine transporter (DAT), the serotonin transporter (SERT), and the norepinephrine transporter (NET). By blocking the reuptake of these neurotransmitters from the synaptic cleft, these compounds increase their concentration, leading to enhanced neurotransmission. The interaction with the DAT is considered central to the reinforcing and psychostimulant effects of cocaine.[1]

Caption: Mechanism of action at a dopaminergic synapse.

In Vitro Biological Activity: A Comparative Overview

The affinity of a compound for a particular transporter is typically measured using radioligand binding assays and is expressed as the inhibition constant (Ki). The potency of a compound in blocking the function of the transporter is determined through uptake inhibition assays, with the results expressed as the half-maximal inhibitory concentration (IC50). A lower Ki or IC50 value indicates a higher affinity or potency, respectively.

While direct comparative data for a wide range of (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane derivatives are dispersed throughout the literature, the following table synthesizes representative data for related tropane analogs to illustrate the structure-activity relationships in comparison to cocaine.

Compound	DAT Ki (nM)	SERT Ki (nM)	NET Ki (nM)	DAT IC50 (nM)	SERT IC50 (nM)	NET IC50 (nM)
Cocaine	~150-500	~200-800	~200-600	~200-600	~300-1000	~300-800
Representative Tropane Analogs
8α-phenyl-3-azabicyclo[3.2.1]octane	234	>10,000	ND	295	>10,000	ND
8β-phenyl-3-azabicyclo[3.2.1]octane	785	>10,000	ND	980	>10,000	ND
3β-(3,4-dichlorophenyl)-8-thiabicyclo[3.2.1]octane	5.7	8.0	ND	ND	ND	ND
3-(3,4-dichlorophenyl)-8-thiabicyclo[3.2.1]oct-2-ene	4.5	>3,600	ND	ND	ND	ND

Note: Data are compiled from multiple sources and represent approximate values for illustrative purposes.[1][4] "ND" indicates that data was not determined in the cited studies.

Structure-Activity Relationships (SAR)

The biological activity of 8-azabicyclo[3.2.1]octane derivatives is highly dependent on their stereochemistry and the nature of the substituents at various positions of the tropane ring.

• Substitution at the 3-position: The nature of the substituent at the 3-position is a critical determinant of potency and selectivity. The (3-Endo) configuration, along with the methoxy group, is being explored to modulate the pharmacokinetic and pharmacodynamic properties relative to cocaine's 3β-benzoyloxy group.

• Substitution at the 8-position (Nitrogen): Modifications at the nitrogen atom of the tropane ring significantly influence the compound's interaction with monoamine transporters. While cocaine has a methyl group at this position, other substituents are being investigated to alter the binding profile.

• Stereochemistry: The stereochemistry at various chiral centers of the tropane nucleus is crucial for high-affinity binding to the monoamine transporters.

Caption: Key structural determinants of biological activity.

In Vivo Pharmacological Effects: An Extrapolated Comparison

Locomotor Activity: Cocaine produces a robust, dose-dependent increase in locomotor activity in rodents.[5] Many potent DAT inhibitors from the tropane class also stimulate locomotor activity. However, the onset and duration of this effect can be modulated by structural modifications. It is hypothesized that derivatives with slower brain penetration and/or slower dissociation from the DAT may exhibit a blunted and more sustained locomotor response compared to the rapid and intense stimulation induced by cocaine.

Reinforcing Properties: The reinforcing effects of a drug are a key indicator of its abuse liability and are often assessed using self-administration paradigms in animals.[6][7] Cocaine is readily self-administered by laboratory animals, demonstrating its powerful reinforcing properties. For tropane-based DAT inhibitors, the reinforcing efficacy can vary. Some analogs, despite having high affinity for the DAT, show reduced reinforcing effects compared to cocaine.[8][9] This is a desirable characteristic for a potential cocaine addiction therapeutic. It is anticipated that (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane derivatives with optimized pharmacokinetic and pharmacodynamic profiles could exhibit lower reinforcing strength than cocaine.

Experimental Protocols

Radioligand Binding Assay for Monoamine Transporters

This protocol describes a method to determine the binding affinity (Ki) of test compounds for DAT, SERT, and NET.

• Preparation of Membranes: Homogenize brain tissue (e.g., rat striatum for DAT, cortex for SERT and NET) in ice-cold buffer. Centrifuge the homogenate and resuspend the pellet in fresh buffer. Repeat the centrifugation and resuspension steps. The final pellet, containing the cell membranes, is resuspended in buffer and the protein concentration is determined.

• Binding Reaction: In a 96-well plate, add the membrane preparation, a specific radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]citalopram for SERT, [³H]nisoxetine for NET), and varying concentrations of the test compound or a known displacer (for non-specific binding).

• Incubation: Incubate the plates at a specific temperature (e.g., room temperature or 37°C) for a defined period to allow the binding to reach equilibrium.

• Termination and Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the free radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC50 value of the test compound from the competition binding curve and calculate the Ki value using the Cheng-Prusoff equation.

Neurotransmitter Uptake Inhibition Assay

This protocol outlines a method to measure the potency (IC50) of test compounds in inhibiting the uptake of neurotransmitters.[10][11][12]

• Cell Culture: Use cell lines stably expressing the human DAT, SERT, or NET. Plate the cells in 96-well plates and allow them to adhere and grow.

• Pre-incubation: Wash the cells with assay buffer and pre-incubate them with varying concentrations of the test compound or vehicle for a short period.

• Uptake Initiation: Initiate neurotransmitter uptake by adding a solution containing a low concentration of the radiolabeled neurotransmitter (e.g., [³H]dopamine, [³H]serotonin, or [³H]norepinephrine).

• Incubation: Incubate the plates at 37°C for a short, defined period (e.g., 5-10 minutes) to allow for neurotransmitter uptake.

• Termination: Stop the uptake by rapidly washing the cells with ice-cold assay buffer.

• Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of radioactivity taken up into the cells using a liquid scintillation counter.

• Data Analysis: Determine the percentage of uptake inhibition at each concentration of the test compound and calculate the IC50 value from the dose-response curve.

Locomotor Activity Assessment in Rodents

This protocol describes a common method for evaluating the stimulant effects of drugs.[5][13][14]

• Apparatus: Use automated locomotor activity chambers equipped with infrared beams to detect movement.

• Habituation: Acclimate the animals (e.g., mice or rats) to the testing room and the activity chambers for a period before the experiment to reduce novelty-induced hyperactivity.

• Drug Administration: Administer the test compound, cocaine, or vehicle to the animals via a specific route (e.g., intraperitoneal injection).

• Data Recording: Immediately place the animals in the activity chambers and record their locomotor activity (e.g., distance traveled, beam breaks) over a set period (e.g., 60-120 minutes).

• Data Analysis: Analyze the locomotor activity data in time bins to assess the onset, magnitude, and duration of the drug's effect. Compare the activity of the drug-treated groups to the vehicle-treated group.

Caption: Workflow for a typical locomotor activity study.

Self-Administration Paradigm for Assessing Reinforcing Effects

This protocol provides a general outline for an intravenous drug self-administration study in rats.[6][15][16]

• Surgery: Surgically implant a chronic intravenous catheter into the jugular vein of the rats. Allow for a recovery period.

• Apparatus: Use operant conditioning chambers equipped with two levers (one active, one inactive), a drug infusion pump, and cue lights.

• Acquisition: Train the rats to press the active lever to receive an intravenous infusion of the drug (e.g., cocaine). Each lever press is typically paired with a cue light to facilitate learning. The inactive lever has no programmed consequences.

• Maintenance: Once the rats have acquired stable self-administration behavior, the reinforcing effects of different doses of the test compound can be assessed.

• Data Collection: Record the number of active and inactive lever presses, and the number of drug infusions received during each session.

• Data Analysis: Analyze the dose-response relationship for self-administration. A higher number of infusions at a particular dose indicates a stronger reinforcing effect.

Conclusion

The (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane derivatives represent a promising class of compounds for the development of cocaine addiction therapeutics. Their structural similarity to cocaine allows them to target the same monoamine transporters, but modifications to the tropane scaffold offer the potential to fine-tune their pharmacological profile. While in vitro data for related analogs demonstrate that high affinity and potency for the DAT can be achieved, the key to a successful therapeutic will lie in a dissociated behavioral profile, namely reduced locomotor stimulation and lower reinforcing efficacy compared to cocaine. Further in vivo studies directly comparing these specific methoxy derivatives with cocaine are warranted to fully elucidate their therapeutic potential.

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Validated analytical methods for the characterization of tropane alkaloids

<Comparison Guide: Validated Analytical Methods for the Characterization of Tropane Alkaloids

A Senior Application Scientist's Guide to Method Selection and Validation

For researchers, scientists, and drug development professionals, the accurate characterization and quantification of tropane alkaloids are paramount. These naturally occurring compounds, found predominantly in the Solanaceae plant family, exhibit potent physiological activity and are critical components in pharmaceuticals, while also being contaminants of concern in the food industry and substances of interest in forensic toxicology. This guide provides a comparative analysis of validated analytical methods, grounded in scientific principles and field-proven expertise, to empower you in selecting and implementing the most appropriate technique for your application.

The Crucial Role of Tropane Alkaloid Characterization

Tropane alkaloids are a class of bicyclic [3.2.1] secondary metabolites. Key examples include:

• Atropine (a racemic mixture of hyoscyamine): An anticholinergic agent used to treat bradycardia, ophthalmic conditions, and as an antidote for organophosphate poisoning.[1][2]

• Scopolamine (Hyoscine): Used for the prevention of motion sickness and postoperative nausea and vomiting.[3][4]

• Cocaine: A potent central nervous system stimulant with anesthetic properties, widely abused and of major forensic interest.[1]

Given their therapeutic and toxicological significance, regulatory bodies and quality control systems demand robust, validated analytical methods to ensure product safety, efficacy, and regulatory compliance. The accidental presence of tropane alkaloid-producing plants in food crops like buckwheat and soybeans also necessitates sensitive detection methods to protect public health.[3][5]

The Cornerstone of Trustworthiness: Principles of Method Validation

An analytical method is not merely a procedure; it is a self-validating system designed to be suitable for its intended purpose.[6] According to the International Council for Harmonisation (ICH) Q2(R1) guidelines, a validated method provides assurance of its reliability.[6][7][8] The core parameters are:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[6]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[5]

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Comparative Analysis of Premier Analytical Techniques

The choice of an analytical technique is a critical decision driven by the analyte's physicochemical properties, the sample matrix, and the required sensitivity and throughput. For tropane alkaloids, chromatographic methods coupled with mass spectrometry are the gold standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC separates compounds based on their volatility and interaction with a stationary phase.[9]

• Expertise & Experience: GC-MS has historically been a workhorse for tropane alkaloid analysis, particularly in forensic applications.[1] However, a key consideration is that many tropane alkaloids, including atropine and scopolamine, are not inherently volatile and can be thermally unstable.[1][10] This necessitates a derivatization step, commonly silylation, to increase volatility and prevent degradation in the hot injector port.[10] While effective, this adds time and a potential source of variability to the workflow.

• Trustworthiness: GC-MS offers excellent chromatographic resolution and is less susceptible to matrix effects compared to LC-MS.[11] The mass spectrometer provides definitive identification, making it a highly reliable technique. A validated GC-MS method will demonstrate high recovery and precision, even with the added derivatization step.[10]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.[9][11]

• Expertise & Experience: LC-MS, particularly when coupled with tandem mass spectrometry (LC-MS/MS), is now the favored technique for the analysis of tropane alkaloids in both pharmaceutical and food safety contexts.[1] Its primary advantage is the ability to analyze thermally labile and non-volatile compounds in their native form, eliminating the need for derivatization.[11] This simplifies sample preparation and increases throughput. Reversed-phase columns, such as C18, are commonly employed for these analyses.[1]

• Trustworthiness: LC-MS/MS provides exceptional sensitivity and specificity. The use of Multiple Reaction Monitoring (MRM) allows for the quantification of target analytes at very low levels (µg/kg or ng/mL) even in complex matrices like food or biological fluids.[3] While susceptible to matrix effects (ion suppression or enhancement), these can be mitigated through effective sample cleanup, the use of matrix-matched calibrants, or stable isotope-labeled internal standards.[11]

Data Presentation: Performance Comparison of GC-MS and LC-MS/MS

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile compounds in a gaseous mobile phase.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.
Derivatization	Often necessary to increase volatility and thermal stability.[10][11]	Generally not required.[11]
Applicability	Best for volatile and thermally stable compounds.	Wide applicability, including non-volatile and thermally labile compounds.[9][11]
Sensitivity	Good, but can be limited by derivatization efficiency.	Excellent, often achieving lower limits of detection (LOD).[12]
Matrix Effects	Generally less prone to matrix effects.[11]	Can be susceptible to ion suppression or enhancement.[11]
Sample Throughput	Can be more time-consuming due to the derivatization step.[11]	Amenable to high-throughput analysis.

Mandatory Visualization: General Analytical Workflow

Caption: General workflow for tropane alkaloid analysis.

In-Depth Workflow: A Self-Validating HPLC-MS/MS Protocol

This section details a robust, validated method for the determination of atropine and scopolamine in a complex matrix, such as a herbal infusion, demonstrating the principles of a self-validating system.

Experimental Protocol: µ-QuEChERS and HPLC-MS/MS

This protocol is adapted from methodologies that emphasize efficiency and miniaturization.[13]

• Sample Preparation (µ-QuEChERS - Quick, Easy, Cheap, Effective, Rugged, and Safe)

  • Causality: The QuEChERS method is chosen for its effectiveness in removing a wide range of matrix interferences from complex samples like botanicals and foods, ensuring a cleaner extract for analysis.[14]

  • Step 1.1: Weigh 1.0 g of the homogenized sample into a 15 mL centrifuge tube.

  • Step 1.2: Add 5 mL of water and vortex for 1 minute to hydrate the sample.

  • Step 1.3: Add an internal standard solution (e.g., Atropine-d3, Scopolamine-d3) to account for variability in extraction and potential matrix effects.

  • Step 1.4: Add 5 mL of 1% acetic acid in acetonitrile. The acid ensures the alkaloids, which are basic, are in their ionized form, improving extraction efficiency.

  • Step 1.5: Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl). Magnesium sulfate facilitates the partitioning of water from the organic layer, and sodium chloride helps to reduce emulsions.

  • Step 1.6: Vortex vigorously for 2 minutes and centrifuge at 5000 rpm for 5 minutes.

  • Step 1.7: Transfer 1 mL of the upper acetonitrile layer to a microcentrifuge tube containing dispersive solid-phase extraction (d-SPE) sorbent (e.g., 150 mg MgSO₄, 50 mg PSA). PSA (primary secondary amine) removes organic acids and other interferences.

  • Step 1.8: Vortex for 1 minute and centrifuge at 10,000 rpm for 5 minutes.

  • Step 1.9: Filter the supernatant through a 0.22 µm filter into an autosampler vial. This final extract is now ready for injection.

• HPLC-MS/MS Analysis

  • Causality: A gradient elution is used to effectively separate the target alkaloids from any remaining matrix components and to ensure sharp peak shapes. The MS/MS is set to MRM mode for maximum sensitivity and specificity.

  • Step 2.1 - HPLC Conditions:

    • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40 °C.

  • Step 2.2 - MS/MS Conditions:

    • Ionization Source: Electrospray Ionization (ESI), Positive Mode.

    • MRM Transitions:

      • Atropine: Q1 290.2 -> Q3 124.1

      • Scopolamine: Q1 304.2 -> Q3 138.1

      • Atropine-d3 (IS): Q1 293.2 -> Q3 127.1

    • Validation Check: The ratio of two different product ions for each analyte should be monitored to confirm identity.

Mandatory Visualization: Self-Validating Protocol Logic

Caption: How validation parameters are integrated into the protocol.

Conclusion: Selecting the Appropriate Method

The selection of an analytical method is a strategic decision. This guide has illuminated the strengths and causalities behind the premier techniques for tropane alkaloid characterization. LC-MS/MS stands out for its high sensitivity, specificity, and applicability to native compounds, making it ideal for regulatory, quality control, and research applications. GC-MS remains a powerful and robust tool, particularly valuable in forensic analysis where its different selectivity can provide complementary information.

Ultimately, the "best" method is the one that is properly validated for its intended use, providing trustworthy and defensible data that meets the rigorous standards of the scientific and regulatory communities.

Mandatory Visualization: Method Selection Decision Tree

Caption: Decision tree for selecting an analytical technique.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• González-Gómez, L., Morante-Zarcero, S., Pérez-Quintanilla, D., & Sierra, I. (2022). Occurrence and Chemistry of Tropane Alkaloids in Foods, with a Focus on Sample Analysis Methods: A Review on Recent Trends and Technological Advances. Foods, 11(3), 407. [Link]

• Aehle, E., & Draeger, B. (2010). Tropane alkaloid analysis by chromatographic and electrophoretic techniques: an update. Journal of Chromatography B, 878(20), 1391-1406. [Link]

• Christen, P., et al. (2015). Chapter 31 - methods of analysis: tropane alkaloids from plant origin. ResearchGate. [Link]

• Romera-Torres, R., et al. (2020). Analytical methods, occurrence and trends of tropane alkaloids and calystegines: An update. Trends in Food Science & Technology, 106, 299-312. [Link]

• Advances in Greener and Sustainable Sample Preparation for Tropane Alkaloid Analysis in Foods. ResearchGate. [Link]

• González-Gómez, L., et al. (2022). Occurrence and Chemistry of Tropane Alkaloids in Foods, with a Focus on Sample Analysis Methods: A Review on Recent Trends and Technological Advances. National Institutes of Health. [Link]

• Pereira, J. A. M., et al. (2022). Improved Analytical Approach for Determination of Tropane Alkaloids in Leafy Vegetables Based on µ-QuEChERS Combined with HPLC-MS/MS. National Institutes of Health. [Link]

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Comparative study of different catalysts for the synthesis of 8-azabicyclo[3.2.1]octane

Introduction: The Enduring Significance of the 8-Azabicyclo[3.2.1]octane Scaffold

The 8-azabicyclo[3.2.1]octane, commonly known as the tropane skeleton, is a privileged structural motif that forms the core of over 300 naturally occurring tropane alkaloids.[1] These compounds, isolated from plant families like Solanaceae and Erythroxylaceae, exhibit a remarkable spectrum of biological activities.[2] From the anticholinergic effects of atropine and scopolamine, used in treating neuromuscular disorders, to the psychoactive properties of cocaine, the therapeutic and physiological impact of this scaffold is profound.[2][3]

The rigid, bicyclic nature of the tropane core imparts a well-defined three-dimensional orientation to its substituents, making it an invaluable template for drug design. This has fueled decades of research into synthetic methodologies that not only construct this framework efficiently but also control its stereochemistry with precision. The choice of catalyst is paramount to achieving these goals, directly influencing reaction yield, selectivity, and overall process sustainability.

This guide provides a comparative analysis of different catalytic systems for the synthesis of the 8-azabicyclo[3.2.1]octane core, with a focus on the key bond-forming reactions. We will delve into the mechanistic underpinnings, compare performance based on experimental data, and provide actionable protocols for researchers in synthetic chemistry and drug development.

Pivotal Synthetic Strategy: The Intramolecular Mannich Reaction

The cornerstone of modern tropane synthesis is the intramolecular Mannich reaction. This reaction elegantly constructs the bicyclic system in a single, convergent step. The classic example is the landmark one-pot synthesis of tropinone by Sir Robert Robinson in 1917, a biomimetic marvel that combined succinaldehyde, methylamine, and a synthetic equivalent of acetone.[4][5] This "double Mannich" reaction remains a benchmark in synthetic strategy.[6] The general mechanism, which modern catalysts aim to facilitate and render asymmetric, is a cascade process that forms the two rings of the tropane core.

Below is a generalized workflow illustrating the central role of the intramolecular Mannich reaction in constructing the 8-azabicyclo[3.2.1]octane core.

Caption: General workflow for 8-azabicyclo[3.2.1]octane synthesis.

Comparative Analysis of Catalytic Systems

The evolution of tropane synthesis can be viewed through the lens of catalysis—from stoichiometric reagents to highly efficient, stereoselective catalytic systems. Each class of catalyst offers a unique profile of advantages and limitations.

Classical Acid/Base Catalysis: The Robinson-Schöpf Legacy

The original Robinson synthesis, while groundbreaking, initially reported modest yields of 17-42%.[4][7] Subsequent work by Clemens Schöpf demonstrated that by carefully controlling the pH to mimic physiological conditions (pH 7), the yield of the one-pot reaction using acetonedicarboxylic acid could be dramatically improved to 70-85%.[1][8]

• Mechanism: The reaction proceeds via a double Mannich reaction cascade under acid or base catalysis. The key is the formation of an enolate (or enol) from the acetone equivalent, which then attacks iminium ions generated in situ from methylamine and succinaldehyde.[1]

• Advantages:

  • Atom Economy: A one-pot, multi-component reaction that is highly convergent.

  • Cost-Effectiveness: Utilizes simple, inexpensive, and readily available starting materials.[4]

• Limitations:

  • Lack of Stereocontrol: Produces a racemic mixture, requiring subsequent resolution for enantiopure products.

  • Harsh Conditions: Original protocols could require conditions that are not compatible with sensitive functional groups.

Baseline Performance of the Robinson-Schöpf Reaction

Catalyst/Condition	Precursors	Yield (%)	Stereoselectivity	Reference
Acidic Conditions	Succinaldehyde, Methylamine, Acetonedicarboxylic acid	~42%	Racemic	[7]
"Physiological pH"	Succinaldehyde, Methylamine, Acetonedicarboxylic acid (buffered solution)	>80%	Racemic	[8]

Organocatalysis: The Rise of Asymmetric Synthesis

The advent of organocatalysis, particularly using natural amino acids like L-proline, has revolutionized the asymmetric synthesis of the tropane scaffold. These small organic molecules act as "the simplest enzymes," creating a chiral environment for the key bond-forming steps.[9]

• Mechanism: Proline catalyzes the Mannich reaction through the formation of a nucleophilic enamine intermediate from a ketone donor. This enamine then attacks an electrophilic iminium ion in a stereocontrolled fashion, directed by the catalyst's chirality. The subsequent cyclization yields an enantiomerically enriched tropane derivative.[10]

Caption: Proline-catalyzed intramolecular Mannich reaction mechanism.

• Advantages:

  • High Enantioselectivity: Routinely achieves excellent levels of stereocontrol.

  • Metal-Free: Avoids contamination of the final product with potentially toxic and expensive heavy metals.[11]

  • Mild Conditions: Reactions are often performed at room temperature under environmentally benign conditions.[11]

  • Availability: Catalysts like proline are inexpensive and available in both enantiomeric forms.[9]

• Limitations:

  • Catalyst Loading: Can require higher catalyst loadings (10-30 mol%) compared to some metal catalysts.

  • Substrate Scope: The efficiency can be sensitive to the specific steric and electronic properties of the substrates.

Representative Performance of Organocatalysts

Catalyst (Loading)	Key Reaction	Yield (%)	ee (%)	Reference
L-Proline (20 mol%)	Desymmetrizative intramolecular aldol reaction	74%	86%	[12]
L-Proline (cat.)	Intramolecular Mannich cyclization	Good	N/A	[13]

Metal-Based Catalysis: Efficiency and Versatility

Transition metal catalysts, particularly those based on rhodium (Rh) and palladium (Pd), offer powerful and versatile routes to the 8-azabicyclo[3.2.1]octane core. These catalysts typically operate through cycloaddition pathways or by facilitating intramolecular cyclizations.

• Mechanism: A common strategy involves the rhodium-catalyzed decomposition of a vinyldiazomethane in the presence of a pyrrole. This generates a rhodium carbenoid, which undergoes a [3+4] annulation via a tandem cyclopropanation/Cope rearrangement to furnish the tropane skeleton. Chiral ligands on the metal center are used to induce asymmetry. Dual catalytic systems, combining a rhodium(II) complex with a chiral Lewis acid, have also been employed for highly stereoselective 1,3-dipolar cycloadditions.[14]

• Advantages:

  • High Efficiency: Often achieve high yields with very low catalyst loadings.

  • Broad Substrate Scope: Can tolerate a wide variety of functional groups.

  • Versatility: Capable of catalyzing diverse transformations, including cycloadditions and C-H functionalization.

• Limitations:

  • Cost and Toxicity: Catalysts are based on expensive and potentially toxic precious metals.

  • Product Contamination: Trace metal removal from the final active pharmaceutical ingredient (API) is a critical and often costly challenge.

  • Air/Moisture Sensitivity: Many metal complexes require inert reaction conditions (e.g., Schlenk techniques).

Representative Performance of Metal Catalysts

Catalyst System	Key Reaction	Yield (%)	ee (%) / dr	Reference
Rh₂(OAc)₄ / Chiral Lewis Acid	Asymmetric 1,3-dipolar cycloaddition	High	up to 99%	[14]
Pd(dba)₂ / Ligand	Intramolecular N-arylation	Good	N/A	[15]

Biocatalysis: Nature's Highly Selective Approach

Biocatalysis leverages enzymes, nature's own catalysts, to perform chemical transformations with unparalleled selectivity. In tropane alkaloid synthesis, tropinone reductases (TRs) are key enzymes that reduce the C3-keto group of tropinone to a hydroxyl group with exquisite stereocontrol.[16]

• Mechanism: There are two primary types of tropinone reductases. Tropinone Reductase I (TR-I) reduces tropinone to tropine (3α-tropanol), while Tropinone Reductase II (TR-II) yields pseudotropine (3β-tropanol).[2][17] These enzymes utilize a cofactor, typically NADPH, as the hydride source for the reduction.[4] This bifurcation is a critical control point in the natural biosynthesis of different classes of tropane alkaloids.[16][17]

• Advantages:

  • Exceptional Selectivity: Unmatched stereo- and regioselectivity, often leading to a single product isomer.

  • Green Chemistry: Reactions are run in aqueous media under mild temperature and pH conditions.

  • High Activity: Enzymes can exhibit very high turnover numbers.

• Limitations:

  • Operational Stability: Enzymes can be sensitive to temperature, pH, and organic solvents.

  • Cofactor Requirement: The need for expensive cofactors like NADPH can be a significant cost driver, often requiring a cofactor recycling system.

  • Substrate Specificity: Enzymes may have a narrow substrate scope, limiting their general applicability.

Performance of Biocatalysts

Catalyst	Reaction	Product	Stereoselectivity	Cofactor	Reference
TR-I	Reduction of Tropinone	Tropine	>99% (3α-ol)	NADPH	[4]
TR-II	Reduction of Tropinone	Pseudotropine	>99% (3β-ol)	NADPH	[4]

Experimental Protocols

Protocol 1: Organocatalytic Asymmetric Synthesis of a Tropinone Derivative

(Based on the principles of proline-catalyzed intramolecular Mannich reactions)

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the acyclic amino-diketone precursor (1.0 eq).

• Solvent and Catalyst Addition: Dissolve the precursor in an appropriate solvent (e.g., DMSO, CH₂Cl₂). Add L-proline (0.2 eq, 20 mol%).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction may take 24-48 hours.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the enantiomerically enriched 8-azabicyclo[3.2.1]octane derivative.

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, and HRMS. Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Protocol 2: Biocatalytic Reduction of Tropinone

(Based on the action of Tropinone Reductases)

• Buffer Preparation: Prepare a phosphate buffer (e.g., 100 mM, pH 7.0) containing the cofactor NADPH (1.5 eq).

• Reaction Setup: In a temperature-controlled vessel (e.g., 30 °C), dissolve the tropinone substrate (1.0 eq) in the buffer solution.

• Enzyme Addition: Add the lyophilized Tropinone Reductase (TR-I for tropine or TR-II for pseudotropine) to the reaction mixture. If a cofactor recycling system is used (e.g., using glucose dehydrogenase and glucose), add these components as well.

• Reaction Monitoring: Gently agitate the reaction mixture. Monitor the conversion of tropinone by Gas Chromatography (GC) or HPLC.

• Workup: Upon completion, terminate the reaction by adding a water-immiscible organic solvent (e.g., ethyl acetate) and adjusting the pH to >10 with NaOH to ensure the product is in its free base form.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the crude tropanol product. Further purification is typically minimal due to the high selectivity of the enzyme.

• Analysis: Confirm the product identity and stereochemistry by NMR and compare with authentic standards.

Conclusion and Future Outlook

The synthesis of the 8-azabicyclo[3.2.1]octane core has evolved from a classical chemical curiosity into a sophisticated field driven by the demands of medicinal chemistry. The choice of catalyst is a critical decision that balances efficiency, cost, stereocontrol, and environmental impact.

• Classical methods remain relevant for their simplicity and cost-effectiveness in producing racemic tropinone on a large scale.

• Organocatalysis has become the gold standard for the asymmetric, metal-free synthesis of chiral tropane derivatives, offering a green and highly selective alternative.

• Metal catalysis provides unparalleled efficiency and scope, though the challenges of cost and metal contamination must be carefully managed, especially in pharmaceutical applications.

• Biocatalysis offers the ultimate in selectivity, performing transformations that are difficult to achieve with chemical catalysts. As enzyme engineering and cofactor recycling technologies advance, the industrial application of enzymes like tropinone reductases will become increasingly viable.

The future of this field lies in the synergy between these catalytic systems. Chemoenzymatic routes, which combine the efficiency of chemical synthesis to build a core structure with the precision of biocatalysis for late-stage functionalization, hold immense promise.[18] Furthermore, the development of robust, reusable heterogeneous catalysts—an area still ripe for exploration—will be key to developing more sustainable and scalable manufacturing processes for this vital class of molecules.

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Safety & Regulatory Compliance

A Researcher's Guide to Personal Protective Equipment for (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane and its Analogs

This document provides a comprehensive, technically grounded guide to the selection, use, and disposal of Personal Protective Equipment (PPE) for handling (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane and its structurally related analogs, such as Benztropine Mesylate. As these compounds, particularly their salts, are classified with high acute toxicity, adherence to stringent safety protocols is not merely procedural—it is a critical necessity to ensure operator safety. This guide moves beyond a simple checklist, delving into the causality behind each recommendation to build a self-validating system of laboratory safety.

Hazard Assessment: The Foundational 'Why'

Understanding the inherent risks of a substance is the first step in establishing a robust safety protocol. The methanesulfonate salt of a similar compound, (3-endo)-3-(diphenylmethoxy)-8-methyl-8-azabicyclo[3.2.1]octane (Benztropine Mesylate), provides a well-documented toxicological profile that serves as an authoritative basis for our precautions.

According to safety data sheets (SDS), this class of compounds is considered hazardous under the OSHA Hazard Communication Standard (29 CFR 1910.1200)[1]. The primary dangers are:

• High Acute Toxicity: The substance is classified as "Fatal if swallowed" and "Toxic in contact with skin" or "Toxic if inhaled"[2]. These classifications (Acute Toxicity Category 1 or 3) signify that even small exposures can have severe or lethal consequences[1][2][3].

• Target Organ Damage: It has been shown to cause damage to organs upon a single exposure and may cause damage through prolonged or repeated exposure[1][2].

• Physical Form: As a solid or powder, the primary route of unintentional exposure during handling (e.g., weighing, transferring) is through inhalation of fine dust or via dermal contact from contaminated surfaces[4].

Therefore, the entire PPE strategy is designed to create a complete barrier against dermal, ocular, and respiratory exposure to solid particulates and solutions.

Core PPE Requirements: A Multi-Layered Defense

For any procedure involving (3-Endo)-3-Methoxy-8-azabicyclo[3.2.1]octane in a non-isolated system, the following PPE represents the mandatory minimum. Engineering controls, such as a certified chemical fume hood or ventilated balance enclosure, are always the first line of defense.

Hand Protection

• Rationale: Direct skin contact is a primary exposure route with potentially severe toxic effects[2]. A single layer of standard examination gloves is insufficient.

• Protocol:

  • Double-Gloving: Always wear two pairs of powder-free nitrile gloves. This practice significantly reduces the risk of exposure from a single glove failure and allows for a safe doffing procedure where the outer, contaminated glove can be removed without touching the inner glove[5].

  • Glove Specification: Use nitrile or butyl rubber gloves.[6] Avoid thin vinyl (PVC) gloves, which offer poor protection against many chemicals[5]. Ensure gloves have a sufficient thickness (minimum 14 mils is a good practice for handling highly toxic compounds)[7].

  • Integrity and Replacement: Visually inspect gloves for any signs of degradation or puncture before use. Change gloves immediately if contamination is suspected, and at regular intervals (every 30-60 minutes) during extended procedures[5].

Eye and Face Protection

• Rationale: While the compound is not always listed as a severe eye irritant, its high systemic toxicity means that any eye contact could lead to absorption. Protection against splashes and airborne particles is crucial.

• Protocol:

  • Splash Goggles: Wear tightly sealed, chemical splash goggles that conform to ANSI Z87.1 or EN 166 standards[8]. Standard safety glasses with side shields do not provide an adequate seal against fine dust or splashes[1][6].

  • Face Shield: When handling larger quantities (>1g) or when there is a significant risk of splashing (e.g., during dissolution in a volatile solvent, quenching a reaction), a full-face shield must be worn in addition to chemical splash goggles[6].

Body Protection

• Rationale: Standard cotton lab coats are permeable and can absorb chemicals, holding them against the skin[9]. An impervious barrier is required to protect against spills and aerosol contamination.

• Protocol:

  • Impervious Gown: Wear a disposable, solid-front, back-closing gown made of a non-woven, coated material (e.g., polyethylene-coated polypropylene). Ensure it has long sleeves with tight-fitting elastic cuffs[1].

  • Proper Wear: The cuffs of the outer gloves should be pulled over the cuffs of the gown to create a complete seal[5].

Respiratory Protection

• Rationale: As a solid, the compound can easily become airborne during transfer. Inhalation is a direct route to systemic exposure with potentially fatal consequences[2].

• Protocol:

  • For Weighing/Transfer of Solids: All handling of the solid compound must be done within a ventilated enclosure (e.g., a powder-containment hood or a chemical fume hood). A NIOSH-approved N95, N100, or P100 particulate respirator is the minimum requirement.

  • For General Handling: If there is any risk of aerosolization, a half-mask or full-face respirator with appropriate particulate filters (P100) should be used[8].

Task-Specific PPE Protocols

The level of PPE must correspond to the risk associated with the specific task. The following table outlines recommended protection levels for common laboratory operations.

Task	Risk Level	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection (in addition to Fume Hood)
Storage & Inventory	Low	Safety glasses with side shields	Single pair of nitrile gloves	Standard lab coat	Not required
Weighing Solid (<1g)	High	Chemical splash goggles	Double-layered nitrile gloves	Impervious gown	N95/P100 respirator (within ventilated enclosure)
Preparing Stock Solutions	High	Goggles & Face Shield	Double-layered nitrile gloves	Impervious gown	Half-mask respirator with particulate filters if outside fume hood
Running Reactions	Medium-High	Chemical splash goggles	Double-layered nitrile gloves	Impervious gown	Recommended if vessel is open to air
Work-up & Purification	Medium-High	Goggles & Face Shield	Double-layered nitrile gloves	Impervious gown	Recommended during solvent evaporation or transfers
Waste Disposal	High	Goggles & Face Shield	Double-layered nitrile gloves	Impervious gown	N95/P100 respirator when handling solid waste

Procedural Workflow: PPE Donning and Doffing

Cross-contamination during the removal of PPE is a common source of exposure. The sequence is critical. The principle is to remove the most contaminated items first and to touch "clean" surfaces only with "clean" items (i.e., the inner gloves or hands after washing).

Caption: PPE Donning and Doffing Workflow to Minimize Contamination.

Decontamination and Disposal Plan

• Reusable PPE: Face shields and goggles must be decontaminated immediately after use by washing thoroughly with soap and water, followed by a 70% ethanol rinse.

• Disposable PPE: All disposable items (gloves, gowns, respirator cartridges) that are contaminated or potentially contaminated must be disposed of as hazardous chemical waste.[4] They should be collected in a dedicated, sealed, and clearly labeled hazardous waste container. Do not place them in regular or biohazard trash.

• Spill Cleanup: In the event of a spill, use a spill kit with absorbent pads. All materials used for cleanup must also be disposed of as hazardous waste. Do not attempt to clean a large spill without appropriate respiratory protection and spill training.

Emergency Response: Immediate Actions

In case of accidental exposure, time is critical.

• Skin Contact: Immediately remove all contaminated clothing and shoes.[4] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[1] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[1] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Remove the individual to fresh air.[1] If breathing is difficult or stops, provide artificial respiration (do not use mouth-to-mouth).[4] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[1] Clean the mouth with water and drink plenty of water afterward. Never give anything by mouth to an unconscious person.[1] Call a poison control center or doctor immediately.

Always have the Safety Data Sheet (SDS) available for emergency responders.

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• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.com [fishersci.com]
• 5. pppmag.com [pppmag.com]
• 6. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]
• 7. osha.oregon.gov [osha.oregon.gov]
• 8. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 9. A few less obvious guidelines for handling plant protection products - SA Grain [sagrainmag.co.za]